PF-04753299

Core Science & Biosynthesis

An In-depth Technical Guide to the Discovery and Synthesis of PF-04753299: A Novel LpxC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of PF-04753299, a potent and selective inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) enzyme. LpxC is a critical component in the biosynthesis of lipopolysaccharide (LPS), an essential outer membrane component of most Gram-negative bacteria, making it a prime target for novel antibacterial agents.[1][2][3]

Discovery of PF-04753299: A Targeted Whole-Cell Screening Approach

PF-04753299 was identified through an innovative high-throughput screening strategy known as mini-PROSPECT (Primary screening of Strains to Prioritize Expanded Chemistry and Targets).[4] This target-based, whole-cell screening approach leverages genetically engineered bacterial strains (hypomorphs) that have reduced expression of essential genes, thereby increasing their sensitivity to inhibitors of the corresponding gene products.[4]

The discovery process involved a multiplexed screen of a diverse small molecule library against a pool of barcoded Pseudomonas aeruginosa strains.[4] This pool included hypomorphs for essential outer membrane proteins and associated proteins, as well as control strains with known inhibitors. The LpxC hypomorph strain was specifically included as a control, and its hypersensitivity to PF-04753299 led to the identification of this compound as a potent LpxC inhibitor.[4]

Experimental Protocol: Mini-PROSPECT High-Throughput Screen

The mini-PROSPECT screen for the discovery of PF-04753299 followed a general workflow designed to identify compounds that selectively inhibit the growth of specific bacterial hypomorphs within a pooled population.

1. Strain Construction and Pooling:

• Genetically engineered hypomorphs of Pseudomonas aeruginosa were created with decreased expression of essential target genes, including lpxC.[4]

• Each hypomorph strain was uniquely barcoded with a DNA sequence for identification.

• A pool of these barcoded strains, along with wild-type and control strains, was prepared for the screen.[4]

2. High-Throughput Screening:

• A diverse chemical library of approximately 54,000 small molecules was screened in a 384-well plate format.[4]

• The pooled bacterial strains were added to each well containing a test compound.

• Plates were incubated to allow for bacterial growth.

3. Data Acquisition and Analysis:

• Following incubation, bacterial growth was assessed.

• The relative abundance of each barcoded strain in the presence of each compound was determined by amplifying the DNA barcodes and performing next-generation sequencing.[4]

• A "strain-level fitness" (SLF) score was calculated to identify compounds that selectively inhibited the growth of specific hypomorphs. A highly negative SLF value for the lpxC hypomorph indicated specific inhibition by a compound, leading to the identification of PF-04753299.[4]

4. Hit Confirmation:

• Compounds identified as hits were then tested in individual growth inhibition assays against the wild-type and relevant hypomorph strains to confirm their activity and selectivity.[4]

Mini-PROSPECT Screening Workflow

Synthesis of PF-04753299

While a detailed, step-by-step synthesis protocol specifically for PF-04753299 is not publicly available, its structure suggests a convergent synthesis strategy common for analogous methyl sulfone LpxC inhibitors. The key fragments are a substituted benzamide (B126) and a chiral azetidine (B1206935) core.

A plausible synthetic route would involve the following key steps:

• Synthesis of the Azetidine Core: Preparation of the chiral (S)-1-((R)-2-hydroxy-2-(4-(methylsulfonyl)phenyl)ethyl)azetidin-3-amine intermediate. This would likely start from a commercially available chiral precursor and involve multiple steps to introduce the desired stereochemistry and functional groups.

• Synthesis of the Benzoyl Chloride: Preparation of 2-(trifluoromethyl)benzoyl chloride from the corresponding carboxylic acid.

• Amide Coupling: The final step would be the coupling of the azetidine core with the benzoyl chloride derivative under standard amide bond formation conditions to yield PF-04753299.

Mechanism of Action: Inhibition of the Lipid A Biosynthesis Pathway

PF-04753299 exerts its antibacterial activity by inhibiting LpxC, a Zn²⁺-dependent deacetylase.[5] LpxC catalyzes the second and committed step in the biosynthesis of Lipid A, the hydrophobic anchor of LPS.[1][2] The inhibition of LpxC disrupts the formation of the Gram-negative outer membrane, leading to increased membrane permeability, loss of cellular integrity, and ultimately, bacterial cell death.[5]

The Lipid A biosynthesis pathway, also known as the Raetz pathway, is a series of enzymatic reactions that occur in the cytoplasm and at the inner membrane of Gram-negative bacteria.

Lipid A Biosynthesis Pathway and Inhibition by PF-04753299

In Vitro Activity and Preclinical Data

PF-04753299 has demonstrated potent in vitro activity against a range of Gram-negative pathogens. As a methyl sulfone-based LpxC inhibitor, its activity profile is expected to be similar to other well-characterized compounds in this class.

Minimum Inhibitory Concentration (MIC)

The following table summarizes the reported MIC values for PF-04753299 and a structurally similar LpxC inhibitor, PF-05081090, against various Gram-negative bacteria.

Compound	Organism	Strain	MIC (µg/mL)	Reference
PF-04753299	Escherichia coli	W3110	1	[5]
PF-04753299	Neisseria gonorrhoeae	Various	MIC90 = 2-16 (bactericidal at 5)	[1]
PF-05081090	Escherichia coli	W3110	0.2	[5]

Enzyme Inhibition and Binding

Thermal shift assays have confirmed that PF-04753299 binds to and stabilizes the LpxC enzyme. In one study, the melting temperature of LpxC increased from 54°C to 59.5°C in the presence of PF-04753299, indicating direct binding and stabilization of the protein.[5]

Preclinical Safety and Efficacy

While specific preclinical safety and pharmacokinetic data for PF-04753299 are not extensively published, studies on other advanced LpxC inhibitors provide insights into the potential profile of this class of compounds. For instance, some LpxC inhibitors have shown efficacy in murine models of infection, including sepsis and soft tissue infections.[6] However, cardiovascular toxicity has been a concern with some LpxC inhibitors, though newer compounds are being developed with improved safety profiles.[5][6][7] Further preclinical development of PF-04753299 would require thorough evaluation of its pharmacokinetic and toxicological properties.

Conclusion

PF-04753299 is a promising novel antibacterial agent that targets a crucial and conserved pathway in Gram-negative bacteria. Its discovery through a sophisticated high-throughput screening method highlights the power of target-based whole-cell approaches in antibiotic research. The potent inhibition of LpxC and the consequent disruption of the bacterial outer membrane provide a clear mechanism of action. Further investigation into its synthesis optimization, in vivo efficacy, and comprehensive safety profiling will be essential to determine its full therapeutic potential in combating multidrug-resistant Gram-negative infections.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Discovery of a Pseudomonas aeruginosa-specific small molecule targeting outer membrane protein OprH-LPS interaction by a multiplexed screen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of PF-04753299: A Technical Guide to its Inhibition of LpxC

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant Gram-negative bacteria presents a formidable challenge to global health. A promising therapeutic avenue lies in the targeting of novel, essential bacterial pathways that are absent in eukaryotes. One such target is the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-dependent metalloenzyme that catalyzes the second and committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharides (LPS) in the outer membrane of most Gram-negative bacteria.[1] Inhibition of LpxC disrupts the integrity of the outer membrane, leading to bacterial cell death.[2] This technical guide provides an in-depth analysis of the mechanism of action of PF-04753299, a potent inhibitor of LpxC.

PF-04753299: A Potent LpxC Inhibitor

PF-04753299 is a synthetic, small-molecule inhibitor belonging to the methyl sulfone class of compounds.[2] It incorporates a hydroxamic acid moiety, a key feature for potent LpxC inhibition, which acts as a chelating agent for the catalytic zinc ion (Zn²⁺) in the active site of the enzyme.[2][3] The molecule also possesses a hydrophobic biphenyl (B1667301) tail that occupies a hydrophobic passage within the LpxC enzyme, mimicking the acyl chain of the natural substrate.[2][3]

Quantitative Analysis of PF-04753299 Activity

The inhibitory and antibacterial potency of PF-04753299 has been quantified through various in vitro assays. The following tables summarize the key quantitative data available for this compound.

Table 1: In Vitro Inhibition of LpxC by PF-04753299

Parameter	Value	Reference
IC₅₀ (LpxC)	1.37 nM	[2]

Table 2: Antibacterial Activity of PF-04753299 (MIC₉₀)

Organism	MIC₉₀ (µg/mL)	Reference
Escherichia coli	2	[3]
Pseudomonas aeruginosa	4	[3]
Klebsiella pneumoniae	16	[3]
Enterobacter aerogenes	4	[2]
Citrobacter freundii	8	[2]
Acinetobacter baumannii	32	[2]

Table 3: Biophysical Evidence of PF-04753299 Binding to LpxC

Assay	Parameter	Value	Reference
Thermal Shift Assay	Melting Temperature (Tₘ) of LpxC	59.5 °C	[2]
Thermal Shift Assay	Melting Temperature (Tₘ) of LpxC (DMSO control)	54 °C	[2]

Mechanism of Action: A Step-by-Step Breakdown

The inhibitory action of PF-04753299 on LpxC can be understood through a multi-faceted mechanism involving direct binding, enzyme stabilization, and subsequent disruption of bacterial outer membrane synthesis.

Direct Binding to the LpxC Active Site

PF-04753299 acts as a competitive inhibitor of LpxC. Its mechanism of binding involves two key interactions:

• Chelation of the Catalytic Zinc Ion: The hydroxamic acid group of PF-04753299 directly coordinates with the essential Zn²⁺ ion in the active site of LpxC. This interaction is crucial for its potent inhibitory activity, as it blocks the catalytic function of the enzyme.[2]

• Occupation of the Hydrophobic Passage: The hydrophobic biphenyl tail of PF-04753299 inserts into a hydrophobic tunnel within the LpxC enzyme.[2] This passage normally accommodates the acyl chain of the natural substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine. By occupying this channel, PF-04753299 prevents the substrate from binding productively.

Fig. 1: Binding of PF-04753299 to LpxC.

Enzyme Stabilization

The binding of PF-04753299 to LpxC leads to a significant stabilization of the enzyme's structure. This is evidenced by thermal shift assays, which show an increase in the melting temperature (Tₘ) of LpxC in the presence of the inhibitor. The Tₘ of LpxC increases from 54°C in the presence of DMSO to 59.5°C when bound to PF-04753299, indicating a more stable protein-ligand complex.[2] This stabilization further locks the enzyme in an inactive conformation.

Inhibition of Lipid A Biosynthesis and Bacterial Death

By potently inhibiting LpxC, PF-04753299 blocks the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, the committed step in the lipid A biosynthetic pathway.[1] The disruption of lipid A synthesis prevents the formation of LPS, a critical component of the outer membrane of Gram-negative bacteria. The lack of LPS compromises the structural integrity and barrier function of the outer membrane, ultimately leading to bacterial cell death.[2]

References

• 1. sites.duke.edu [sites.duke.edu]
• 2. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Physicochemical Properties of PF-04753299: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04753299 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a crucial enzyme in the lipid A biosynthetic pathway of Gram-negative bacteria.[1] This pathway is essential for the formation of the outer membrane, making LpxC a compelling target for the development of novel antibacterial agents.[1] This technical guide provides a comprehensive overview of the physicochemical properties of PF-04753299, detailed experimental protocols for its characterization, and a visualization of its mechanism of action.

Physicochemical Properties

Property	Value	Source
Chemical Name	(2R)-4-([1,1'-biphenyl]-4-yl)-N-hydroxy-2-methyl-2-(methylsulfonyl)butanamide	[1][2]
Molecular Formula	C₁₈H₂₁NO₄S	[1][2][3]
Molecular Weight	347.43 g/mol	[2][3]
CAS Number	1289620-49-0	[2][3]
Appearance	White to off-white solid powder	[2][3]
Solubility	DMSO: ≥ 20 mg/mL	[2][3]
pKa (Predicted)	The hydroxamic acid moiety typically has a pKa in the range of 8-10.
LogP (Predicted)	Due to its biphenyl (B1667301) and sulfone groups, PF-04753299 is expected to be moderately lipophilic.
Melting Point	Not reported.
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[3]

Mechanism of Action: Inhibition of the Lipid A Biosynthesis Pathway

PF-04753299 exerts its antibacterial effect by inhibiting LpxC, the second and committed step in the biosynthesis of lipid A. Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria that is essential for their survival. By blocking LpxC, PF-04753299 disrupts the integrity of the bacterial outer membrane, leading to cell death.

Figure 1: Simplified Lipid A Biosynthesis Pathway and the inhibitory action of PF-04753299 on LpxC.

Experimental Protocols

Detailed methodologies for the characterization of the physicochemical and biological properties of PF-04753299 are crucial for reproducible research. Below are representative protocols based on standard pharmaceutical industry practices.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of PF-04753299 against Gram-negative bacteria such as Escherichia coli is determined using the broth microdilution method following Clinical and Laboratory Standards Institute (CLSI) guidelines.

Figure 2: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol Details:

• Preparation of PF-04753299 Stock Solution: Dissolve PF-04753299 in 100% DMSO to a concentration of 10 mg/mL.

• Serial Dilutions: Perform two-fold serial dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final concentrations should typically range from 64 µg/mL to 0.06 µg/mL.

• Inoculum Preparation: From a fresh culture plate, select several colonies of the test organism and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial suspension to each well of the microtiter plate containing the serially diluted compound. Include a growth control well (bacteria in CAMHB without compound) and a sterility control well (CAMHB only).

• Incubation: Incubate the plate at 37°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is recorded as the lowest concentration of PF-04753299 at which there is no visible growth (turbidity) in the well.

Thermal Shift Assay (TSA) for LpxC Target Engagement

A thermal shift assay, or differential scanning fluorimetry, is used to confirm the direct binding of PF-04753299 to its target protein, LpxC, by measuring the change in the protein's melting temperature (Tm) upon ligand binding.

Figure 3: Workflow for Thermal Shift Assay (TSA).

Protocol Details:

• Reagent Preparation:

  • Prepare a solution of purified LpxC protein (e.g., from E. coli or P. aeruginosa) in a suitable buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5). The final protein concentration is typically in the range of 2-5 µM.

  • Prepare a working solution of a fluorescent dye, such as SYPRO Orange, according to the manufacturer's instructions.

  • Prepare a stock solution of PF-04753299 in 100% DMSO.

• Assay Setup:

  • In a PCR plate, combine the LpxC protein solution and the fluorescent dye.

  • Add PF-04753299 to the test wells (final concentration typically 10-50 µM) and an equivalent volume of DMSO to the control wells.

• Thermal Denaturation:

  • Place the plate in a real-time PCR instrument.

  • Program the instrument to heat the samples from a starting temperature (e.g., 25°C) to a final temperature (e.g., 95°C) with a slow ramp rate (e.g., 0.5-1.0°C/minute).

  • Monitor the fluorescence at each temperature increment.

• Data Analysis:

  • Plot fluorescence intensity versus temperature. The melting temperature (Tm) is the temperature at which the fluorescence is at its midpoint of the transition.

  • A significant positive shift in the Tm of LpxC in the presence of PF-04753299 compared to the DMSO control confirms binding of the inhibitor to the protein.

Conclusion

PF-04753299 is a promising antibacterial agent targeting a key enzyme in Gram-negative bacteria. This guide provides a foundational understanding of its physicochemical properties and the experimental methodologies required for its evaluation. Further research to experimentally determine properties such as pKa, LogP, and melting point, along with detailed stability studies, will be crucial for its continued development as a potential therapeutic. The provided protocols offer a standardized approach for researchers to assess the activity and target engagement of PF-04753299 and similar LpxC inhibitors.

References

• 1. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2023-6356 [excli.de]

PF-04753299: A Selective LpxC Inhibitor for Gram-Negative Pathogens

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a critical component in the biosynthesis of lipopolysaccharide (LPS) in most Gram-negative bacteria. By targeting this essential pathway, which is absent in mammals, PF-04753299 demonstrates significant antibacterial activity against a range of clinically relevant Gram-negative pathogens. This document provides a comprehensive technical overview of PF-04753299, including its mechanism of action, in vitro and in vivo efficacy, and detailed experimental protocols for its evaluation.

Introduction

The rise of multidrug-resistant (MDR) Gram-negative bacteria presents a formidable challenge to global public health. The outer membrane of these bacteria, rich in lipopolysaccharide (LPS), serves as a highly effective barrier against many conventional antibiotics. LpxC, a zinc-dependent metalloenzyme, catalyzes the first committed step in the biosynthesis of lipid A, the hydrophobic anchor of LPS.[1][2][3] Its essentiality for bacterial viability and its conservation across many pathogenic species make it an attractive target for the development of novel antibacterial agents.[1][4] PF-04753299 is a hydroxamic acid-containing compound that potently and selectively inhibits LpxC, demonstrating bactericidal activity against a spectrum of Gram-negative bacteria.[5]

Mechanism of Action

PF-04753299 exerts its antibacterial effect by inhibiting the enzymatic activity of LpxC. This inhibition disrupts the synthesis of lipid A, leading to a cascade of downstream effects that compromise the integrity of the bacterial outer membrane.[1] The hydroxamic acid moiety of PF-04753299 is believed to chelate the catalytic zinc ion within the active site of LpxC, thereby preventing the deacetylation of its substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine.[6][7] Inhibition of LpxC leads to the accumulation of toxic lipid A precursors and ultimately results in bacterial cell death.[7]

LpxC Signaling Pathway and Point of Inhibition

The following diagram illustrates the simplified lipid A biosynthetic pathway and the specific point of inhibition by PF-04753299.

Caption: LpxC catalyzes the second step in the lipid A pathway.

In Vitro Activity

PF-04753299 has demonstrated potent in vitro activity against a range of Gram-negative pathogens. Its efficacy is typically quantified by determining the half-maximal inhibitory concentration (IC50) against the purified LpxC enzyme and the minimum inhibitory concentration (MIC) against whole bacterial cells.

Quantitative In Vitro Data

Parameter	Organism/Enzyme	Value	Reference
IC50	LpxC	1.37 nM	[5]
MIC90	Escherichia coli	2 µg/mL	[5]
MIC	Escherichia coli W3110	1 µg/mL	[6]
MIC90	Pseudomonas aeruginosa	4 µg/mL	[5]
MIC90	Klebsiella pneumoniae	16 µg/mL	[5]
MIC90	Enterobacter aerogenes	4 µg/mL	[5]
MIC90	Citrobacter freundii	8 µg/mL	[5]
MIC90	Acinetobacter baumannii	32 µg/mL	[5]

In Vivo Efficacy

The in vivo antibacterial activity of PF-04753299 has been evaluated in murine models of infection. These studies are crucial for assessing the compound's pharmacokinetic and pharmacodynamic properties in a physiological setting.

Quantitative In Vivo Data

Animal Model	Pathogen	Efficacy Endpoint	Value	Reference
Mouse systemic infection	Pseudomonas aeruginosa	ED50 (reduction of splenic bacterial burden)	35 mg/kg	[5]

Experimental Protocols

LpxC Enzymatic Assay

This protocol describes a common method for determining the inhibitory activity of compounds against purified LpxC enzyme.

Experimental Workflow:

Caption: Workflow for determining LpxC inhibitory activity.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of PF-04753299 in a suitable solvent (e.g., DMSO).

  • Dilute the purified LpxC enzyme and the substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, in an appropriate assay buffer (e.g., 20 mM Bis-Tris propane, pH 7.5).[8]

• Inhibition Assay:

  • In a microplate, add the LpxC enzyme to wells containing serial dilutions of PF-04753299 or control vehicle.

  • Pre-incubate the enzyme and inhibitor for a defined period at room temperature.

• Enzymatic Reaction:

  • Initiate the reaction by adding the substrate to each well.

  • Incubate the plate at 37°C for a specified time.[2]

• Detection:

  • Terminate the reaction by adding a stop solution, such as acetic acid.[2]

  • The deacetylated product can be detected by derivatization with a fluorescent reagent like o-phthaldialdehyde (OPA), which reacts with the primary amine of the product.[2]

  • Measure the fluorescence using a plate reader at the appropriate excitation and emission wavelengths (e.g., 340 nm excitation/460 nm emission).[2]

• Data Analysis:

  • Calculate the percent inhibition for each concentration of PF-04753299 relative to the control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the broth microdilution method for determining the MIC of PF-04753299 against bacterial strains.

Methodology:

• Bacterial Culture:

  • Grow the bacterial strain of interest in a suitable broth medium (e.g., Mueller-Hinton Broth) to the logarithmic phase.[2]

  • Adjust the bacterial suspension to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Compound Preparation:

  • Prepare a stock solution of PF-04753299 in DMSO.

  • Perform serial two-fold dilutions of the compound in the broth medium in a 96-well microplate.

• Inoculation and Incubation:

  • Inoculate each well containing the diluted compound with the standardized bacterial suspension.

  • Include positive (bacteria only) and negative (broth only) controls.

  • Incubate the plate at 37°C for 16-20 hours.[5]

• MIC Determination:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vivo Murine Infection Model

This protocol provides a general framework for evaluating the in vivo efficacy of PF-04753299 in a systemic infection model.

Logical Relationship of In Vivo Study:

Caption: Logical flow of an in vivo efficacy study.

Methodology:

• Animal Model:

  • Use an appropriate mouse strain (e.g., ICR mice).[9]

  • Animals may be rendered neutropenic with agents like cyclophosphamide (B585) to enhance susceptibility to infection, depending on the study design.[9]

• Infection:

  • Prepare a standardized inoculum of the desired Gram-negative pathogen (e.g., P. aeruginosa).

  • Induce a systemic infection by administering the bacterial suspension to the mice via an appropriate route (e.g., intraperitoneal or intravenous injection).

• Treatment:

  • Administer PF-04753299 at various dose levels and a vehicle control to different groups of infected mice. The route of administration (e.g., subcutaneous, oral) will depend on the compound's properties and the study's objectives.

• Efficacy Assessment:

  • At a predetermined time point post-infection, humanely euthanize the animals.

  • Aseptically harvest relevant organs, such as the spleen or liver.

  • Homogenize the tissues and perform serial dilutions for bacterial enumeration by plating on appropriate agar (B569324) media.

• Data Analysis:

  • Calculate the number of colony-forming units (CFU) per gram of tissue.

  • Determine the dose of PF-04753299 that results in a 50% reduction in the bacterial burden (ED50) compared to the vehicle-treated control group.

Conclusion

PF-04753299 is a promising LpxC inhibitor with potent activity against a range of clinically significant Gram-negative bacteria. Its specific mechanism of action, targeting an essential and conserved bacterial pathway not present in humans, makes it an attractive candidate for further development. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working on novel antibacterial agents targeting the LpxC pathway. Further investigation into its pharmacokinetic properties, safety profile, and efficacy against a broader panel of MDR isolates is warranted.

References

• 1. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 2. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UDP-3-O-acyl-N-acetylglucosamine deacetylase - Wikipedia [en.wikipedia.org]
• 4. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Activation of E. coli UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase by Fe2+ yields a more efficient enzyme with altered ligand affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. imquestbio.com [imquestbio.com]

The Role of PF-04753299 in Inhibiting Lipid A Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant Gram-negative bacteria presents a formidable challenge to global public health. The novel antibiotic target, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the lipid A biosynthetic pathway, has shown significant promise. This technical guide provides an in-depth overview of PF-04753299, a potent inhibitor of LpxC. We will explore its mechanism of action, present comparative quantitative data, detail relevant experimental protocols, and provide visual representations of the lipid A pathway and inhibitor evaluation workflows.

Introduction to Lipid A Biosynthesis and the Role of LpxC

The outer membrane of Gram-negative bacteria is a crucial protective barrier, with lipopolysaccharide (LPS) as a major component. The hydrophobic anchor of LPS, lipid A, is essential for bacterial viability and is responsible for the endotoxic activity of LPS.[1][2] The biosynthesis of lipid A, known as the Raetz pathway, involves a series of nine enzymatic steps.[3]

LpxC catalyzes the second and first committed step in this pathway: the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine.[4] This enzymatic step is critical, and its inhibition leads to the disruption of the outer membrane, ultimately resulting in bacterial cell death.[2] The absence of a homologous enzyme in mammals makes LpxC an attractive target for the development of novel antibiotics.[5]

PF-04753299: A Potent LpxC Inhibitor

PF-04753299 is a methyl sulfone derivative that potently and selectively inhibits the LpxC enzyme.[6] Its mechanism of action involves a hydroxamic acid moiety that chelates the catalytic zinc ion (Zn2+) in the active site of LpxC, thereby blocking its deacetylase activity.[7] This inhibition is highly specific, as PF-04753299 shows little to no activity against a panel of human matrix metalloproteinases, which are also zinc-containing enzymes.

Quantitative Data for LpxC Inhibitors

The following tables summarize the in vitro activity of PF-04753299 and other notable LpxC inhibitors.

Table 1: In Vitro Enzymatic Inhibition of LpxC

Compound	IC50 (nM)	Target Organism for LpxC	Reference
PF-04753299	1.37	Pseudomonas aeruginosa	[8]
BB-78485	160 ± 70	Escherichia coli	[4]
CHIR-090	Not specified	Aquifex aeolicus (slow, tight binder)	[9]
L-161,240	440 ± 10	Escherichia coli	[4]

Note: IC50 values can vary based on assay conditions, such as substrate concentration.

Table 2: Minimum Inhibitory Concentrations (MICs) of LpxC Inhibitors

Compound	E. coli W3110 (μg/mL)	P. aeruginosa (μg/mL)	K. pneumoniae (μg/mL)	A. baumannii (μg/mL)	Reference
PF-04753299	2 (MIC90)	4 (MIC90)	16 (MIC90)	32 (MIC90)	[8]
BB-78485	1	>32	-	-	[10]
CHIR-090	0.2	>64	0.4	-	[7][10]
L-161,240	1-3	>128	-	-	[10]

Note: MIC90 represents the concentration required to inhibit the growth of 90% of the tested strains.

Experimental Protocols

LpxC Deacetylase Activity Assay (General Protocol)

This assay is designed to measure the enzymatic activity of LpxC and the inhibitory potential of compounds like PF-04753299.

Principle: The assay quantifies the conversion of the substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, to its deacetylated product. The formation of the product, a primary amine, can be detected using a fluorescent reagent like o-phthaldialdehyde (OPA).[4]

Materials:

• Purified LpxC enzyme

• UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine (substrate)

• Assay buffer (e.g., 40 mM sodium morpholinoethanesulfonic acid (MES) buffer, pH 6.0, 0.02% Brij 35, 80 μM dithiothreitol)[4]

• Test compounds (e.g., PF-04753299) dissolved in DMSO

• OPA reagent in borax (B76245) buffer

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer and the purified LpxC enzyme in the wells of a 96-well plate.

• Add the test compound at various concentrations to the reaction mixture. Include a control with no inhibitor.

• Pre-incubate the enzyme and inhibitor for a specified time at room temperature.

• Initiate the enzymatic reaction by adding the substrate.

• Incubate the reaction for a set time (e.g., 30 minutes) at 37°C.[4]

• Stop the reaction by adding a sodium hydroxide (B78521) solution.

• After a brief incubation to hydrolyze the 3-O-acyl ester, neutralize the reaction with acetic acid.[4]

• Add the OPA reagent to each well to react with the deacetylated product.

• Measure the fluorescence (excitation at ~340 nm, emission at ~460 nm) using a microplate reader.[4]

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Assay by Broth Microdilution

This assay determines the lowest concentration of an antibacterial agent that prevents the visible growth of a bacterium.[11][12]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is determined by observing the lowest concentration that inhibits bacterial growth.[12]

Materials:

• Test bacterial strains

• Cation-adjusted Mueller-Hinton Broth (CAMHB)[12]

• Test compound (e.g., PF-04753299)

• 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh culture, suspend isolated colonies in a sterile broth or saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[12]

  • Dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[10][11]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of the compound in CAMHB in the wells of a 96-well plate.

• Inoculation and Incubation:

  • Inoculate each well containing the diluted compound with the standardized bacterial suspension.

  • Include a positive control (bacteria without compound) and a negative control (broth only).

  • Incubate the plate at 35°C ± 2°C for 16-20 hours.[12]

• Reading and Interpretation:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[12]

  • Alternatively, the optical density at 600 nm (OD600) can be measured using a microplate reader.[10][13]

Visualizing the Mechanism and Evaluation Process

Lipid A Biosynthesis Pathway and Inhibition by PF-04753299

The following diagram illustrates the initial steps of the Raetz pathway for lipid A biosynthesis, highlighting the critical role of LpxC and its inhibition by PF-04753299.

Caption: Inhibition of LpxC by PF-04753299 in the Lipid A Biosynthesis Pathway.

Experimental Workflow for Evaluating LpxC Inhibitors

The diagram below outlines a typical workflow for the discovery and preclinical evaluation of novel LpxC inhibitors like PF-04753299.

References

• 1. Lipid A - Wikipedia [en.wikipedia.org]
• 2. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 3. A Complete Pathway Model for Lipid A Biosynthesis in Escherichia coli | PLOS One [journals.plos.org]
• 4. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medkoo.com [medkoo.com]
• 7. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]
• 9. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. benchchem.com [benchchem.com]
• 13. 2.6.2. Minimum Inhibitory Concentration (MIC) Assay [bio-protocol.org]

An In-Depth Technical Guide to Target Validation of PF-04753299 in Gram-Negative Bacteria

Abstract: The rise of multidrug-resistant Gram-negative bacteria necessitates the exploration of novel antibacterial agents and targets. PF-04753299, a known inhibitor of eukaryotic Casein Kinase 1 (CK1), has been investigated for its antibacterial properties. However, the absence of a direct CK1 homolog in bacteria suggests an alternative mechanism of action. This technical guide provides a comprehensive overview of the target validation process for PF-04753299 in Gram-negative bacteria. It details the current understanding of its antibacterial activity, outlines robust experimental protocols for target deconvolution, presents quantitative data, and offers a logical framework for researchers in the field of antimicrobial drug discovery.

Introduction: The Challenge of a Eukaryotic Kinase Inhibitor in a Prokaryotic System

PF-04753299 is a potent and selective inhibitor of Casein Kinase 1 (CK1), a family of serine/threonine kinases crucial for various cellular processes in eukaryotes, including Wnt signaling, circadian rhythms, and DNA repair.[1][2][3] The CK1 family is highly conserved across eukaryotes, from yeast to humans, but lacks direct orthologs in Gram-negative bacteria.[4][5] This fundamental difference poses a significant challenge and a critical question: how does a compound designed for a eukaryotic target exert effects on bacteria?

Initial investigations have revealed that PF-04753299 does, in fact, possess antibacterial activity against certain Gram-negative pathogens.[6][7] This finding strongly implies that the compound engages with a novel, off-target protein within the bacterial cell. Subsequent research has definitively identified this target as UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) .[6]

LpxC is an essential metalloenzyme that catalyzes the first committed step in the biosynthesis of Lipid A.[8][9][10] Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), a major component of the outer membrane of most Gram-negative bacteria, which is critical for bacterial viability and serves as a barrier against many antibiotics.[10][11][12] The inhibition of LpxC disrupts the integrity of this outer membrane, leading to bacterial cell death.[11][13] Therefore, LpxC is considered a highly promising target for the development of new Gram-negative-selective antibiotics.[8][9][14]

This guide will focus on the established target of PF-04753299, LpxC, and the experimental methodologies used to validate this interaction in Gram-negative bacteria.

Quantitative Data Summary: In Vitro Activity of PF-04753299

The antibacterial efficacy of PF-04753299 and other LpxC inhibitors is typically quantified by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a bacterium.

Table 1: Minimum Inhibitory Concentration (MIC) of PF-04753299 and Comparators Against E. coli

Compound	E. coli W3110 MIC (μg/mL)	E. coli W3110 ΔtolC MIC (μg/mL)
PF-04753299	1.0	Not Reported
CHIR-090	0.2	Not Reported
L-161,240	0.2	Not Reported
PF-05081090	0.2	Not Reported
BB-78485	5.0	Not Reported
Data sourced from a study on the physiological effects of LpxC inhibitors.[6] The ΔtolC strain is deficient in a major efflux pump, and comparing MICs between the wild-type and this strain can indicate if a compound is subject to efflux.

Table 2: MIC90 Values of PF-04753299 Against Various Gram-Negative Pathogens

Bacterial Species	MIC90 (mg/L)
Escherichia coli	2
Pseudomonas aeruginosa	4
Klebsiella pneumoniae	16
MIC90 is the concentration required to inhibit the growth of 90% of tested isolates. Data sourced from studies on LpxC inhibitors.[7]

Experimental Protocols for Target Validation

Validating that LpxC is the true target of PF-04753299 within the bacterial cell requires a multi-pronged approach, combining biochemical, genetic, and biophysical methods.

Biochemical Validation: Direct Enzyme Inhibition

This method directly assesses the ability of the compound to inhibit the activity of the purified target enzyme.

Protocol: In Vitro LpxC Enzyme Inhibition Assay

• Protein Expression and Purification:

  • Clone the lpxC gene from the target bacterium (e.g., E. coli) into an expression vector (e.g., pET-24a).

  • Transform the plasmid into an E. coli expression strain (e.g., BL21(DE3)).

  • Grow the culture to mid-log phase (OD600 ≈ 0.6) and induce protein expression with IPTG.

  • Harvest the cells, lyse them, and purify the LpxC protein using affinity chromatography (e.g., Ni-NTA) followed by size-exclusion chromatography.[15]

• Enzyme Activity Assay:

  • The assay measures the deacetylation of the LpxC substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine.

  • The reaction product, UDP-3-O-(R-3-hydroxymyristoyl)-glucosamine, contains a free amine.

  • This free amine can be detected by derivatization with o-phthaldialdehyde (OPA), which generates a fluorescent product.

  • Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.5). Add purified LpxC enzyme, the substrate, and varying concentrations of PF-04753299.

  • Incubate the reaction at a controlled temperature (e.g., 30°C).

  • Stop the reaction at various time points by adding a quenching solution.

  • Add the OPA reagent and measure the fluorescence (Excitation: 340 nm, Emission: 455 nm).

• Data Analysis:

  • Plot the enzyme activity against the inhibitor concentration.

  • Calculate the IC50 value, which is the concentration of PF-04753299 required to inhibit 50% of LpxC enzyme activity.

Genetic Validation: Correlating Genotype and Phenotype

Genetic methods provide powerful in-vivo evidence for the drug-target interaction.

Protocol 1: Target Overexpression/Underexpression

The principle is that overexpressing the target protein may confer resistance, while underexpressing it may lead to hypersensitivity.[16]

• Strain Construction:

  • Overexpression: Clone the lpxC gene into an inducible plasmid (e.g., pBAD vector). Transform this into the wild-type bacterium.

  • Underexpression (Antisense RNA): Construct a plasmid that expresses an antisense RNA sequence complementary to the lpxC mRNA. This will inhibit translation.[16]

• Hypersensitivity Testing:

  • Grow the wild-type, overexpression, and underexpression strains in the presence of a sub-lethal concentration of PF-04753299.

  • Induce overexpression (e.g., with arabinose for pBAD) or underexpression.

  • Monitor bacterial growth (e.g., by measuring OD600 over time).

  • Expected Outcome: The overexpression strain should show increased resistance (higher MIC) compared to the wild-type, while the underexpression strain should be hypersensitive (lower MIC).

Protocol 2: Resistant Mutant Selection and Sequencing

Spontaneously generated resistant mutants often harbor mutations in the drug's target gene or in genes related to drug transport/efflux.[15][17]

• Selection of Mutants:

  • Plate a high density of wild-type bacterial cells (e.g., 10^9 to 10^10 CFU) on agar (B569324) plates containing PF-04753299 at a concentration 4-8 times the MIC.

  • Incubate the plates until resistant colonies appear.

• Confirmation of Resistance:

  • Isolate individual colonies and re-streak them on selective plates.

  • Perform MIC testing on the confirmed resistant isolates to quantify the level of resistance.

• Whole-Genome Sequencing (WGS):

  • Extract genomic DNA from the resistant mutants and the parent (wild-type) strain.

  • Perform WGS on all samples.

• Bioinformatic Analysis:

  • Compare the genome sequences of the resistant mutants to the parent strain to identify single nucleotide polymorphisms (SNPs), insertions, or deletions.

  • Expected Outcome: A recurring mutation within the lpxC gene across multiple independent resistant isolates is strong evidence that LpxC is the direct target of PF-04753299.[15]

Biophysical Validation: Direct Target Engagement

Biophysical methods can confirm the direct binding of the compound to the purified protein.

Protocol: Thermal Shift Assay (TSA)

TSA, or Differential Scanning Fluorimetry, measures changes in the thermal stability of a protein upon ligand binding.

• Assay Setup:

  • Prepare a solution containing the purified LpxC protein in a suitable buffer.

  • Add a fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of proteins.

  • Aliquot the protein-dye mixture into a 96-well PCR plate.

  • Add PF-04753299 at various concentrations to the wells. Include a no-drug control.

• Thermal Denaturation:

  • Use a real-time PCR instrument to gradually heat the plate from a low temperature (e.g., 25°C) to a high temperature (e.g., 95°C).

  • Monitor the fluorescence at each temperature increment. As the protein unfolds (melts), it exposes its hydrophobic core, causing the dye to bind and fluoresce.

• Data Analysis:

  • Plot fluorescence versus temperature to generate a melting curve for each concentration of the inhibitor.

  • The melting temperature (Tm) is the midpoint of this transition.

  • Expected Outcome: The binding of PF-04753299 should stabilize the LpxC protein, resulting in a dose-dependent increase in the Tm.[6]

Visualizing the Validation Workflow and Target Pathway

Diagrams created using Graphviz help to visualize the complex relationships in the target validation process and the biological pathway being inhibited.

Caption: A workflow for validating the target of an antibacterial compound.

Caption: Inhibition of the Lipid A biosynthesis pathway by PF-04753299.

Conclusion

The validation of LpxC as the molecular target of PF-04753299 in Gram-negative bacteria serves as a successful case study in antibacterial drug discovery. It highlights the potential for "off-target" effects of known compounds to be productively repurposed against novel targets in different domains of life. The methodologies outlined in this guide—spanning biochemical inhibition, genetic manipulation, and biophysical interaction analysis—represent a robust framework for target deconvolution. For researchers and drug development professionals, applying these integrated approaches is critical for validating novel antibacterial targets and advancing new chemical entities through the discovery pipeline to combat the growing threat of antimicrobial resistance.

References

• 1. Facile preparation of highly active casein kinase 1 using Escherichia coli constitutively expressing lambda phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Casein kinase 1 - Wikipedia [en.wikipedia.org]
• 3. CK1: Casein kinase 1 - Creative Enzymes [creative-enzymes.com]
• 4. researchgate.net [researchgate.net]
• 5. Arabidopsis Casein Kinase 1-Like 6 Contains a Microtubule-Binding Domain and Affects the Organization of Cortical Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LpxC Inhibitors as Effective Therapy Against Multidrug Resistant Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 12. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Antibacterial Target Identification Using Expression of Essential Genes | National Agricultural Library [nal.usda.gov]
• 17. pubs.rsc.org [pubs.rsc.org]

Initial in vitro evaluation of PF-04753299

An In-Depth Technical Guide to the Initial In Vitro Evaluation of PF-04753299, a Potent LpxC Inhibitor

Introduction

PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1][2] LpxC is a zinc metalloenzyme that plays a crucial role in the biosynthesis of lipid A, an essential component of the outer membrane of most Gram-negative bacteria.[3][4] As this enzyme is highly conserved among Gram-negative bacteria and has no human homologue, it represents an attractive target for the development of novel antibacterial agents.[3] This technical guide provides a comprehensive overview of the initial in vitro evaluation of PF-04753299, including its inhibitory activity, antibacterial spectrum, and the methodologies used for its assessment.

Quantitative Data Summary

The in vitro activity of PF-04753299 has been characterized by its direct inhibition of the LpxC enzyme and its antibacterial efficacy against a range of Gram-negative pathogens.

Table 1: Enzymatic Inhibition of LpxC by PF-04753299

Parameter	Value	Reference
IC₅₀	1.37 nM	[5][6]
Selectivity	>1 µM (Kᵢ) against a panel of 16 human matrix metalloproteinases (MMPs)	[5]

Table 2: Antibacterial Activity of PF-04753299 (MIC₉₀)

Organism	MIC₉₀ (µg/mL)	Reference
Escherichia coli	2	[1][5]
Pseudomonas aeruginosa	4	[1][5]
Klebsiella pneumoniae	16	[1][5]
Enterobacter aerogenes	4	[5]
Citrobacter freundii	8	[5]
Acinetobacter baumannii	32	[5]

Experimental Protocols

LpxC Inhibition Assay (Thermal Shift Assay)

A thermal shift assay, also known as differential scanning fluorimetry, is utilized to determine the binding and stabilization of PF-04753299 to the LpxC enzyme.[7][8]

Principle: The binding of a ligand, such as PF-04753299, to a protein can increase its thermal stability. This change in the melting temperature (Tm) is detected using a fluorescent dye that binds to hydrophobic regions of the protein as it unfolds.[7][8]

Methodology:

• Reaction Mixture Preparation: A reaction mixture is prepared containing the purified LpxC protein, a fluorescent dye (e.g., SYPRO Orange), and varying concentrations of PF-04753299 in an appropriate buffer.[9]

• Thermal Denaturation: The reaction plate is placed in a real-time PCR instrument, and the temperature is gradually increased.[7][9]

• Fluorescence Monitoring: The fluorescence intensity is continuously measured as the temperature increases. As the protein denatures, the dye binds to the exposed hydrophobic cores, resulting in an increase in fluorescence.[7]

• Data Analysis: The melting temperature (Tm) is determined by plotting fluorescence versus temperature and identifying the inflection point of the resulting sigmoidal curve. An increase in the Tm in the presence of PF-04753299 indicates binding and stabilization of the LpxC enzyme.[10]

Minimum Inhibitory Concentration (MIC) Determination

The MIC of PF-04753299 against various bacterial strains is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism under defined in vitro conditions.[11][12]

Methodology:

• Preparation of PF-04753299 Dilutions: A two-fold serial dilution of PF-04753299 is prepared in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth (CAMHB).[3]

• Inoculum Preparation: Bacterial strains are cultured to the logarithmic phase of growth and the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[3][12] This is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[3]

• Inoculation: Each well of the microtiter plate is inoculated with the prepared bacterial suspension.[3] Growth and sterility control wells are included.

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• MIC Reading: The MIC is determined as the lowest concentration of PF-04753299 at which there is no visible growth of the bacteria.[11]

Cytotoxicity Assay in THP-1 Cells

To assess the potential for off-target cytotoxicity, an in vitro assay using the human monocytic cell line THP-1 is performed.

Principle: The viability of THP-1 cells is measured after exposure to various concentrations of PF-04753299. A common method is the MTS assay, which measures the metabolic activity of viable cells.[14]

Methodology:

• Cell Culture and Seeding: THP-1 cells are cultured and seeded into 96-well plates.[15] For some applications, cells may be differentiated into macrophages using phorbol (B1677699) 12-myristate 13-acetate (PMA).[16]

• Compound Exposure: The cells are treated with a range of concentrations of PF-04753299 and incubated for a specified period (e.g., 24, 48, or 72 hours).[16][17]

• MTS Reagent Addition: The MTS reagent is added to each well.[14]

• Incubation and Measurement: After a short incubation period, the absorbance is measured at 490 nm. The amount of formazan (B1609692) product is proportional to the number of viable cells.[14]

• Data Analysis: Cell viability is calculated as a percentage relative to untreated control cells.

Signaling Pathways and Experimental Workflows

Lipid A Biosynthesis Pathway and LpxC Inhibition

PF-04753299 targets the LpxC enzyme, which catalyzes the second committed step in the lipid A biosynthesis pathway, a critical process for the formation of the outer membrane in Gram-negative bacteria.[18]

Caption: Inhibition of LpxC by PF-04753299 in the Lipid A Biosynthesis Pathway.

Experimental Workflow for MIC Determination

The workflow for determining the Minimum Inhibitory Concentration (MIC) is a standardized procedure to assess the antibacterial efficacy of a compound.

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Logical Relationship of In Vitro Evaluation

The initial in vitro evaluation of a novel antibacterial agent like PF-04753299 follows a logical progression from target engagement to cellular effects.

Caption: Logical Progression of the In Vitro Evaluation of PF-04753299.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of new biosynthetic pathways: the lipid A story - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. proteos.com [proteos.com]
• 8. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-rad.com [bio-rad.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. materialneutral.info [materialneutral.info]
• 15. In vitro inhibition of human leukemia THP-1 cells by Origanum syriacum L. and Thymus vulgaris L. extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity assessment, inflammatory properties, and cellular uptake of Neutraplex lipid-based nanoparticles in THP-1 monocyte-derived macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Structural Analysis of PF-04753299 Binding to LpxC: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) is a critical component in the biosynthesis of lipopolysaccharide (LPS), an essential outer membrane component of most Gram-negative bacteria. This makes LpxC a prime target for the development of novel antibiotics. PF-04753299 is a potent and selective inhibitor of LpxC, demonstrating efficacy in murine models of Gram-negative bacterial infections.[1] This technical guide provides a comprehensive overview of the structural basis of PF-04753299's interaction with LpxC, drawing upon available data for LpxC and its inhibitors. While a specific co-crystal structure of PF-04753299 and LpxC is not publicly available, this guide synthesizes known structural information to present a putative binding model and outlines the experimental methodologies used to characterize such interactions.

Introduction to LpxC and PF-04753299

LpxC is a zinc-dependent metalloenzyme that catalyzes the second and committed step in the lipid A biosynthetic pathway.[2][3] Lipid A is the hydrophobic anchor of LPS and is essential for the viability of most Gram-negative bacteria.[3] The absence of LpxC homologs in mammalian cells enhances its appeal as a specific antibacterial target. LpxC possesses a unique α+β fold, with a catalytic zinc ion located at the interface of its two domains.[2]

PF-04753299 is a methyl sulfone-containing inhibitor of LpxC.[4] Like many other LpxC inhibitors, it is characterized by a moiety that chelates the catalytic zinc ion and a hydrophobic tail that occupies a hydrophobic tunnel within the enzyme.[4][5]

Quantitative Analysis of PF-04753299 Interaction with LpxC

The interaction of PF-04753299 with LpxC has been quantified using various biophysical and microbiological assays. The following tables summarize the available data.

Table 1: In Vitro Activity of PF-04753299 against E. coli

Parameter	Value	Reference
Minimal Inhibitory Concentration (MIC) in W3110	1 µg/ml	[4]
Minimal Inhibitory Concentration (MIC) in ΔtolC	0.1 µg/ml	[4]

Table 2: Biophysical Characterization of PF-04753299 Binding to LpxC

| Assay | Parameter | Value | Reference | |---|---|---| | Thermal Shift Assay | ΔTm (°C) | +5.5 |[4] |

Putative Binding Mode of PF-04753299 to LpxC

In the absence of a specific co-crystal structure, a putative binding model for PF-04753299 within the LpxC active site can be inferred from the structures of LpxC in complex with other inhibitors, such as CHIR-090 (PDB ID: 3NZK) and LPC-233.[3][6]

The binding of PF-04753299 to LpxC is likely governed by two key interactions:

• Chelation of the Catalytic Zinc Ion: The methyl sulfone moiety of PF-04753299 is predicted to coordinate with the catalytic Zn²⁺ ion in the active site. This interaction is crucial for potent inhibition and is a common feature among many LpxC inhibitors.[4]

• Hydrophobic Interactions: A significant portion of PF-04753299's structure is hydrophobic, designed to occupy the narrow, hydrophobic tunnel within the LpxC enzyme.[4] This tunnel is the binding site for the acyl chain of the natural substrate. Key hydrophobic residues lining this tunnel are expected to form van der Waals interactions with the inhibitor, contributing significantly to binding affinity.

The following diagram illustrates the proposed key interactions between an LpxC inhibitor and the enzyme's active site, which can be extrapolated to PF-04753299.

References

• 1. medkoo.com [medkoo.com]
• 2. Molecular validation of LpxC as an antibacterial drug target in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Early Research on the Antibacterial Spectrum of PF-04753299: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04753299 is a methylsulfone-based inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1] This enzyme catalyzes the second and committed step in the biosynthesis of lipid A, an essential component of the outer membrane of most Gram-negative bacteria.[2][3] By targeting LpxC, PF-04753299 disrupts the integrity of the bacterial outer membrane, leading to bactericidal activity against a range of Gram-negative pathogens.[2][4] This technical guide provides an in-depth overview of the early research on the antibacterial spectrum of PF-04753299, including quantitative data on its in vitro activity, detailed experimental protocols, and visualizations of its mechanism of action and experimental workflows.

Mechanism of Action: Inhibition of Lipid A Biosynthesis

PF-04753299 exerts its antibacterial effect by inhibiting the LpxC enzyme, a key player in the lipid A biosynthetic pathway (also known as the Raetz pathway). Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), which makes up the outer leaflet of the outer membrane in Gram-negative bacteria. The inhibition of LpxC halts the production of lipid A, leading to a compromised outer membrane and ultimately, cell death.[4]

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. simpleshowoflove.weebly.com [simpleshowoflove.weebly.com]

Protocols & Analytical Methods

Application Notes and Protocols: Determination of Minimum Inhibitory Concentration (MIC) for PF-04753299

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04753299 is an investigational inhibitor of LpxC (UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase), a key enzyme in the biosynthesis of lipid A, an essential component of the outer membrane of Gram-negative bacteria.[1][2][3] The inhibition of this pathway represents a promising strategy for the development of new antibiotics against Gram-negative pathogens.[1][2][3] Determining the Minimum Inhibitory Concentration (MIC) is a fundamental step in evaluating the in vitro potency of novel antimicrobial agents like PF-04753299. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[4] This document provides a detailed protocol for determining the MIC of PF-04753299 using the broth microdilution method, along with relevant data and workflow visualizations.

Quantitative Data Summary

The following table summarizes the reported MIC values for PF-04753299 against various Gram-negative bacteria. It is important to note that MIC values can vary depending on the bacterial strain, growth medium, and specific experimental conditions.

Organism	Strain	Medium	MIC (µg/mL)	Reference
Escherichia coli	W3110	M9 Minimal Medium	1	[1]
Escherichia coli	W3110 ΔtolC	M9 Minimal Medium	~0.1-0.125	[1]
Neisseria gonorrhoeae	Various	Not Specified	5 (bactericidal)	[5]
Escherichia coli	Not Specified	Not Specified	2 (MIC90)	[5]
Pseudomonas aeruginosa	Not Specified	Not Specified	4 (MIC90)	[5]
Klebsiella pneumoniae	Not Specified	Not Specified	16 (MIC90)	[5]

Experimental Protocol: Broth Microdilution MIC Assay for PF-04753299

This protocol is based on the widely accepted broth microdilution method and is adapted for the evaluation of PF-04753299 against Gram-negative bacteria.[6][7][8][9][10]

Materials

• PF-04753299 powder

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Appropriate bacterial strain (e.g., E. coli W3110)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium (e.g., M9 minimal medium)[1][8]

• Sterile 96-well microtiter plates[6]

• Sterile saline (0.85% NaCl)

• McFarland 0.5 turbidity standard[9]

• Spectrophotometer or nephelometer

• Incubator (37°C)[6]

• Plate reader (optional, for OD600 measurements)[6]

• Sterile pipette tips and multichannel pipettes

Procedure

1. Preparation of PF-04753299 Stock Solution:

• Prepare a stock solution of PF-04753299 in DMSO. The concentration of the stock solution should be at least 100-fold higher than the highest concentration to be tested to minimize the final concentration of DMSO in the assay (ideally ≤1%).

• For example, to achieve a final highest concentration of 64 µg/mL, prepare a 6.4 mg/mL stock solution in DMSO.

2. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) culture plate, pick 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. A spectrophotometer can be used to confirm the density (OD600 ≈ 0.08-0.13).

• Dilute the adjusted bacterial suspension in the appropriate growth medium (e.g., CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells. This typically requires a 1:100 to 1:200 dilution of the 0.5 McFarland suspension.

3. Serial Dilution of PF-04753299 in a 96-Well Plate:

• Add 100 µL of sterile growth medium to all wells of a 96-well microtiter plate, except for the first column.

• In the first column (e.g., column 1), add 200 µL of the growth medium containing the highest desired concentration of PF-04753299. This is achieved by diluting the stock solution in the growth medium.

• Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix well by pipetting up and down.

• Continue this serial dilution process across the plate to the desired final concentration (e.g., column 10). Discard 100 µL from the last dilution well to maintain a final volume of 100 µL in each well.

• Column 11 should serve as a positive control (growth control) and contain 100 µL of growth medium without the compound.

• Column 12 should serve as a negative control (sterility control) and contain 100 µL of uninoculated growth medium.

4. Inoculation of the Microtiter Plate:

• Add 100 µL of the prepared bacterial inoculum (from step 2) to each well from column 1 to column 11. This will bring the final volume in each well to 200 µL and dilute the compound concentration by half to the final test concentrations.

• Do not add inoculum to the sterility control wells (column 12).

5. Incubation:

• Cover the plate with a lid and incubate at 37°C for 16-20 hours in ambient air.[5]

6. Determination of MIC:

• After incubation, visually inspect the plate for bacterial growth (turbidity).

• The MIC is the lowest concentration of PF-04753299 at which there is no visible growth.

• The growth control (column 11) should show clear turbidity, and the sterility control (column 12) should remain clear.

• Optionally, a plate reader can be used to measure the optical density at 600 nm (OD600) to aid in determining the inhibition of growth.[6]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the broth microdilution MIC assay for PF-04753299.

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular validation of LpxC as an antibacterial drug target in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of minimum inhibitory concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 8. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 10. EUCAST: MIC Determination [eucast.org]

Application Notes and Protocols for PF-04753299 in Bacterial Cell Culture Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC). LpxC is a zinc-dependent metalloenzyme that catalyzes the second and committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of most Gram-negative bacteria.[1][2][3] The essential role of LpxC in bacterial viability and its conservation across many pathogenic species make it a compelling target for the development of novel antibiotics.[1][4][5][6] PF-04753299, a methyl sulfone compound, has demonstrated significant antibacterial activity against a range of Gram-negative pathogens.[4][7] These application notes provide detailed protocols for utilizing PF-04753299 in bacterial cell culture studies to assess its antimicrobial properties and to investigate its effects on bacterial physiology.

Mechanism of Action

PF-04753299 acts by binding to and inhibiting the LpxC enzyme.[4][8] This inhibition blocks the biosynthesis of lipid A, leading to a disruption of the outer membrane integrity of Gram-negative bacteria.[4][8] The consequences of LpxC inhibition include changes in cell morphology, increased membrane permeability, and ultimately, bacterial cell death.[4][8] Studies have shown that PF-04753299 can induce severe effects on bacterial cell structure, with a significant portion of cells showing compromised integrity after treatment.[4]

Signaling Pathway of LpxC Inhibition

Caption: Mechanism of PF-04753299 action on the LPS biosynthesis pathway.

Quantitative Data

The following table summarizes the reported minimal inhibitory concentrations (MICs) of PF-04753299 against various Gram-negative bacteria.

Bacterial Strain	Medium	MIC (µg/mL)	Reference
Escherichia coli W3110	M9 minimal medium	1	[4]
Escherichia coli	Not specified	2 (MIC90)	[7]
Klebsiella pneumoniae	Not specified	16 (MIC90)	[7]
Pseudomonas aeruginosa	Not specified	4 (MIC90)	[7]
Neisseria gonorrhoeae	Not specified	5 (bactericidal conc.)	[7]

Experimental Protocols

Protocol 1: Determination of Minimal Inhibitory Concentration (MIC)

This protocol outlines the determination of the MIC of PF-04753299 using the broth microdilution method.

Materials:

• Bacterial strain of interest (e.g., E. coli, P. aeruginosa)

• Appropriate growth medium (e.g., Mueller-Hinton Broth, M9 minimal medium)

• PF-04753299 stock solution (dissolved in DMSO)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Workflow Diagram:

Caption: Workflow for determining the Minimal Inhibitory Concentration (MIC).

Procedure:

• Prepare Bacterial Inoculum: a. Inoculate a single colony of the test bacterium into 5 mL of growth medium. b. Incubate overnight at 37°C with shaking. c. Dilute the overnight culture in fresh medium to achieve a final concentration of approximately 5 x 105 CFU/mL.

• Prepare PF-04753299 Dilutions: a. Prepare a 2-fold serial dilution of PF-04753299 in the 96-well plate. The final volume in each well should be 100 µL. The concentration range should bracket the expected MIC. b. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level that affects bacterial growth (typically ≤1%).

• Inoculation: a. Add 100 µL of the diluted bacterial culture to each well containing the PF-04753299 dilutions. b. Include a positive control well (bacteria with no drug) and a negative control well (medium only).

• Incubation: a. Cover the plate and incubate at 37°C for 16-20 hours.

• MIC Determination: a. The MIC is defined as the lowest concentration of PF-04753299 that completely inhibits visible growth of the bacteria. Growth can be assessed visually or by measuring the optical density at 600 nm (OD600) using a microplate reader.

Protocol 2: Bacterial Growth Curve Analysis

This protocol is used to assess the effect of PF-04753299 on bacterial growth kinetics.

Materials:

• Bacterial strain of interest

• Growth medium

• PF-04753299 stock solution

• Sterile culture flasks or a 96-well plate

• Shaking incubator

• Spectrophotometer or microplate reader

Procedure:

• Prepare Cultures: a. Grow an overnight culture of the test bacterium. b. Dilute the overnight culture into fresh, pre-warmed medium to an initial OD600 of approximately 0.05.

• Treatment: a. Divide the diluted culture into separate flasks or wells. b. Add PF-04753299 at different concentrations (e.g., 0.5x, 1x, 2x MIC) to the respective cultures. Include a no-drug control (with an equivalent amount of DMSO).

• Incubation and Monitoring: a. Incubate the cultures at 37°C with shaking. b. At regular time intervals (e.g., every hour for 8-12 hours), measure the OD600 of each culture.

• Data Analysis: a. Plot the OD600 values against time for each concentration. b. Compare the growth curves of the treated cultures to the control to determine the effect of PF-04753299 on the lag, exponential, and stationary phases of growth.

Protocol 3: Assessment of Bacterial Membrane Integrity

This protocol uses fluorescent dyes to evaluate the effect of PF-04753299 on bacterial membrane integrity.

Materials:

• Bacterial strain of interest

• Growth medium

• PF-04753299 stock solution

• Propidium Iodide (PI) and SYTO 9 fluorescent dyes (or a commercial kit)

• Fluorescence microscope or a microplate reader with fluorescence capabilities

Procedure:

• Culture and Treatment: a. Grow a bacterial culture to the mid-exponential phase. b. Treat the culture with PF-04753299 at a desired concentration (e.g., 1x or 2x MIC) for a specific duration (e.g., 2-4 hours). Include a no-drug control.

• Staining: a. Harvest the bacterial cells by centrifugation and wash them with a suitable buffer (e.g., PBS). b. Resuspend the cells in the buffer. c. Add SYTO 9 and PI to the cell suspension according to the manufacturer's instructions. SYTO 9 stains all bacteria (live and dead), while PI only enters cells with compromised membranes (dead cells).

• Analysis: a. Fluorescence Microscopy: Observe the stained cells under a fluorescence microscope. Live cells will fluoresce green (SYTO 9), while dead cells will fluoresce red (PI). b. Fluorometry: Measure the fluorescence intensity at the appropriate excitation/emission wavelengths for SYTO 9 and PI using a microplate reader. The ratio of red to green fluorescence can be used to quantify the percentage of dead cells.

Conclusion

PF-04753299 is a valuable tool for studying the essential LPS biosynthesis pathway in Gram-negative bacteria. The protocols provided here offer a framework for researchers to investigate its antibacterial activity and mechanism of action. These studies can contribute to a better understanding of bacterial membrane biogenesis and aid in the development of novel antimicrobial strategies to combat drug-resistant Gram-negative infections.

References

• 1. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for PF-04753299 in E. coli Growth Inhibition Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC). LpxC is a zinc-dependent metalloenzyme that catalyzes the first committed and essential step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of most Gram-negative bacteria.[1][2][3] The inhibition of LpxC disrupts the integrity of the bacterial outer membrane, leading to cell death, making it a critical target for the development of novel antibiotics against multidrug-resistant Gram-negative pathogens.[1][2][4] PF-04753299, a methyl sulfone derivative, has demonstrated significant bactericidal activity against E. coli.[1][5] These application notes provide a detailed protocol for utilizing PF-04753299 in E. coli growth inhibition assays to determine its antibacterial efficacy.

Mechanism of Action of PF-04753299

PF-04753299 functions by targeting the active site of the LpxC enzyme. Like other LpxC inhibitors, it is believed to contain a moiety that chelates the catalytic Zn2+ ion essential for the enzyme's deacetylase activity.[1] By binding to LpxC, PF-04753299 prevents the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, a crucial step in the lipid A biosynthetic pathway.[1][2] This inhibition leads to a depletion of lipid A, compromising the structural integrity of the outer membrane, which ultimately results in bacterial cell death.[1]

Caption: Mechanism of LpxC inhibition by PF-04753299.

Quantitative Data

The antibacterial activity of PF-04753299 against E. coli is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of the bacteria.

Compound	Bacterial Strain	Growth Medium	MIC (µg/mL)	Reference
PF-04753299	E. coli W3110	M9 Minimal Medium	1.0	[1]
PF-04753299	E. coli W3110 ΔtolC	M9 Minimal Medium	0.1 - 0.125	[1]
PF-04753299	E. coli	Not Specified	MIC90: 2	[5]

Note: The efflux pump-deficient strain, E. coli W3110 ΔtolC, exhibits increased susceptibility to PF-04753299, suggesting that the compound may be a substrate for the TolC efflux pump.[1]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is adapted from standard broth microdilution methods and specific studies on LpxC inhibitors.[1][6][7]

Materials:

• PF-04753299 stock solution (e.g., 1 mg/mL in DMSO)

• E. coli strain (e.g., W3110)

• M9 minimal medium (or other appropriate growth medium)

• Sterile 96-well microtiter plates

• Incubator (37°C)

• Spectrophotometer or microplate reader (600 nm)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile pipette tips and tubes

Procedure:

• Bacterial Culture Preparation:

  • Inoculate a single colony of E. coli into 5 mL of M9 minimal medium.

  • Incubate overnight at 37°C with shaking.

  • The following day, dilute the overnight culture into fresh, pre-warmed M9 medium to an optical density at 600 nm (OD600) of approximately 0.05-0.1. This will be your working bacterial suspension.

• Compound Dilution Series:

  • Prepare a serial dilution of the PF-04753299 stock solution in M9 medium in a separate 96-well plate or in microcentrifuge tubes. The final concentrations should typically range from 0.03 µg/mL to 64 µg/mL.

  • Ensure the final concentration of DMSO in each well is consistent and does not exceed a level that affects bacterial growth (typically ≤1%).

• Assay Plate Preparation:

  • Add 100 µL of the appropriate PF-04753299 dilution to the wells of a sterile 96-well microtiter plate.

  • Add 100 µL of the working bacterial suspension to each well containing the compound. The final volume in each well will be 200 µL.

  • Controls:

    • Positive Control (No Drug): 100 µL of the working bacterial suspension + 100 µL of M9 medium with the same final DMSO concentration as the test wells.

    • Negative Control (No Bacteria): 200 µL of M9 medium to check for sterility.

• Incubation:

  • Seal the plate (e.g., with a breathable membrane or lid) to prevent evaporation.

  • Incubate the plate at 37°C for 16-20 hours with agitation.

• MIC Determination:

  • After incubation, determine the MIC by visual inspection for the lowest concentration of PF-04753299 that shows no visible turbidity.

  • Alternatively, measure the OD600 of each well using a microplate reader. The MIC is the lowest concentration that inhibits growth by ≥90% compared to the positive control.

Caption: Workflow for MIC determination via broth microdilution.

Conclusion

PF-04753299 is a valuable tool compound for studying the effects of LpxC inhibition in E. coli. The protocols outlined above provide a framework for researchers to assess its antibacterial activity and further investigate its mechanism of action. Careful attention to controls and appropriate bacterial handling techniques are essential for obtaining reliable and reproducible data. The significant potency of PF-04753299, particularly against efflux-deficient strains, underscores the potential of LpxC inhibitors as a promising class of antibiotics for combating Gram-negative infections.

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Bacterial Cell Inhibition Assay – BBS OER Lab Manual [ecampusontario.pressbooks.pub]
• 7. actascientific.com [actascientific.com]

In Vivo Efficacy of PF-04753299 in Mouse Models of Bacterial Infection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-04753299 is a potent inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of lipid A, a critical component of the outer membrane of Gram-negative bacteria.[1][2][3] Inhibition of LpxC disrupts the integrity of the bacterial outer membrane, leading to bactericidal activity against a range of Gram-negative pathogens.[4] This document provides a summary of the available preclinical data on PF-04753299 and related LpxC inhibitors in mouse models of bacterial infection, along with detailed protocols for conducting similar in vivo efficacy studies.

Mechanism of Action of PF-04753299

PF-04753299 targets the LpxC enzyme, which catalyzes the first committed step in the lipid A biosynthetic pathway.[2][3] Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), which makes up the outer leaflet of the outer membrane in most Gram-negative bacteria. This outer membrane is crucial for bacterial survival, providing a barrier against antibiotics and host immune defenses. By inhibiting LpxC, PF-04753299 prevents the synthesis of lipid A, leading to the disruption of the outer membrane and subsequent bacterial cell death.[4]

Figure 1: Mechanism of action of PF-04753299 in the Lipid A biosynthesis pathway.

In Vitro Antibacterial Activity

PF-04753299 has demonstrated potent in vitro activity against a variety of Gram-negative bacteria. The minimum inhibitory concentration (MIC) is a key measure of in vitro antibacterial potency.

Bacterial Strain	MIC (µg/mL)	Reference
Escherichia coli W3110	1	[2]
Escherichia coli W3110 ΔtolC	<0.2	[2]
Neisseria gonorrhoeae (various strains)	Bactericidal at ≥5	[4]
Escherichia coli (clinical isolates)	MIC90: 2	[4]
Pseudomonas aeruginosa (clinical isolates)	MIC90: 4	[4]
Klebsiella pneumoniae (clinical isolates)	MIC90: 16	[4]

Note: The efflux pump-deficient strain (ΔtolC) shows increased susceptibility, indicating that PF-04753299 may be a substrate for efflux pumps.[2]

In Vivo Efficacy in Mouse Infection Models

While specific in vivo efficacy data for PF-04753299 is limited in the provided search results, studies on other LpxC inhibitors provide a strong rationale for its potential in various mouse infection models, such as sepsis, peritonitis, and urinary tract infections.[1][3] The general workflow for such studies is outlined below.

Figure 2: General experimental workflow for in vivo efficacy studies in a mouse infection model.

Detailed Experimental Protocols

The following are generalized protocols for common mouse infection models that can be adapted for evaluating the in vivo efficacy of PF-04753299.

Mouse Sepsis Model (Intraperitoneal Infection)

This model is used to evaluate the efficacy of an antimicrobial agent in a systemic infection.

Materials:

• Animals: Specific pathogen-free mice (e.g., CD-1 or C57BL/6), 6-8 weeks old, male or female.

• Bacterial Strain: A relevant Gram-negative pathogen (e.g., E. coli, K. pneumoniae, P. aeruginosa).

• PF-04753299: Formulated in an appropriate vehicle for the chosen route of administration (e.g., 20% Captisol for oral gavage).

• Vehicle Control: The formulation vehicle without the active compound.

• Growth Medium: Appropriate broth for growing the bacterial culture (e.g., Luria-Bertani broth).

• Mucin (optional): To enhance infectivity.

• Sterile Saline: For dilutions.

• Syringes and Needles: For injections and administration.

Procedure:

• Bacterial Culture Preparation:

  • Inoculate the chosen bacterial strain into broth and grow to mid-logarithmic phase.

  • Wash the bacterial cells with sterile saline and resuspend to the desired concentration (e.g., 1 x 10^7 CFU/mL). The final inoculum concentration should be determined in a pilot study to achieve a lethal or sublethal infection as required.

• Infection:

  • Anesthetize the mice (optional, depending on institutional guidelines).

  • Inject the bacterial suspension intraperitoneally (IP) at a volume of 0.1-0.2 mL per mouse.

• Treatment:

  • At a predetermined time post-infection (e.g., 1-2 hours), randomize the mice into treatment and control groups.

  • Administer PF-04753299 or vehicle control via the desired route (e.g., intravenous, intraperitoneal, subcutaneous, or oral gavage). Dosing and frequency will depend on the pharmacokinetic properties of the compound.

• Monitoring and Endpoints:

  • Monitor the mice at regular intervals for signs of morbidity (e.g., ruffled fur, lethargy, hypothermia) and mortality for a specified period (e.g., 7 days).

  • Record body weight daily.

  • For bacterial burden determination, a separate cohort of animals may be euthanized at specific time points (e.g., 24 hours post-treatment).

• Bacterial Load Determination:

  • Aseptically collect blood and organs (e.g., spleen, liver, kidneys).

  • Homogenize the tissues in sterile saline.

  • Perform serial dilutions of the blood and tissue homogenates and plate on appropriate agar (B569324) plates.

  • Incubate the plates and count the number of colony-forming units (CFU) to determine the bacterial load per mL of blood or gram of tissue.

Pharmacokinetic Studies in Mice

Understanding the pharmacokinetic profile of PF-04753299 is crucial for designing effective dosing regimens.

Materials:

• Animals: CD-1 mice are commonly used.

• PF-04753299: Formulated for the intended route of administration.

• Cannulas (optional): For serial blood sampling.

• Blood Collection Tubes: Containing an appropriate anticoagulant (e.g., EDTA).

• Analytical Equipment: LC-MS/MS for quantifying the drug concentration in plasma and tissues.

Procedure:

• Dosing:

  • Administer a single dose of PF-04753299 to the mice via the chosen route (e.g., intravenous bolus, oral gavage).

• Sample Collection:

  • Collect blood samples at multiple time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • Process the blood to obtain plasma.

  • At the final time point, euthanize the mice and collect tissues of interest.

• Sample Analysis:

  • Extract PF-04753299 from plasma and tissue homogenates.

  • Quantify the concentration of the compound using a validated LC-MS/MS method.

• Data Analysis:

  • Use pharmacokinetic software to calculate key parameters such as:

    • Maximum plasma concentration (Cmax)

    • Time to reach Cmax (Tmax)

    • Area under the concentration-time curve (AUC)

    • Half-life (t1/2)

    • Clearance (CL)

    • Volume of distribution (Vd)

    • Oral bioavailability (F%)

Conclusion

PF-04753299 is a promising antibacterial agent targeting a novel and essential pathway in Gram-negative bacteria. The provided protocols offer a framework for conducting in vivo efficacy and pharmacokinetic studies in mouse models to further evaluate its therapeutic potential. While specific in vivo data for PF-04753299 is not extensively detailed in the public domain, the information available for other LpxC inhibitors suggests that this class of compounds holds significant promise for the treatment of infections caused by multidrug-resistant Gram-negative pathogens. Further preclinical studies are warranted to fully characterize the in vivo profile of PF-04753299.

References

• 1. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes: LpxC Enzymatic Assay for the Identification and Characterization of Inhibitors

Introduction

UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) is a crucial zinc-dependent metalloenzyme that catalyzes the second and committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of most Gram-negative bacteria.[1][2][3] The absence of an LpxC homolog in mammalian cells and its essential role in bacterial viability make it a prime target for the development of novel antibiotics against multi-drug resistant Gram-negative pathogens.[1][2]

These application notes describe a robust and sensitive enzymatic assay for monitoring LpxC activity. The assay can be utilized for high-throughput screening of compound libraries to identify novel LpxC inhibitors, as well as for the detailed kinetic characterization of lead compounds. The potent and selective LpxC inhibitor, PF-04753299, is employed here as a reference compound to demonstrate the utility and performance of the assay.

Principle of the Assay

The LpxC enzymatic assay measures the deacetylation of the native substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine. The activity of LpxC can be monitored using various detection methods, including fluorescence-based and mass spectrometry-based approaches.[1][4] A common fluorescence-based method involves the derivatization of the free amine product with fluorescamine, leading to a fluorescent signal that is proportional to the enzymatic activity.[1] Alternatively, high-throughput mass spectrometry can directly measure the substrate and product, providing a ratiometric readout with minimal interference.[4]

The Role of PF-04753299

PF-04753299 is a potent and selective inhibitor of LpxC.[5][6] It exhibits an IC50 value of 1.37 nM against the LpxC enzyme.[7][8] This compound serves as an excellent positive control in screening assays and is a valuable tool for validating assay performance and comparing the potency of new chemical entities. PF-04753299 has demonstrated activity against a range of Gram-negative bacteria, including P. aeruginosa, K. pneumoniae, and E. coli.[5][7]

LpxC Signaling Pathway and Inhibition

References

• 1. A fluorescence-based homogeneous assay for measuring activity of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UDP-3-O-acyl-N-acetylglucosamine deacetylase - Wikipedia [en.wikipedia.org]
• 4. Screening for antibacterial inhibitors of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) using a high-throughput mass spectrometry assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medkoo.com [medkoo.com]
• 7. caymanchem.com [caymanchem.com]
• 8. axonmedchem.com [axonmedchem.com]

How to prepare PF-04753299 stock solution for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04753299 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC). LpxC is an essential enzyme in the biosynthesis of lipid A, a critical component of the lipopolysaccharide (LPS) that constitutes the outer membrane of most Gram-negative bacteria. Inhibition of LpxC disrupts the integrity of the bacterial outer membrane, leading to bactericidal activity. These application notes provide detailed protocols for the preparation of PF-04753299 stock solutions and its application in key experimental assays for the evaluation of its antibacterial efficacy.

Physicochemical and Solubility Data

Quantitative data for PF-04753299 is summarized in the table below for easy reference.

Property	Value	Reference
Molecular Weight	347.43 g/mol	[1]
Appearance	White to off-white solid	[2]
Solubility in DMSO	20 mg/mL (57.57 mM)	[1][2]
Storage (Powder)	-20°C for up to 3 years	[2]
Storage (Stock Solution)	-80°C for up to 6 months; -20°C for up to 1 month	[2]

Preparation of PF-04753299 Stock Solution

Objective: To prepare a high-concentration stock solution of PF-04753299 for use in various in vitro and in vivo experiments.

Materials:

• PF-04753299 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipettes

Protocol:

• Determine the Desired Stock Concentration: A common stock concentration is 10 mM or 20 mg/mL. For this protocol, we will prepare a 10 mM stock solution.

• Calculate the Required Mass:

  • Molecular Weight (MW) of PF-04753299 = 347.43 g/mol

  • To prepare 1 mL of a 10 mM stock solution:

    • Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

    • Mass (mg) = 10 mmol/L x 0.001 L x 347.43 g/mol x 1000 mg/g

    • Mass = 3.47 mg

• Dissolution:

  • Aseptically weigh 3.47 mg of PF-04753299 powder and transfer it to a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming and sonication can be used to aid dissolution if necessary.[2]

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2]

Note on DMSO: DMSO is hygroscopic and can absorb water from the atmosphere, which can affect the solubility of the compound. Use freshly opened or properly stored anhydrous DMSO.[2]

Experimental Protocols

LpxC Deacetylase Activity Assay

Objective: To determine the in vitro inhibitory activity of PF-04753299 against the LpxC enzyme.

Principle: This assay measures the enzymatic activity of LpxC by quantifying the conversion of a substrate, typically a radiolabeled or fluorescently tagged UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, to its deacetylated product. The inhibition of this conversion by PF-04753299 is then measured to determine its IC₅₀ value.

Materials:

• Purified LpxC enzyme

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

• PF-04753299 stock solution (in DMSO)

• 96-well microplate

• Detection reagent (e.g., o-phthalaldehyde (B127526) (OPA) for fluorometric detection of the free amine product)

• Microplate reader

Protocol:

• Prepare Reagents:

  • Dilute the purified LpxC enzyme to the desired concentration in cold assay buffer.

  • Prepare a series of dilutions of PF-04753299 in DMSO, and then further dilute in assay buffer to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

  • Prepare the substrate solution in assay buffer.

• Assay Procedure:

  • To each well of a 96-well plate, add the LpxC enzyme solution.

  • Add the diluted PF-04753299 or DMSO (for control wells) to the respective wells.

  • Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Incubate the plate at 30°C for a specific time (e.g., 30-60 minutes).

  • Stop the reaction by adding a stop solution (e.g., acetic acid).

  • Add the detection reagent (e.g., OPA) to each well and incubate as required for signal development.

• Data Analysis:

  • Measure the fluorescence (or other signal) using a microplate reader.

  • Subtract the background signal (wells without enzyme).

  • Calculate the percentage of inhibition for each concentration of PF-04753299 relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the minimum concentration of PF-04753299 that inhibits the visible growth of a specific bacterium.[3][4]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of PF-04753299 in a liquid growth medium. After a defined incubation period, the lowest concentration of the compound that prevents visible bacterial growth is determined as the MIC.[3][4]

Materials:

• Bacterial strain of interest (e.g., Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• PF-04753299 stock solution (in DMSO)

• Sterile 96-well microplates

• Spectrophotometer

• Incubator

Protocol:

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate, pick a few colonies of the test bacterium and inoculate into CAMHB.

  • Incubate the culture at 37°C with shaking until it reaches the logarithmic growth phase.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Prepare Serial Dilutions:

  • In a 96-well plate, perform a two-fold serial dilution of the PF-04753299 stock solution in CAMHB to obtain a range of concentrations.

  • Include a positive control well (bacteria in CAMHB with DMSO, no inhibitor) and a negative control well (CAMHB only, no bacteria).

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the serially diluted compound and the positive control well.

  • Incubate the plate at 37°C for 16-20 hours.

• Determine MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of PF-04753299 at which there is no visible growth.[3]

  • Alternatively, the optical density at 600 nm (OD₆₀₀) can be measured using a microplate reader.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. db.cngb.org [db.cngb.org]
• 2. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating PF-04753299 in Combination with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the synergistic potential of PF-04753299, a potent inhibitor of the Gram-negative bacterial enzyme LpxC, when used in combination with other antibiotic classes. By targeting the initial committed step of lipopolysaccharide (LPS) biosynthesis, PF-04753299 presents a novel mechanism of action that may enhance the efficacy of existing antibiotics, particularly against multidrug-resistant (MDR) pathogens.

Introduction

PF-04753299 is a methyl sulfone LpxC inhibitor with demonstrated bactericidal activity against a range of Gram-negative bacteria, including Escherichia coli, Pseudomonas aeruginosa, and Klebsiella pneumoniae.[1] LpxC, or UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase, is a crucial enzyme in the biosynthesis of Lipid A, the hydrophobic anchor of LPS, which is an essential component of the outer membrane of most Gram-negative bacteria.[2] Inhibition of LpxC disrupts the integrity of the outer membrane, potentially increasing the susceptibility of bacteria to other antimicrobial agents that target intracellular processes. This document outlines protocols for determining the synergistic, additive, indifferent, or antagonistic interactions between PF-04753299 and other antibiotics using standard in vitro and in vivo models.

Data Presentation

Table 1: In Vitro Activity of PF-04753299 Alone and in Combination

This table presents hypothetical data from a checkerboard synergy assay to illustrate how results can be summarized. The values are for demonstration purposes and will vary depending on the bacterial strain and combination agent.

Bacterial Strain	Antibiotic	MIC Alone (µg/mL)	MIC in Combination with PF-04753299 (µg/mL)	FICI	Interpretation
E. coli ATCC 25922	PF-04753299	2	-	-	-
Levofloxacin	0.125	0.03	0.5	Synergy
Ceftazidime	1	0.25	0.5	Synergy
Azithromycin	8	4	1.0	Additive
P. aeruginosa PAO1	PF-04753299	4	-	-	-
Meropenem	0.5	0.125	0.5	Synergy
Tobramycin	1	0.5	1.0	Additive
Ciprofloxacin	0.25	0.125	1.0	Additive
K. pneumoniae BAA-1705	PF-04753299	16	-	-	-
Colistin	0.5	0.125	0.5	Synergy
Tigecycline	1	0.5	1.0	Additive

Note: The Fractional Inhibitory Concentration Index (FICI) is calculated as follows: (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone).[3][4]

• Synergy: FICI ≤ 0.5

• Additive: 0.5 < FICI ≤ 1.0

• Indifference: 1.0 < FICI ≤ 4.0

• Antagonism: FICI > 4.0[3][4]

Experimental Protocols

Checkerboard Synergy Assay Protocol

This protocol is used to determine the in vitro synergistic activity of PF-04753299 with another antibiotic.[1][5][6]

Materials:

• PF-04753299

• Second antibiotic of interest

• Appropriate bacterial strain(s)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Sterile reservoirs

• Multichannel pipette

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

• 0.5 McFarland standard

Procedure:

• Preparation of Antibiotic Stock Solutions: Prepare stock solutions of PF-04753299 and the second antibiotic in a suitable solvent (e.g., DMSO or water) at a concentration 100-fold higher than the highest concentration to be tested.

• Preparation of Inoculum: From an overnight culture, prepare a bacterial suspension in CAMHB equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum of 5 x 10⁵ CFU/mL in the test wells.

• Plate Setup:

  • Add 50 µL of CAMHB to all wells of a 96-well plate.

  • In the first column, add 50 µL of a 2x working solution of PF-04753299 to rows A-G. Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, and so on, up to column 10. Discard the final 50 µL from column 10. Column 11 will serve as the control for the second antibiotic alone.

  • In the first row, add 50 µL of a 2x working solution of the second antibiotic to columns 1-11. Perform a 2-fold serial dilution by transferring 50 µL from row A to row B, and so on, up to row G. Discard the final 50 µL from row G. Row H will serve as the control for PF-04753299 alone.

  • Column 12 will serve as the growth control (no antibiotics).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Determining MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth. This can be determined visually or by measuring the optical density at 600 nm.

• Calculating FICI: Calculate the FICI for each well showing no growth to determine the nature of the interaction.

Time-Kill Assay Protocol

This protocol assesses the bactericidal or bacteriostatic activity of PF-04753299 in combination with another antibiotic over time.[7][8][9]

Materials:

• PF-04753299

• Second antibiotic of interest

• Appropriate bacterial strain(s)

• CAMHB

• Sterile culture tubes

• Shaking incubator (37°C)

• Spectrophotometer

• Sterile saline or PBS

• Agar (B569324) plates for colony counting

Procedure:

• Inoculum Preparation: Prepare a mid-logarithmic phase bacterial culture in CAMHB. Dilute the culture to a starting concentration of approximately 5 x 10⁵ CFU/mL in several flasks containing fresh CAMHB.

• Antibiotic Addition: Add the antibiotics to the flasks at desired concentrations (e.g., 0.5x, 1x, or 2x MIC), both individually and in combination. Include a growth control flask without any antibiotic.

• Incubation and Sampling: Incubate the flasks at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

• Colony Counting: Perform serial dilutions of the collected aliquots in sterile saline or PBS and plate onto agar plates.

• Incubation and Analysis: Incubate the plates overnight at 37°C and count the number of colonies (CFU/mL) for each time point. Plot the log₁₀ CFU/mL versus time for each antibiotic condition.

Interpretation:

• Synergy: A ≥ 2-log₁₀ decrease in CFU/mL between the combination and the most active single agent at 24 hours.

• Bactericidal activity: A ≥ 3-log₁₀ reduction in CFU/mL from the initial inoculum.

• Bacteriostatic activity: A < 3-log₁₀ reduction in CFU/mL from the initial inoculum.

Visualizations

Caption: Mechanism of action of PF-04753299 in the Lipid A biosynthetic pathway.

Caption: General workflow for evaluating PF-04753299 combination therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. Rapid Direct Method for Monitoring Antibiotics in a Mouse Model of Bacterial Biofilm Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interpretation of Fractional Inhibitory Concentration Index (FICI) [bio-protocol.org]
• 4. emerypharma.com [emerypharma.com]
• 5. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Time kill assays for Streptococcus agalactiae and synergy testing [protocols.io]
• 9. researchgate.net [researchgate.net]

Method for Assessing PF-04753299 Bactericidal Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04753299 is an investigational antibiotic that targets UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of lipid A.[1][2] Lipid A is a critical component of the outer membrane of Gram-negative bacteria, and its inhibition leads to bacterial cell death.[1][3] This unique mechanism of action makes PF-04753299 a promising candidate for treating infections caused by multidrug-resistant Gram-negative pathogens.[4][5]

These application notes provide detailed protocols for assessing the bactericidal activity of PF-04753299 against relevant Gram-negative bacteria. The described methods include determination of the Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and time-kill kinetics.

Mechanism of Action of PF-04753299

PF-04753299 functions by inhibiting the LpxC enzyme, which catalyzes the second and committed step in the lipid A biosynthetic pathway.[6] This pathway is essential for the formation of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria.[6] By blocking this pathway, PF-04753299 disrupts the integrity of the bacterial outer membrane, leading to cell death.[1]

Caption: Inhibition of the Lipid A biosynthesis pathway by PF-04753299.

Data Presentation

The following tables summarize the in vitro activity of PF-04753299 against key Gram-negative pathogens.

Table 1: Minimum Inhibitory Concentration (MIC) of PF-04753299

Organism	Strain	MIC (µg/mL)	Reference
Escherichia coli	W3110	1	[7]
Klebsiella pneumoniae	-	16 (MIC90)	[2]
Pseudomonas aeruginosa	-	4 (MIC90)	[2]

Table 2: Bactericidal Concentration of PF-04753299

Organism	Strain(s)	Bactericidal Concentration (µg/mL)	Treatment Duration (hours)	Reference
Neisseria gonorrhoeae	Human challenge and MDR strains	5	2-4	[2]
Escherichia coli	-	Not specified	16-20	[2]
Pseudomonas aeruginosa	-	Not specified	16-20	[2]
Klebsiella pneumoniae	-	Not specified	16-20	[2]

Experimental Protocols

The following protocols are adapted from standard Clinical and Laboratory Standards Institute (CLSI) guidelines and research articles for assessing the bactericidal activity of antimicrobial agents.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of PF-04753299 that inhibits the visible growth of a bacterium.[8]

Materials:

• PF-04753299 stock solution (e.g., 1 mg/mL in a suitable solvent like DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, K. pneumoniae ATCC 13883)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35 ± 2°C)

Protocol:

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 colonies and suspend them in CAMHB.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension 1:100 in CAMHB to achieve a final concentration of approximately 1.5 x 10⁶ CFU/mL.

• Prepare Serial Dilutions of PF-04753299:

  • Add 100 µL of CAMHB to wells 2-12 of a 96-well plate.

  • Add 200 µL of the PF-04753299 stock solution at twice the desired highest concentration to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 100 µL from well 10. Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the diluted bacterial inoculum to wells 1-11. The final volume in each well will be 200 µL, and the final bacterial concentration will be approximately 7.5 x 10⁵ CFU/mL.

• Incubation:

  • Incubate the plate at 35 ± 2°C for 16-20 hours.

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of PF-04753299 at which there is no visible growth.

References

• 1. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 7. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of minimum inhibitory concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of PF-04753299 in Studying Bacterial Outer Membrane Integrity

For Researchers, Scientists, and Drug Development Professionals

Application Notes

PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1] LpxC catalyzes the second and committed step in the biosynthesis of lipopolysaccharide (LPS), an essential component of the outer membrane of most Gram-negative bacteria. The inhibition of LpxC disrupts the synthesis of LPS, leading to a compromised outer membrane, increased cell permeability, and ultimately, bacterial cell death. This makes PF-04753299 a valuable tool for studying the integrity and function of the bacterial outer membrane.

The disruption of the outer membrane by PF-04753299 can be leveraged to increase the susceptibility of Gram-negative bacteria to other antibiotics that are typically unable to penetrate this barrier, such as vancomycin (B549263) and rifampicin. This synergistic effect opens up possibilities for combination therapies against multidrug-resistant Gram-negative infections.

This document provides detailed protocols for utilizing PF-04753299 to assess bacterial outer membrane integrity and to evaluate its synergistic effects with other antibiotics.

Data Presentation

Table 1: Minimum Inhibitory Concentrations (MIC) of PF-04753299 against various Gram-negative bacteria.

Bacterial Species	Strain	MIC (µg/mL)
Escherichia coli	W3110	1[1]
Pseudomonas aeruginosa	-	4[2]
Klebsiella pneumoniae	-	16[2]
Neisseria gonorrhoeae	Various	Bactericidal at 5 mg/L

Table 2: Hypothetical Synergistic Activity of PF-04753299 with Vancomycin against E. coli W3110 (Checkerboard Assay).

PF-04753299 (µg/mL)	Vancomycin (µg/mL)	Growth (+/-)
MIC alone	1	-
0.5	128	+
0.25	64	-
0.125	32	-
MIC alone	>256	+

Note: This table presents a hypothetical synergistic interaction. The Fractional Inhibitory Concentration (FIC) Index for this hypothetical combination would be ≤ 0.5, indicating synergy.

Experimental Protocols

Protocol 1: Assessment of Outer Membrane Permeabilization using N-Phenyl-1-naphthylamine (NPN) Uptake Assay

This protocol measures the increase in fluorescence of NPN as it partitions into the damaged outer membrane of bacteria treated with PF-04753299.

Materials:

• PF-04753299

• E. coli (e.g., W3110)

• Luria-Bertani (LB) broth

• HEPES buffer (5 mM, pH 7.2)

• N-Phenyl-1-naphthylamine (NPN) stock solution (500 µM in acetone)

• Polymyxin B (positive control)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader (Excitation: 350 nm, Emission: 420 nm)

Procedure:

• Grow E. coli in LB broth overnight at 37°C with shaking.

• Inoculate fresh LB broth with the overnight culture and grow to mid-log phase (OD600 ≈ 0.4-0.6).

• Harvest the cells by centrifugation (5000 x g, 10 min) and wash twice with HEPES buffer.

• Resuspend the cell pellet in HEPES buffer to an OD600 of 0.5.

• In a 96-well plate, add 100 µL of the bacterial suspension to each well.

• Add varying concentrations of PF-04753299 (e.g., 0.25x, 0.5x, 1x, 2x MIC) to the wells. Include a no-drug control and a positive control (Polymyxin B, e.g., 10 µg/mL).

• Add NPN to each well to a final concentration of 10 µM.

• Immediately measure the fluorescence intensity at 350 nm excitation and 420 nm emission.

• Continue to measure the fluorescence at regular intervals (e.g., every 5 minutes) for up to 60 minutes.

• Plot the fluorescence intensity against time for each concentration of PF-04753299.

Protocol 2: Assessment of Inner and Outer Membrane Permeabilization using Propidium (B1200493) Iodide (PI) Staining

This protocol uses the fluorescent dye propidium iodide, which can only enter cells with a compromised cytoplasmic membrane, to assess membrane integrity.

Materials:

• PF-04753299

• E. coli (e.g., W3110)

• Phosphate-buffered saline (PBS)

• Propidium iodide (PI) stock solution (1 mg/mL in water)

• Fluorescence microscope or flow cytometer

Procedure:

• Grow and prepare E. coli cells as described in Protocol 1, resuspending the final pellet in PBS.

• Treat the bacterial suspension with different concentrations of PF-04753299 (e.g., 0.5x, 1x, 2x MIC) for a defined period (e.g., 1-2 hours) at 37°C. Include a no-drug control.

• Add PI to each sample to a final concentration of 5 µg/mL and incubate in the dark for 15 minutes.

• Analyze the samples by fluorescence microscopy or flow cytometry.

• Quantify the percentage of PI-positive (damaged) cells for each treatment condition. A study on various LpxC inhibitors, including PF-04753299, showed that after 5 hours of exposure to 1.5x MIC, approximately 50% of E. coli cells remained intact, indicating significant membrane damage.[1]

Protocol 3: Checkerboard Assay for Determining Synergy with Vancomycin

This protocol is used to quantitatively assess the synergistic effect of PF-04753299 and another antibiotic, such as vancomycin.

Materials:

• PF-04753299

• Vancomycin

• E. coli (e.g., W3110)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

Procedure:

• Prepare serial two-fold dilutions of PF-04753299 and vancomycin in CAMHB in separate 96-well plates. The concentration range should span above and below the known MIC of each drug.

• In a new 96-well plate, add 50 µL of CAMHB to each well.

• Dispense 50 µL of each PF-04753299 dilution along the x-axis (columns 1-10).

• Dispense 50 µL of each vancomycin dilution along the y-axis (rows A-G).

• This creates a matrix of wells with various combinations of the two drugs. Column 11 should contain only vancomycin dilutions (control for vancomycin MIC), and row H should contain only PF-04753299 dilutions (control for PF-04753299 MIC). Well H12 should be a growth control (no drugs).

• Prepare an inoculum of E. coli in CAMHB with a turbidity equivalent to a 0.5 McFarland standard, and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Add 100 µL of the bacterial inoculum to each well.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC for each drug alone and for each combination by observing the lowest concentration that inhibits visible growth.

• Calculate the Fractional Inhibitory Concentration (FIC) index for each combination showing no growth: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • FIC Index ≤ 0.5: Synergy

  • 0.5 < FIC Index ≤ 4: Additive or indifferent

  • FIC Index > 4: Antagonism

Visualizations

Caption: Inhibition of LpxC by PF-04753299 blocks LPS biosynthesis.

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing PF-04753299 Against Clinical Isolates

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04753299 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the lipid A biosynthetic pathway of Gram-negative bacteria.[1][2] Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), a critical component of the outer membrane of Gram-negative bacteria that is essential for their survival and provides a barrier against many antibiotics.[3][4] By inhibiting LpxC, PF-04753299 disrupts the synthesis of LPS, leading to a loss of outer membrane integrity and subsequent bacterial cell death.[5] This unique mechanism of action makes PF-04753299 a promising candidate for the treatment of infections caused by multidrug-resistant (MDR) Gram-negative pathogens.[6][7]

These application notes provide detailed protocols for the in vitro and in vivo evaluation of PF-04753299 against clinically relevant Gram-negative isolates. The provided methodologies are based on established standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data accuracy and reproducibility.[8][9]

Data Presentation

In Vitro Susceptibility of Gram-Negative Isolates to PF-04753299

The following table summarizes the minimum inhibitory concentration (MIC) values of PF-04753299 against a range of Gram-negative clinical isolates. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Bacterial Species	Resistance Profile	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Escherichia coli	2
Klebsiella pneumoniae	16
Pseudomonas aeruginosa	106	0.06	0.25	≤2
Acinetobacter baumannii	≥32
Neisseria gonorrhoeae
Enterobacteriaceae	Carbapenem-Resistant (CRE)

Note: MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of the isolates were inhibited, respectively.[2][10]

In Vivo Efficacy of PF-04753299 in Murine Infection Models

The in vivo efficacy of PF-04753299 has been evaluated in various murine infection models. The 50% effective dose (ED₅₀), which represents the dose required to achieve a therapeutic effect in 50% of the treated animals, is a key parameter.

Infection Model	Pathogen	Dosing Regimen	Primary Outcome	ED₅₀ (mg/kg)
Neutropenic Thigh Model	P. aeruginosa ATCC 27853	Single doses of 5, 10, and 30 mg/kg	Reduction in bacterial titers
Pneumonia Model	P. aeruginosa PA-1950	<25
Sepsis Model	Carbapenem-Resistant K. pneumoniae	Survival

Experimental Protocols

I. In Vitro Susceptibility Testing: Broth Microdilution Method (CLSI Guideline)

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of PF-04753299 using the broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[8][11][12]

Materials:

• PF-04753299

• Clinical bacterial isolates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

Procedure:

• Inoculum Preparation: a. From a fresh (18-24 hours) agar (B569324) plate, select 3-5 well-isolated colonies of the test organism. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. d. Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of PF-04753299 Dilutions: a. Prepare a stock solution of PF-04753299 in a suitable solvent (e.g., DMSO). b. Perform serial twofold dilutions of the PF-04753299 stock solution in CAMHB in the 96-well microtiter plates to achieve the desired concentration range.

• Inoculation and Incubation: a. Inoculate each well of the microtiter plate containing the PF-04753299 dilutions with the prepared bacterial inoculum. The final volume in each well should be 100 µL. b. Include a growth control well (no drug) and a sterility control well (no bacteria). c. Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination: a. After incubation, visually inspect the microtiter plates for bacterial growth (turbidity). b. The MIC is the lowest concentration of PF-04753299 that completely inhibits visible growth.

II. Time-Kill Kinetic Assay

This assay evaluates the bactericidal or bacteriostatic activity of PF-04753299 over time.[10]

Materials:

• PF-04753299

• Log-phase bacterial culture

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile flasks or tubes

• Shaking incubator (37°C)

• Sterile saline (0.85%)

• Agar plates (e.g., Tryptic Soy Agar)

• Colony counter

Procedure:

• Inoculum Preparation: a. Prepare an overnight culture of the test organism in CAMHB. b. Dilute the overnight culture in fresh CAMHB to achieve a starting inoculum of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Assay Setup: a. Prepare flasks or tubes containing CAMHB with various concentrations of PF-04753299 (e.g., 0.5x, 1x, 2x, and 4x MIC). b. Include a growth control flask (no drug).

• Inoculation and Sampling: a. Inoculate each flask with the prepared bacterial suspension. b. Incubate the flasks at 37°C with constant agitation. c. At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

• Viable Cell Counting: a. Perform serial tenfold dilutions of each aliquot in sterile saline. b. Plate 100 µL of appropriate dilutions onto agar plates. c. Incubate the plates at 37°C for 18-24 hours. d. Count the number of colonies (CFU) on each plate.

• Data Analysis: a. Calculate the CFU/mL for each time point and concentration. b. Plot the log₁₀ CFU/mL versus time for each concentration to generate time-kill curves. c. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

III. In Vivo Murine Sepsis Model

This protocol describes a murine model of peritonitis-induced sepsis to evaluate the in vivo efficacy of PF-04753299.[13][14][15]

Materials:

• PF-04753299

• Bacterial pathogen (e.g., carbapenem-resistant K. pneumoniae)

• Female BALB/c mice (6-8 weeks old)

• Hog gastric mucin (optional, to enhance virulence)

• Sterile saline (0.85%)

• Animal housing and care facilities compliant with institutional guidelines

Procedure:

• Inoculum Preparation: a. Grow the bacterial pathogen to the mid-logarithmic phase in an appropriate broth. b. Wash the bacterial cells with sterile saline and resuspend to the desired concentration (e.g., 1 x 10⁷ CFU/mL). c. The bacterial suspension may be mixed with a mucin solution to enhance infectivity.

• Infection: a. Inject the bacterial inoculum intraperitoneally (IP) into the mice. The injection volume is typically 0.5 mL.

• Treatment: a. At a specified time post-infection (e.g., 1 or 2 hours), administer PF-04753299 to the mice via a clinically relevant route (e.g., subcutaneous, intravenous, or oral). b. Include a vehicle control group that receives the same volume of the drug vehicle. c. The dosing regimen (dose and frequency) should be based on pharmacokinetic and pharmacodynamic (PK/PD) studies.[16][17][18][19]

• Monitoring and Endpoints: a. Monitor the mice for signs of illness and survival for a predetermined period (e.g., 7 days). b. Alternatively, at specific time points post-treatment, euthanize a subset of animals and collect blood and/or organs (e.g., spleen, liver) for the determination of bacterial load (CFU/organ or CFU/mL of blood).[20]

Mandatory Visualization

Caption: LpxC Inhibition by PF-04753299 and its Downstream Effects.

Caption: Experimental Workflow for PF-04753299 Evaluation.

References

• 1. protocols.io [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. Fortifying the barrier: the impact of lipid A remodelling on bacterial pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On the Essentiality of Lipopolysaccharide to Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LpxC inhibitors as new antibacterial agents and tools for studying regulation of lipid A biosynthesis in Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Sepsis Murine Model - ImQuest BioSciences [imquestbio.com]
• 14. Current Murine Models of Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. [PDF] Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents. | Semantic Scholar [semanticscholar.org]
• 17. Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pharmacokinetics and pharmacodynamics integration of danofloxacin against Eschrichia coli in piglet ileum ultrafiltration probe model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Animal model pharmacokinetics and pharmacodynamics: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Murine Models for Staphylococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

PF-04753299 solubility issues in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the LpxC inhibitor, PF-04753299. The information focuses on addressing common solubility issues in aqueous buffers and providing best practices for solution preparation and handling.

Frequently Asked Questions (FAQs)

Q1: What is PF-04753299 and what are its physicochemical properties?

PF-04753299 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristol)-N-acetylglucosamine deacetylase (LpxC), a key enzyme in the lipopolysaccharide (LPS) biosynthesis pathway of Gram-negative bacteria.[1] Its inhibitory action makes it a subject of interest for the development of new antibacterial agents.[2]

Physicochemical Properties of PF-04753299

Property	Value	Reference
Molecular Formula	C18H21NO4S	[3][4]
Molecular Weight	347.43 g/mol	[3][4]
Appearance	White to light brown powder	[3]
Purity	≥98%	[3]

Q2: I am having trouble dissolving PF-04753299 in aqueous buffers like PBS. What is the recommended solvent?

PF-04753299 has limited solubility in aqueous buffers alone. The recommended solvent for preparing stock solutions is dimethyl sulfoxide (B87167) (DMSO).[3][4] It has been reported to be soluble in DMSO at concentrations ranging from 20 mg/mL to 34.7 mg/mL.[3][4] One source also indicates solubility in 0.1N NaOH.

Q3: How should I prepare a stock solution of PF-04753299?

To prepare a stock solution, dissolve PF-04753299 powder in 100% DMSO to achieve the desired concentration (e.g., 10 mg/mL or 20 mg/mL). Ensure the powder is completely dissolved by vortexing or brief sonication.

Q4: How do I prepare working solutions in aqueous buffers for my experiments?

Working solutions should be prepared by diluting the DMSO stock solution into your aqueous experimental buffer (e.g., PBS, Tris, cell culture media). It is crucial to add the DMSO stock to the aqueous buffer and mix immediately to prevent precipitation. The final concentration of DMSO in your working solution should be kept as low as possible, typically below 1%, to avoid solvent effects on your experiment. Always include a vehicle control (aqueous buffer with the same final concentration of DMSO) in your experiments.

Q5: What is the stability of PF-04753299 in stock solutions and working solutions?

DMSO stock solutions of PF-04753299 are generally stable when stored properly. For long-term storage, it is recommended to store the DMSO stock solution at -20°C or -80°C.[1] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller volumes for single use. The stability of PF-04753299 in aqueous working solutions is lower and it is recommended to prepare these solutions fresh for each experiment.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
PF-04753299 powder will not dissolve in my aqueous buffer.	Low intrinsic aqueous solubility.	PF-04753299 is poorly soluble in neutral aqueous buffers. Prepare a concentrated stock solution in 100% DMSO first.
A precipitate forms when I dilute my DMSO stock into my aqueous buffer.	The compound is "crashing out" of solution due to the change in solvent polarity.	- Ensure the final DMSO concentration in your working solution is low (ideally <1%).- Add the DMSO stock to the aqueous buffer while vortexing to ensure rapid mixing.- Consider a serial dilution approach, first diluting the DMSO stock into a smaller volume of aqueous buffer before bringing it to the final volume.- Gentle warming (e.g., to 37°C) may aid in resolubilization, but be cautious of potential compound degradation.
I am observing unexpected effects in my control experiments.	The DMSO vehicle may be affecting the biological system.	- Ensure your vehicle control contains the exact same final concentration of DMSO as your experimental samples.- Minimize the final DMSO concentration in your working solution as much as possible.
My experimental results are inconsistent.	Potential degradation of PF-04753299 in the working solution.	- Prepare fresh working solutions from your frozen DMSO stock for each experiment.- Avoid storing PF-04753299 in aqueous buffers for extended periods.

Experimental Protocols

Preparation of a 10 mg/mL Stock Solution of PF-04753299 in DMSO

• Weigh out the desired amount of PF-04753299 powder using an analytical balance.

• Add the appropriate volume of 100% DMSO to achieve a final concentration of 10 mg/mL.

• Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes in appropriate vials.

• Store the aliquots at -20°C or -80°C for long-term storage.

Visualizations

Caption: Workflow for preparing PF-04753299 stock and working solutions.

Caption: Inhibition of the LPS biosynthesis pathway by PF-04753299.

References

• 1. researchgate.net [researchgate.net]
• 2. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PF-04753299 = 98 1289620-49-0 [sigmaaldrich.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing PF-04753299 Concentration for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance for effectively utilizing PF-04753299 in in vitro experiments. Here you will find frequently asked questions, detailed troubleshooting guides, and comprehensive experimental protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is PF-04753299 and what is its mechanism of action?

A1: PF-04753299 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1] LpxC is an essential metalloenzyme that catalyzes the second and committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, PF-04753299 disrupts the formation of the bacterial outer membrane, leading to bactericidal activity against a range of Gram-negative pathogens.[1][2]

Q2: What is the recommended starting concentration range for in vitro experiments with PF-04753299?

A2: The optimal concentration of PF-04753299 is dependent on the specific Gram-negative bacterial species and the assay being performed. For initial susceptibility testing, a broad concentration range is recommended, typically starting from 0.03 µg/mL up to 64 µg/mL, to determine the Minimum Inhibitory Concentration (MIC). For enzymatic assays, concentrations around the reported IC50 value (e.g., 1.37 nM) should be used as a starting point.[1]

Q3: How should I dissolve and store PF-04753299?

A3: PF-04753299 is soluble in dimethyl sulfoxide (B87167) (DMSO) at a concentration of up to 34.7 mg/mL.[1] For in vitro assays, it is advisable to prepare a high-concentration stock solution in DMSO. To avoid solubility issues in aqueous media, ensure the final DMSO concentration in your experiment does not exceed a level that affects bacterial growth or cell viability, typically below 1% (v/v). Stock solutions should be stored at -20°C or -80°C for long-term stability.

Q4: Is PF-04753299 selective for its target?

A4: Yes, PF-04753299 is highly selective for LpxC. It has been shown to have no significant activity against a panel of 16 human matrix metalloproteinases (MMPs), with Ki values greater than 1 µM for all tested MMPs.[1]

Data Presentation

Table 1: In Vitro Activity of PF-04753299

Parameter	Value	Organism/Enzyme	Reference
IC50	1.37 nM	LpxC	[1]
MIC90	2 µg/mL	Escherichia coli	[1][2]
MIC90	4 µg/mL	Pseudomonas aeruginosa	[1][2]
MIC90	16 µg/mL	Klebsiella pneumoniae	[1][2]
MIC90	4 µg/mL	Enterobacter aerogenes	[1]
MIC90	8 µg/mL	Citrobacter freundii	[1]
MIC90	32 µg/mL	Acinetobacter baumannii	[1]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of PF-04753299 against Gram-negative bacteria using the broth microdilution method.

Materials:

• PF-04753299 stock solution (in DMSO)

• Gram-negative bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Preparation of PF-04753299 Dilutions:

  • Prepare a 2X working stock of the highest concentration of PF-04753299 to be tested in CAMHB.

  • In a 96-well plate, add 50 µL of CAMHB to wells 2 through 11.

  • Add 100 µL of the 2X PF-04753299 working stock to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing well, and continuing this process down to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no drug), and well 12 as the sterility control (no bacteria).

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to wells 1 through 11. The final volume in these wells will be 100 µL.

  • Add 100 µL of uninoculated CAMHB to well 12.

  • Seal the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination:

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of PF-04753299 that completely inhibits visible bacterial growth.

Protocol 2: Cytotoxicity Assessment using MTT Assay

This protocol describes how to assess the potential cytotoxicity of PF-04753299 against a mammalian cell line.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• PF-04753299 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the 96-well plate with your chosen mammalian cell line at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Treatment with PF-04753299:

  • Prepare serial dilutions of PF-04753299 in complete culture medium from your DMSO stock.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of PF-04753299.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-treatment control.

• MTT Assay:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • After incubation with MTT, add 100 µL of the solubilization solution to each well.

  • Mix gently by pipetting up and down to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle control.

Protocol 3: In Vitro LpxC Enzyme Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of PF-04753299 against purified LpxC enzyme.

Materials:

• Purified LpxC enzyme

• Assay buffer (e.g., 50 mM HEPES, pH 7.5)

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• PF-04753299 stock solution (in DMSO)

• Detection reagent (e.g., a fluorescent probe that reacts with the free amine product)

• 96-well black plates (for fluorescence-based assays)

• Microplate reader with fluorescence detection capabilities

Procedure:

• Assay Setup:

  • Prepare serial dilutions of PF-04753299 in the assay buffer.

  • In a 96-well plate, add the diluted PF-04753299, purified LpxC enzyme, and assay buffer to a final volume of 50 µL.

  • Include controls for no enzyme and no inhibitor.

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding 50 µL of the substrate solution to each well.

  • Incubate the plate at a controlled temperature (e.g., 30°C or 37°C) for a predetermined time, ensuring the reaction is in the linear range.

• Reaction Termination and Detection:

  • Stop the reaction (e.g., by adding a quenching agent or by heating).

  • Add the detection reagent according to the manufacturer's instructions.

  • Incubate as required for the detection reaction to proceed.

• Data Acquisition and Analysis:

  • Measure the signal (e.g., fluorescence) using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of PF-04753299.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Troubleshooting Guides

Troubleshooting Unexpected MIC Results

Issue	Possible Cause(s)	Recommended Action(s)
Higher than expected MIC values	1. Inoculum too dense: An overly dense bacterial culture can overwhelm the inhibitor. 2. PF-04753299 degradation: The compound may be unstable under the experimental conditions. 3. Bacterial resistance: The strain may possess intrinsic or acquired resistance mechanisms (e.g., efflux pumps). 4. Precipitation of PF-04753299: The compound may not be fully soluble in the assay medium.	1. Standardize inoculum: Carefully prepare the inoculum to a 0.5 McFarland standard. 2. Prepare fresh solutions: Always use freshly prepared dilutions of PF-04753299 for each experiment. 3. Test with efflux pump inhibitors: Include an efflux pump inhibitor (e.g., PAβN) to assess its impact on the MIC. 4. Check solubility: Visually inspect the wells for any precipitate. Ensure the final DMSO concentration is not causing solubility issues.
High variability between replicates	1. Inconsistent inoculum: Variation in the number of bacteria added to each well. 2. Pipetting errors: Inaccurate serial dilutions or inoculum addition. 3. Edge effects: Evaporation from the outer wells of the plate.	1. Ensure homogenous suspension: Thoroughly mix the bacterial suspension before aliquoting. 2. Calibrate pipettes: Ensure pipettes are properly calibrated and use careful pipetting techniques. 3. Avoid outer wells: Fill the peripheral wells with sterile media or PBS to minimize evaporation from the experimental wells.
No inhibition at all concentrations	1. Incorrect bacterial strain: The strain may not be Gram-negative. 2. Inactive PF-04753299: The compound may have degraded due to improper storage. 3. Error in dilution series: A mistake in preparing the serial dilutions.	1. Confirm bacterial identity: Verify the Gram stain and identity of the bacterial strain. 2. Use a fresh vial: Test a new, unopened vial of PF-04753299. 3. Repeat dilutions carefully: Prepare a fresh set of serial dilutions with meticulous attention to detail.

Troubleshooting MTT Cytotoxicity Assay

Issue	Possible Cause(s)	Recommended Action(s)
High background absorbance	1. Contamination: Bacterial or yeast contamination in the cell culture. 2. Compound interference: PF-04753299 may directly reduce MTT or be colored, affecting the absorbance reading.	1. Check for contamination: Visually inspect the cell culture under a microscope. 2. Run a compound-only control: Include wells with PF-04753299 in the medium without cells to measure its intrinsic absorbance and subtract this from the experimental values.
Low signal or poor cell viability in controls	1. Suboptimal cell health: Cells may be unhealthy or at an incorrect density. 2. Solvent toxicity: The concentration of DMSO may be too high.	1. Optimize cell seeding density: Ensure cells are in the logarithmic growth phase and seeded at an appropriate density. 2. Check DMSO concentration: Keep the final DMSO concentration below a level that is non-toxic to the cells (typically <0.5%).
Inconsistent results	1. Uneven cell seeding: Inconsistent number of cells per well. 2. Incomplete formazan solubilization: The purple crystals are not fully dissolved.	1. Ensure a single-cell suspension: Thoroughly resuspend cells before plating to avoid clumping. 2. Increase incubation with solubilizer: Extend the incubation time with the solubilization solution and mix thoroughly.

Visualizations

Caption: The Lipid A biosynthesis pathway in Gram-negative bacteria, highlighting the inhibitory action of PF-04753299 on the LpxC enzyme.

Caption: A streamlined experimental workflow for determining the optimal in vitro concentration of PF-04753299.

Caption: A decision tree for troubleshooting unexpected Minimum Inhibitory Concentration (MIC) results when working with PF-04753299.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]

Overcoming PF-04753299 instability in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with PF-04753299. Our aim is to help you overcome common challenges, particularly those related to its stability and handling in solution, to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm having trouble dissolving PF-04753299. What is the recommended solvent and procedure?

A1: The recommended solvent for PF-04753299 is Dimethyl Sulfoxide (DMSO).[1][2] To ensure complete dissolution and avoid precipitation, follow these steps:

• Use High-Quality, Anhydrous DMSO: PF-04753299's solubility can be significantly impacted by moisture. Use newly opened or properly stored anhydrous DMSO for the best results.[1]

• Warming and Sonication: Gentle warming and sonication can aid in the dissolution process.[1] Be cautious with the temperature to avoid any potential degradation of the compound.

• Recommended Concentrations: Stock solutions have been successfully prepared at concentrations ranging from 5 mg/mL to over 30 mg/mL.[2][3] It is advisable to start with a concentration within this range.

Q2: My PF-04753299 solution appears to have lost activity. How should I store the stock solution to prevent degradation?

A2: Proper storage is critical to maintaining the stability and activity of your PF-04753299 stock solution. Adherence to the following storage conditions is strongly recommended:

• Long-term Storage: For long-term storage (up to 6 months), aliquots of the stock solution should be stored at -80°C.[1]

• Short-term Storage: For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can contribute to compound degradation. Prepare single-use aliquots to minimize this.

• Powder Form: The solid powder form of PF-04753299 is more stable and should be stored at -20°C for up to 3 years.[1]

Q3: I am observing inconsistent results in my experiments. Could this be related to the stability of PF-04753299 in my culture medium?

A3: While specific data on the stability of PF-04753299 in various culture media is not extensively published, inconsistencies can arise from several factors related to the compound's handling and the experimental setup. Here are some troubleshooting steps:

• Fresh Dilutions: Always prepare fresh dilutions of PF-04753299 in your culture medium for each experiment from a properly stored stock solution.

• Final DMSO Concentration: Be mindful of the final concentration of DMSO in your experimental setup, as high concentrations can have off-target effects on cells.

• Positive Controls: Include appropriate positive and negative controls in your experiments to ensure that the observed effects are due to the activity of PF-04753299.

Data Presentation

Table 1: Solubility and Storage of PF-04753299

Parameter	Recommendation	Source(s)
Solvent	DMSO	[1][2]
Reported Solubility	20 mg/mL to 34.7 mg/mL	[1][2]
Stock Solution Storage (Long-term)	-80°C (up to 6 months)	[1]
Stock Solution Storage (Short-term)	-20°C (up to 1 month)	[1]
Powder Storage	-20°C (up to 3 years)	[1]

Table 2: In Vitro Activity of PF-04753299 against Gram-Negative Bacteria

Organism	MIC₉₀ (µg/mL)	Source(s)
Escherichia coli	2	[1][4]
Pseudomonas aeruginosa	4	[1][4]
Klebsiella pneumoniae	16	[1][4]
Enterobacter aerogenes	4	[2]
Citrobacter freundii	8	[2]
Acinetobacter baumannii	32	[2]

Experimental Protocols

Protocol 1: Preparation of PF-04753299 Stock Solution

• Preparation: Allow the vial of powdered PF-04753299 to equilibrate to room temperature before opening to prevent condensation.

• Solvent Addition: Add the required volume of anhydrous DMSO to the vial to achieve the desired concentration (e.g., 5-20 mg/mL).

• Dissolution: Gently vortex the solution. If necessary, use an ultrasonic bath and gentle warming to ensure the compound is fully dissolved. Visually inspect the solution to ensure there are no particulates.

• Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Potential off-target effects of PF-04753299 in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in investigating the potential off-target effects of PF-04753299 in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of PF-04753299?

A: PF-04753299 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristol)-N-acetylglucosamine deacetylase (LpxC).[1] LpxC is an essential enzyme in the lipid A biosynthetic pathway in Gram-negative bacteria.[2] Lipid A is a critical component of lipopolysaccharides (LPS), which form the outer leaflet of the outer membrane of these bacteria.[2] By inhibiting LpxC, PF-04753299 disrupts the integrity of the bacterial outer membrane, leading to a bactericidal effect.[2]

Q2: What is the known antibacterial spectrum of PF-04753299?

A: PF-04753299 has demonstrated activity against a range of Gram-negative pathogens. It has been shown to be bactericidal against Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, and Neisseria gonorrhoeae.[1][3][4]

Q3: Are there any known off-target effects of PF-04753299 in mammalian cells?

A: The available literature primarily focuses on the antibacterial properties of PF-04753299. However, a study investigating its effect on Neisseria gonorrhoeae noted that PF-04753299 did not exhibit cytotoxicity in human THP-1 monocytic cells.[4] It is important to note that the broader off-target profile in various mammalian cell lines has not been extensively characterized in publicly available research. Some other LpxC inhibitors have been associated with cardiovascular toxicity, which has been a focus of optimization efforts for this class of compounds.[1][5][6]

Q4: Why is it important to evaluate potential off-target effects of PF-04753299 in my cellular assays?

A: While PF-04753299 is designed to be specific for bacterial LpxC, it is crucial to consider potential off-target interactions in mammalian cells, especially in co-culture or infection models. Unintended interactions could lead to misinterpretation of experimental results, where an observed effect on mammalian cells could be wrongly attributed to the downstream consequences of bacterial killing rather than a direct effect of the compound. Identifying any off-target effects is essential for accurate data interpretation and for assessing the therapeutic potential and safety of the compound.

Troubleshooting Guide

This guide is designed to help you navigate unexpected results in your cellular assays involving PF-04753299.

Issue: I am observing unexpected changes in my mammalian host cell viability, morphology, or signaling pathways at concentrations of PF-04753299 effective against bacteria.

Potential Cause: This could be due to a direct off-target effect of PF-04753299 on the mammalian cells.

Recommended Troubleshooting Workflow:

Caption: A stepwise workflow for troubleshooting unexpected cellular effects of PF-04753299.

Quantitative Data Summary

Table 1: Antibacterial Activity of PF-04753299

Bacterial Species	MIC (μg/mL)	MIC90 (μg/mL)	Reference
Escherichia coli	1	2	[1][3]
Pseudomonas aeruginosa	-	4	[1][3]
Klebsiella pneumoniae	-	16	[1][3]
Neisseria gonorrhoeae	-	-	[3]

MIC (Minimum Inhibitory Concentration) values may vary depending on the specific strain and experimental conditions.

Experimental Protocols

Protocol 1: Host Cell Cytotoxicity Assay (Resazurin-based)

This protocol is to determine if PF-04753299 has a direct cytotoxic effect on a mammalian cell line.

• Cell Seeding: Seed your mammalian cell line of interest in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay (e.g., 5,000-10,000 cells/well). Incubate for 24 hours.

• Compound Preparation: Prepare a 2x stock concentration series of PF-04753299 in your cell culture medium. Include a vehicle-only control (e.g., DMSO) and a positive control for cytotoxicity (e.g., staurosporine).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the 2x compound dilutions to the appropriate wells. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Resazurin Addition: Prepare a working solution of resazurin in PBS. Add 20 µL of the resazurin solution to each well and incubate for 1-4 hours, or until a color change is observed.

• Fluorescence Measurement: Measure the fluorescence of each well using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

• Data Analysis: Calculate the percentage of viable cells for each concentration relative to the vehicle control. Plot the results to determine the EC50 value.

Protocol 2: Western Blot for Key Signaling Pathway Proteins

This protocol can be used to investigate if PF-04753299 affects common signaling pathways.

• Cell Treatment and Lysis: Plate and treat cells with PF-04753299 at various concentrations and time points as determined from the cytotoxicity assay. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Normalize the protein amounts for each sample, mix with Laemmli buffer, and denature by heating. Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against key signaling proteins (e.g., phospho-Akt, total Akt, phospho-ERK, total ERK, cleaved caspase-3) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. After further washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Densitometrically quantify the protein bands and normalize to a loading control (e.g., GAPDH or β-actin).

Signaling Pathway and Workflow Diagrams

Caption: The role of LpxC in the Lipid A biosynthetic pathway and its inhibition by PF-04753299.

References

• 1. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Engineering signalling pathways in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of LpxC Inhibitors for Antibacterial Activity and Cardiovascular Safety - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: PF-04753299 Resistance Development in Bacteria

Welcome to the technical support center for PF-04753299. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the development of bacterial resistance to PF-04753299, an inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PF-04753299?

A1: PF-04753299 is a methyl sulfone compound that acts as a potent and selective inhibitor of LpxC. LpxC is a crucial zinc-dependent metalloenzyme that catalyzes the second, committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharides (LPS) in the outer membrane of most Gram-negative bacteria.[1][2] By inhibiting LpxC, PF-04753299 disrupts the integrity of the outer membrane, leading to bacterial cell death.[3]

Q2: Which bacterial species are generally susceptible to PF-04753299?

A2: PF-04753299 has demonstrated activity against a range of Gram-negative pathogens, including Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa.[2] However, susceptibility can vary between different strains and species.

Q3: What are the known mechanisms of resistance to LpxC inhibitors like PF-04753299?

A3: Bacteria can develop resistance to LpxC inhibitors through several mechanisms:

• Target Modification: Mutations in the lpxC gene can alter the enzyme's structure, reducing the binding affinity of the inhibitor.[4]

• Efflux Pump Overexpression: Increased expression of multidrug resistance (RND) family efflux pumps, such as MexAB-OprM, MexCD-OprJ, and MexEF-OprN in Pseudomonas aeruginosa, can actively transport LpxC inhibitors out of the cell, lowering their intracellular concentration.[5][6][7] In E. coli, the TolC-containing efflux system has been implicated in reduced susceptibility.[1]

• Metabolic Bypass or Rebalancing: In E. coli, mutations in genes involved in fatty acid biosynthesis, such as fabZ, can confer resistance by rebalancing the biosynthesis of phospholipids (B1166683) and lipid A to maintain the integrity of the bacterial envelope.[8][9][10] Mutations in thrS (threonyl-tRNA synthetase) have also been shown to confer resistance by slowing protein production and cellular growth.[9][10]

Q4: How frequently does spontaneous resistance to LpxC inhibitors arise?

A4: The frequency of spontaneous resistance to LpxC inhibitors is generally low. For a similar LpxC inhibitor, LPC-233, the spontaneous resistance mutation frequencies were reported to be 4.3 × 10-10 for E. coli, 1.4 × 10-9 for K. pneumoniae, and <2 × 10-10 for P. aeruginosa at 8x the minimum inhibitory concentration (MIC).[8] For another LpxC inhibitor, BB-78484, resistant mutants of E. coli arose at frequencies of 4 × 10-8 to 2 × 10-9.[11]

Troubleshooting Guides

Issue 1: Inconsistent or Higher-Than-Expected MIC Values for PF-04753299

Possible Causes and Solutions

Possible Cause	Troubleshooting Step
Inoculum Effect	Ensure the final inoculum density in the MIC assay is standardized to approximately 5 x 10^5 CFU/mL. Higher densities can lead to artificially elevated MICs.[11]
Media Composition	Use cation-adjusted Mueller-Hinton Broth (CAMHB) for susceptibility testing as recommended by CLSI guidelines. Components in other media may interfere with the activity of the compound.
Incubation Time	Adhere to a strict 16-20 hour incubation period at 37°C. Longer incubation times may allow for the emergence of resistant subpopulations.[3]
Compound Stability	Prepare fresh stock solutions of PF-04753299 and use them promptly. Ensure the compound is fully dissolved in the chosen solvent (e.g., DMSO) before dilution in broth.
Plastic Binding	Use low-binding microtiter plates to minimize the adsorption of the compound to the plastic surface, which can reduce its effective concentration.
Skipped Wells	"Skipped wells" (growth at higher concentrations but not at a lower one) can indicate contamination, pipetting errors, or compound precipitation. Repeat the assay with careful attention to aseptic technique and proper dilution.[11][12]

Issue 2: Rapid Emergence of Resistant Colonies in Culture

Possible Causes and Solutions

Possible Cause	Troubleshooting Step
High Bacterial Load	A large initial population of bacteria increases the probability of selecting for pre-existing resistant mutants. Start experiments with a standardized, lower inoculum.
Sub-optimal Inhibitor Concentration	Using concentrations of PF-04753299 that are too low (e.g., below the MIC) can select for low-level resistance, which can then evolve into higher-level resistance. Use a concentration of at least 4x MIC in selection experiments.[8]
Hypermutator Strain	The bacterial strain being used may have a higher intrinsic mutation rate. Consider sequencing housekeeping genes like mutS or mutL to check for a hypermutator phenotype.[4]
Plasmid-Mediated Resistance	Although not yet reported for PF-04753299, consider the possibility of acquired resistance genes on mobile genetic elements. Screen for plasmids in resistant isolates.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• PF-04753299

• Dimethyl sulfoxide (B87167) (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well sterile, low-binding microtiter plates

• Bacterial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile saline or broth

Procedure:

• Prepare PF-04753299 Stock Solution: Dissolve PF-04753299 in DMSO to a concentration of 10 mg/mL.

• Prepare Intermediate Dilutions: Create a serial dilution of the stock solution in CAMHB to achieve concentrations that are 2x the final desired concentrations in the microtiter plate.

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

• Plate Setup:

  • Add 50 µL of the 2x PF-04753299 dilutions to the appropriate wells of the 96-well plate.

  • Add 50 µL of the standardized bacterial inoculum to each well containing the compound.

  • Include a growth control well (50 µL of inoculum and 50 µL of CAMHB with DMSO) and a sterility control well (100 µL of CAMHB).

• Incubation: Incubate the plate at 37°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of PF-04753299 that completely inhibits visible growth of the organism.

Protocol 2: Serial Passage Assay to Induce Resistance

This method is used to assess the potential for resistance development over time.[13][14]

Materials:

• PF-04753299

• CAMHB

• 96-well sterile microtiter plates

• Bacterial culture

Procedure:

• Initial MIC Determination: Determine the baseline MIC of PF-04753299 for the bacterial strain of interest as described in Protocol 1.

• First Passage:

  • In a 96-well plate, prepare serial dilutions of PF-04753299 in CAMHB.

  • Inoculate the wells with the bacterial strain at a final concentration of 5 x 10^5 CFU/mL.

  • Incubate at 37°C for 16-20 hours.

• Subsequent Passages:

  • Identify the well with the highest concentration of PF-04753299 that shows bacterial growth (this is the sub-MIC culture).

  • Use this culture to inoculate a fresh set of serial dilutions of PF-04753299.

  • Repeat this process for a predetermined number of passages (e.g., 15-30 days).

• Monitoring Resistance: Determine the MIC at each passage to monitor for any increase.

• Characterization of Resistant Isolates: At the end of the experiment, isolate colonies from the highest concentration of PF-04753299 that permits growth. Confirm the MIC of these isolates and store them for further characterization.

Protocol 3: Genetic Characterization of Resistant Mutants

This protocol outlines the steps for identifying mutations that confer resistance to PF-04753299.

Materials:

• Resistant bacterial isolates

• DNA extraction kit

• Primers for lpxC, fabZ, thrS, and efflux pump regulator genes (e.g., mexR, nfxB in P. aeruginosa)

• PCR reagents

• Sanger sequencing reagents and access to a sequencer

• Whole-genome sequencing (WGS) platform (optional, for a comprehensive analysis)

Procedure:

• Genomic DNA Extraction: Extract high-quality genomic DNA from both the resistant isolates and the parental (susceptible) strain using a commercial kit.

• Targeted Gene Amplification and Sequencing (Sanger):

  • Design primers to amplify the entire coding sequence and promoter regions of candidate genes (lpxC, fabZ, thrS, etc.).

  • Perform PCR to amplify these genes from the genomic DNA of the resistant and parental strains.

  • Purify the PCR products and send them for Sanger sequencing.

  • Align the sequences from the resistant isolates to the parental strain sequence to identify any mutations.

• Whole-Genome Sequencing (WGS):

  • For a more unbiased approach, perform WGS on the resistant isolates and the parental strain.[15][16][17]

  • Assemble the sequencing reads and map them to a reference genome.

  • Perform variant calling to identify single nucleotide polymorphisms (SNPs), insertions, and deletions in the resistant isolates compared to the parental strain.

  • Analyze the identified mutations for their potential role in conferring resistance.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of PF-04753299 via inhibition of the LpxC enzyme.

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms Decreasing In Vitro Susceptibility to the LpxC Inhibitor CHIR-090 in the Gram-Negative Pathogen Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Role of Efflux Pumps on Antimicrobial Resistance in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Efflux Pumps on Antimicrobial Resistance in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 10. Mutants Resistant to LpxC Inhibitors by Rebalancing Cellular Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. emerypharma.com [emerypharma.com]
• 14. Serial passage – REVIVE [revive.gardp.org]
• 15. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 16. Evaluation of whole-genome sequencing protocols for detection of antimicrobial resistance, virulence factors and mobile genetic elements in antimicrobial-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A step-by-step beginner’s protocol for whole genome sequencing of human bacterial pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Incubation Time for PF-04753299 Treatment

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the incubation time for experiments involving the LpxC inhibitor, PF-04753299.

Frequently Asked Questions (FAQs)

Q1: What is PF-04753299 and what is its mechanism of action?

A1: PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC). LpxC is a key enzyme in the biosynthesis of lipid A, an essential component of the outer membrane of most Gram-negative bacteria.[1][2][3] By inhibiting LpxC, PF-04753299 disrupts the integrity of the bacterial outer membrane, leading to bactericidal effects.[1][3]

Q2: What is a typical starting concentration for PF-04753299 in bacterial cultures?

A2: The minimal inhibitory concentration (MIC) of PF-04753299 can vary depending on the bacterial species and strain. For E. coli, a minimal inhibitory concentration (MIC) of 1 μg/ml has been reported.[4] It is crucial to determine the MIC for your specific strain and experimental conditions by performing a dose-response experiment.

Q3: How long should I incubate my bacterial culture with PF-04753299?

A3: The optimal incubation time for PF-04753299 treatment is highly dependent on the experimental endpoint. Shorter incubation times may be sufficient for observing effects on the outer membrane, while longer times may be necessary to see downstream effects like changes in gene expression or bactericidal activity. For initial experiments, a time-course experiment is recommended.[5][6] Published studies have used incubation times ranging from 2 to 20 hours.[1]

Q4: How can I determine the optimal incubation time for my specific experiment?

A4: The best method for determining the optimal incubation time is to perform a time-course experiment.[5][6] This involves treating your bacterial culture with a fixed concentration of PF-04753299 and measuring your endpoint of interest at several time points (e.g., 2, 4, 8, 16, and 24 hours). The ideal time point will be the one that gives a robust and reproducible effect without causing excessive cell death, unless that is the intended outcome.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect of PF-04753299	Sub-optimal incubation time: The incubation period may be too short for the desired effect to manifest.	Perform a time-course experiment to identify the optimal incubation duration.[6]
Incorrect drug concentration: The concentration of PF-04753299 may be too low.	Determine the MIC for your specific bacterial strain and use a concentration relative to the MIC (e.g., 1x, 5x, 10x MIC).
Drug instability: PF-04753299 solution may have degraded.	Prepare fresh solutions of PF-04753299 for each experiment and follow the manufacturer's storage recommendations.[5]
High variability between replicates	Inconsistent cell density: Variations in the starting bacterial density can affect the outcome.	Ensure a consistent starting optical density (OD) for all cultures.
Incomplete drug mixing: The inhibitor may not be evenly distributed in the culture.	Gently mix the culture thoroughly after adding PF-04753299.
Unexpected cell death	Excessively long incubation time: Prolonged exposure can lead to significant bactericidal effects.	Reduce the incubation time based on the results of your time-course experiment.
High drug concentration: The concentration used may be too far above the MIC.	Perform a dose-response experiment to find a concentration that produces the desired effect without excessive toxicity.

Experimental Protocols

Protocol 1: Determining the Minimal Inhibitory Concentration (MIC)

This protocol outlines the steps to determine the MIC of PF-04753299 using a broth microdilution method.

• Prepare Bacterial Inoculum: Inoculate a single bacterial colony into a suitable broth medium and incubate until it reaches the mid-logarithmic phase of growth. Dilute the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Prepare Drug Dilutions: Perform a serial two-fold dilution of PF-04753299 in a 96-well microtiter plate with the appropriate broth medium.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria with no drug) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) for 16-20 hours.[1]

• Determine MIC: The MIC is the lowest concentration of PF-04753299 that completely inhibits visible bacterial growth.

Protocol 2: Time-Course Experiment to Optimize Incubation Time

This protocol describes how to determine the optimal incubation time for observing a specific downstream effect of PF-04753299 treatment.

• Culture Preparation: Grow a bacterial culture to the mid-logarithmic phase and dilute to a standardized OD.

• Drug Treatment: Add PF-04753299 at a predetermined concentration (e.g., 5x MIC) to the main culture.

• Time-Point Sampling: At various time points (e.g., 0, 2, 4, 8, 16, and 24 hours), withdraw an aliquot of the culture.

• Endpoint Analysis: Process the samples from each time point for your specific downstream analysis (e.g., RNA extraction for gene expression analysis, outer membrane permeability assay, or viability assay).

• Data Analysis: Analyze the results from each time point to determine when the optimal effect is observed.

Visualizations

Signaling Pathway

Caption: Mechanism of action of PF-04753299.

Experimental Workflow

Caption: Workflow for optimizing incubation time.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. benchchem.com [benchchem.com]

Improving the bioavailability of PF-04753299 for in vivo studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working to improve the in vivo bioavailability of PF-04753299, a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristol)-N-acetylglucosamine deacetylase (LpxC).

Troubleshooting Guides

Issue 1: Poor Oral Bioavailability Observed in Pharmacokinetic (PK) Studies

Symptoms:

• Low plasma concentrations of PF-04753299 following oral administration.

• High variability in plasma concentrations between individual animals.

• Calculated oral bioavailability is significantly less than 100%.

Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps	Recommended Action
Poor Aqueous Solubility	1. Determine the aqueous solubility of PF-04753299 at different pH values (e.g., pH 2, 6.8, 7.4).2. Visually inspect the dosing solution for any precipitation before and after administration.	If solubility is low (<0.1 mg/mL), consider formulation strategies to enhance dissolution. See FAQ 1 for details.
Rapid First-Pass Metabolism	1. Perform in vitro metabolic stability assays using liver microsomes or S9 fractions from the study species.2. Analyze plasma samples for the presence of major metabolites.	If the compound is rapidly metabolized, consider co-administration with a metabolic inhibitor (e.g., ritonavir (B1064) for CYP3A4) or explore prodrug strategies.[1]
Efflux by Transporters (e.g., P-glycoprotein)	1. Conduct in vitro transporter assays (e.g., Caco-2 permeability assay) to determine if PF-04753299 is a substrate for efflux transporters.2. Co-administer with a known P-glycoprotein inhibitor (e.g., verapamil (B1683045) or SDZ PSC 833) in a pilot in vivo study.[2]	If efflux is confirmed, formulation with excipients that inhibit P-gp (e.g., certain surfactants) may improve absorption.[2]
Chemical Instability in GI Tract	1. Assess the stability of PF-04753299 in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF).	If the compound is unstable, consider enteric-coated formulations to protect it from the acidic environment of the stomach.

Issue 2: High Variability in Efficacy Studies Despite Consistent Dosing

Symptoms:

• Inconsistent therapeutic outcomes in animal models of bacterial infection.

• Lack of a clear dose-response relationship.

Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps	Recommended Action
Variable Oral Absorption	1. Analyze plasma samples from a subset of animals in the efficacy study to correlate exposure with therapeutic outcome.2. Review the dosing procedure to ensure consistency.	Implement a formulation strategy to improve absorption and reduce variability, such as a self-emulsifying drug delivery system (SEDDS).[3][4]
Food Effects	1. Conduct pilot PK studies in both fasted and fed animals.	If a significant food effect is observed, standardize the feeding schedule for all efficacy studies. For some kinase inhibitors, administration with food can enhance absorption.[1]
Inadequate Formulation	1. Assess the physical and chemical stability of the dosing formulation over the duration of the study.	Prepare fresh dosing formulations daily or as needed to ensure consistent potency.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to formulate PF-04753299 for in vivo oral dosing?

A1: For initial in vivo screening, a simple suspension or solution can be prepared. Given that PF-04753299 is soluble in DMSO[5][6], a common approach is to first dissolve the compound in a minimal amount of DMSO and then dilute it with a vehicle suitable for animal dosing.

Example Vehicle Compositions for Preclinical Oral Dosing:

Vehicle Component	Purpose	Typical Concentration Range (%)
DMSO	Solubilizing agent	1-10
Tween® 80 / Cremophor® EL	Surfactant/Wetting agent	1-5
Propylene Glycol / PEG 400	Co-solvent	10-40
Saline / Water	Diluent	q.s. to 100

Note: Always perform a small-scale formulation test to ensure the compound remains in solution or forms a stable suspension at the desired concentration.

Q2: My initial formulation of PF-04753299 in a simple vehicle shows poor exposure. What advanced formulation strategies can I explore?

A2: If simple formulations are inadequate, several advanced strategies can be employed to enhance the oral bioavailability of poorly soluble compounds. The choice of strategy will depend on the specific physicochemical properties of PF-04753299.

Summary of Advanced Formulation Strategies:

Strategy	Principle	Advantages	Considerations
Micronization/Nanonization	Increasing the surface area by reducing particle size to enhance dissolution rate.[3][4][7][8]	Applicable to crystalline compounds.	May not be sufficient for compounds with very low solubility.
Amorphous Solid Dispersions	Dispersing the drug in an amorphous state within a polymer matrix to improve solubility and dissolution.[4][7][8][9]	Can significantly increase apparent solubility.	Potential for physical instability (recrystallization) over time.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a microemulsion in the GI tract.[3][4][10][11]	Can improve solubility and lymphatic uptake, potentially bypassing first-pass metabolism.	Requires careful selection of excipients to ensure stability and avoid GI toxicity.
Cyclodextrin (B1172386) Complexation	Encapsulating the drug molecule within a cyclodextrin cavity to increase its aqueous solubility.[3][4]	Forms a true solution, improving dissolution.	Limited by the stoichiometry of complexation and the size of the drug molecule.
Prodrugs	Chemically modifying the drug to a more soluble or permeable form that is converted to the active drug in vivo.[9]	Can overcome fundamental solubility or permeability limitations.	Requires significant medicinal chemistry effort and may alter the drug's safety profile.

Q3: How does PF-04753299 work, and what is its signaling pathway?

A3: PF-04753299 is an inhibitor of LpxC, an essential enzyme in the lipid A biosynthetic pathway in Gram-negative bacteria.[6][12][13] Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria. By inhibiting LpxC, PF-04753299 blocks the synthesis of LPS, leading to disruption of the outer membrane and bacterial cell death.[12][14][15]

Caption: LpxC Signaling Pathway Inhibition by PF-04753299.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

• Solubilization: Dissolve PF-04753299 and a suitable polymer (e.g., PVP, HPMC-AS) in a common volatile solvent (e.g., methanol, acetone). A typical drug-to-polymer ratio to start with is 1:3 (w/w).

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure.

• Drying: Dry the resulting film overnight in a vacuum oven at a temperature below the glass transition temperature of the polymer to remove any residual solvent.

• Milling and Sieving: Gently mill the dried film into a fine powder and pass it through a sieve to ensure a uniform particle size.

• Characterization: Confirm the amorphous nature of the dispersion using techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

• Reconstitution: For dosing, the ASD powder can be suspended in an appropriate aqueous vehicle.

References

• 1. mdpi.com [mdpi.com]
• 2. Enhanced oral bioavailability of paclitaxel in mice treated with the P-glycoprotein blocker SDZ PSC 833 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. PF-04753299 ≥98% | 1289620-49-0 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Enhancing the Oral Absorption of Kinase Inhibitors Using Lipophilic Salts and Lipid-Based Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing cytotoxicity of PF-04753299 in eukaryotic cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in addressing potential cytotoxicity of the LpxC inhibitor PF-04753299 in eukaryotic cells during their experiments.

Frequently Asked Questions (FAQs)

Q1: Is PF-04753299 expected to be cytotoxic to eukaryotic cells?

A1: PF-04753299 is a potent inhibitor of the bacterial enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC). LpxC is an essential enzyme in the biosynthesis of lipid A, a key component of the outer membrane of Gram-negative bacteria.[1][2] Crucially, LpxC is highly conserved among these bacteria but does not share sequence or structural homology with any known mammalian proteins.[1] This specificity suggests that PF-04753299 should have a high therapeutic index and limited off-target effects, including cytotoxicity, in eukaryotic cells. One study has shown that PF-04753299 exhibited no cytotoxicity in human THP-1 monocytic cells, as measured by the lactate (B86563) dehydrogenase (LDH) release assay.[3]

Q2: I am observing unexpected cytotoxicity in my cell-based assay when using PF-04753299. What are the potential causes?

A2: If you observe unexpected cytotoxicity, it's important to consider several factors that are not directly related to the compound's mechanism of action:

• Solvent Toxicity: PF-04753299, like many small molecules, is often dissolved in solvents such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. These solvents can be toxic to cells at higher concentrations. It is recommended to keep the final concentration of DMSO at or below 0.1% in your cell culture medium.[4] Always include a vehicle control (media with the same final concentration of the solvent) in your experiments to distinguish between compound- and solvent-induced cytotoxicity.[4]

• Compound Precipitation: The compound may be precipitating out of solution when added to the aqueous culture medium, especially at higher concentrations. These precipitates can cause physical stress to the cells and lead to cell death. Visually inspect your wells for any signs of precipitation.

• Suboptimal Cell Health: The health and passage number of your cells can significantly impact their sensitivity to any treatment. Ensure your cells are healthy, free from contamination, and within a low passage number.

• Incorrect Compound Concentration: There may be an error in the calculation of the compound's concentration. It is advisable to re-verify your calculations and the stock solution concentration.

Q3: How can I mitigate the cytotoxicity I am observing in my experiments?

A3: If you have ruled out the common causes listed in Q2 and are still observing cytotoxicity, consider the following strategies:

• Optimize Compound Concentration and Incubation Time: Perform a dose-response experiment to determine the 50% cytotoxic concentration (CC50). It may be that you are using a concentration that is too high.[4] Additionally, consider reducing the incubation time. Shorter exposure times might be sufficient to observe the desired effect on any co-cultured bacteria without causing stress to the eukaryotic cells.[4]

• Use a Different Eukaryotic Cell Line: The sensitivity to a compound can vary between different cell lines. If your experimental design allows, consider using a more robust cell line.

• Employ a Recovery Period: After treating your co-culture with PF-04753299, you can wash the cells and replace the medium with fresh medium lacking the compound. This allows the eukaryotic cells to recover.

Q4: My cytotoxicity results with PF-04753299 are not reproducible. What could be the issue?

A4: Poor reproducibility in cytotoxicity assays can stem from several experimental variables:

• Inconsistent Cell Seeding Density: Ensure that you are seeding the same number of cells in each well. Variations in cell density can affect the cells' susceptibility to a compound.

• Edge Effects in Multi-well Plates: The outer wells of a multi-well plate are more prone to evaporation, which can concentrate the compound and solvent, leading to increased cytotoxicity. It is good practice to avoid using the outer wells or to fill them with sterile phosphate-buffered saline (PBS) or media to minimize evaporation.[5]

• Variability in Compound Preparation: Ensure that your stock solution of PF-04753299 is properly dissolved and that you are preparing fresh dilutions for each experiment.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
High cytotoxicity in all treated wells, including low concentrations.	Solvent toxicity.	Ensure the final solvent concentration (e.g., DMSO) is non-toxic (typically ≤0.1%). Run a vehicle control with the highest solvent concentration used.[4]
Poor cell health.	Check cells for contamination (e.g., mycoplasma). Use cells with a low passage number.
Incorrect stock solution concentration.	Verify the concentration of your stock solution.
Cytotoxicity observed only at high concentrations.	Compound precipitation.	Visually inspect the wells for precipitates. Determine the solubility limit of the compound in your culture medium.[6]
Compound is exhibiting off-target effects at high concentrations.	Perform a dose-response curve to identify a non-toxic working concentration.
Inconsistent results between experiments.	Variation in cell seeding density.	Use a cell counter for accurate and consistent cell seeding.
Edge effects in the plate.	Avoid using the outer wells of your multi-well plate or fill them with sterile PBS or media.[5]
Different passage numbers of cells used.	Use cells within a consistent and narrow range of passage numbers for all experiments.
No clear dose-response curve.	Compound is not cytotoxic at the tested concentrations.	This is the expected result for PF-04753299 in most eukaryotic cells. You can test higher concentrations if solubility permits to confirm the lack of toxicity.[4]
Assay interference.	Some compounds can interfere with the reagents used in cytotoxicity assays (e.g., reducing MTT). Use an alternative (orthogonal) assay to confirm your findings.[4]

Quantitative Data Summary

Compound	Cell Line	Assay	Result	Reference
PF-04753299	THP-1 (human monocytic)	Lactate Dehydrogenase (LDH) release	No cytotoxicity observed	[3]

This table will be updated as more data becomes available.

Experimental Protocols

Protocol 1: Assessing Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase to formazan (B1609692). The amount of formazan produced is proportional to the number of living cells.

Materials:

• Eukaryotic cells of interest

• Complete culture medium

• PF-04753299 stock solution (in an appropriate solvent, e.g., DMSO)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Dilution: Prepare serial dilutions of PF-04753299 in complete culture medium. Also, prepare a vehicle control with the highest concentration of solvent used.[4]

• Treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Incubate for the desired period (e.g., 24, 48, or 72 hours).[4]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control.

Protocol 2: Assessing Cytotoxicity using the LDH Release Assay

The Lactate Dehydrogenase (LDH) release assay is a cytotoxicity assay that measures the activity of LDH released from the cytosol of damaged cells into the culture medium.

Materials:

• Eukaryotic cells of interest

• Complete culture medium

• PF-04753299 stock solution

• 96-well flat-bottom plates

• Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• Lysis buffer (usually included in the kit, for maximum LDH release control)

• Plate reader capable of measuring absorbance at the wavelength specified by the kit manufacturer

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT assay protocol.

• Controls: Include the following controls:

  • No-cell control (medium only)

  • Vehicle control (cells treated with the solvent)

  • Maximum LDH release control (cells treated with lysis buffer)[5]

• Sample Collection: After the incubation period, carefully collect the supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture from the kit.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength.

• Data Analysis: Calculate the percentage of cytotoxicity for each treatment relative to the maximum LDH release control.

Visualizations

Caption: Workflow for assessing PF-04753299 cytotoxicity.

Caption: Decision tree for troubleshooting cytotoxicity.

Caption: Potential off-target cytotoxicity mechanism.

References

• 1. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Minimizing PF-04753299 degradation during storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you minimize the degradation of PF-04753299 during storage and in your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for PF-04753299?

To ensure the stability and integrity of PF-04753299, it is crucial to adhere to the recommended storage conditions. These recommendations vary depending on whether the compound is in solid form or dissolved in a solvent.

Table 1: Recommended Storage Conditions for PF-04753299

Form	Storage Temperature	Duration
Solid (Powder)	-20°C	Up to 3 years
In Solvent (e.g., DMSO)	-80°C	Up to 6 months
-20°C	Up to 1 month

Q2: My PF-04753299 solution has changed color. Is it still usable?

A change in the color of your PF-04753299 solution may indicate chemical degradation or oxidation. This can be triggered by exposure to light, air (oxygen), or impurities in the solvent. It is strongly recommended to perform a quality control check, such as the HPLC method outlined in the Experimental Protocols section, to assess the purity of the solution before proceeding with your experiments.

Q3: I observe precipitation in my PF-04753299 stock solution after thawing. What should I do?

Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures or if the solvent is not suitable for long-term cryogenic storage. To address this:

• Thawing Protocol: Thaw the solution slowly at room temperature and vortex gently to ensure the compound is fully redissolved.

• Solvent Choice: While DMSO is a common solvent, its stability can be compromised by repeated freeze-thaw cycles.

• Concentration: Storing solutions at very high concentrations can increase the likelihood of precipitation. Consider preparing stock solutions at a slightly lower concentration.

• Avoid Repeated Freeze-Thaw Cycles: Aliquot your stock solution into smaller, single-use volumes to minimize the number of freeze-thaw cycles.

Q4: Can the type of storage container affect the stability of PF-04753299?

Yes, the material of the storage container can impact the stability of your compound. Some plastics may leach contaminants, or the compound may adhere to the container's surface. For long-term storage, it is advisable to use amber glass vials or polypropylene (B1209903) tubes that are known to be inert.

II. Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with PF-04753299.

Issue 1: Inconsistent or lower-than-expected activity in biological assays.

This is a common problem that may be linked to the degradation of PF-04753299.

Table 2: Troubleshooting Inconsistent Biological Activity

Potential Cause	Suggested Action
Compound Degradation	Verify the purity of your stock solution using the provided HPLC protocol. Prepare fresh stock solutions if degradation is confirmed.
Improper Storage	Review your storage conditions against the recommendations in Table 1. Ensure solutions are protected from light and air.
Repeated Freeze-Thaw Cycles	Prepare single-use aliquots of your stock solution to avoid multiple freeze-thaw cycles.
pH of Assay Buffer	The stability of PF-04753299 may be pH-dependent. Ensure the pH of your experimental buffer is within a stable range for the compound.

Logical Workflow for Troubleshooting Inconsistent Activity

Caption: Troubleshooting workflow for inconsistent experimental results.

III. Experimental Protocols

1. Stability-Indicating HPLC Method for PF-04753299

While a specific validated HPLC method for PF-04753299 is not publicly available, the following protocol, based on methods for similar sulfonamide-containing compounds, can serve as a starting point for method development and validation.

Table 3: HPLC Method Parameters for PF-04753299 Analysis

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

2. Forced Degradation Study Protocol

Forced degradation studies are essential to understand the intrinsic stability of PF-04753299 and to identify potential degradation products.

• Acid Hydrolysis: Incubate a solution of PF-04753299 in 0.1 M HCl at 60°C for 24-48 hours.

• Base Hydrolysis: Incubate a solution of PF-04753299 in 0.1 M NaOH at 60°C for 24-48 hours.

• Oxidative Degradation: Treat a solution of PF-04753299 with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose solid PF-04753299 to 105°C for 48 hours.

• Photodegradation: Expose a solution of PF-04753299 to UV light (254 nm) and visible light for an extended period.

Samples from each condition should be analyzed by the developed HPLC method to assess the extent of degradation and the formation of new peaks.

Experimental Workflow for Stability Assessment

Caption: Workflow for conducting a forced degradation study.

IV. Signaling Pathway

PF-04753299 is an inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a key enzyme in the lipid A biosynthetic pathway in Gram-negative bacteria. Lipid A is an essential component of the lipopolysaccharide (LPS) that makes up the outer membrane of these bacteria.

Caption: Inhibition of the Lipid A biosynthesis pathway by PF-04753299.

Reference Data & Comparative Studies

A Comparative Analysis of LpxC Inhibitors: PF-04753299 versus CHIR-090

A detailed guide for researchers on the inhibition efficiency, experimental protocols, and relevant pathways of two prominent UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) inhibitors.

The emergence of multidrug-resistant Gram-negative bacteria presents a significant global health challenge, necessitating the discovery of novel antibacterial agents that act on unexploited cellular targets. One such promising target is the enzyme LpxC, a zinc-dependent metalloenzyme that catalyzes the second and committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharides (LPS) in the outer membrane of most Gram-negative bacteria.[1][2] Inhibition of LpxC disrupts the integrity of the outer membrane, leading to bacterial cell death. This guide provides a comparative overview of two potent LpxC inhibitors, PF-04753299 and CHIR-090, focusing on their inhibition efficiency and the experimental methodologies used for their characterization.

LpxC Inhibition Efficiency: A Quantitative Comparison

Both PF-04753299 and CHIR-090 are highly potent inhibitors of LpxC, exhibiting activity in the low nanomolar range. The following table summarizes their reported inhibition constants (IC50 and Ki) against LpxC from various Gram-negative pathogens.

Inhibitor	Target Organism	LpxC Inhibition Metric	Value (nM)	Reference
PF-04753299	Escherichia coli	IC50	1.37	[3][4]
CHIR-090	Escherichia coli	Ki	4.0	[5][6]
CHIR-090	Escherichia coli	Ki*	0.5	[5]
CHIR-090	Aquifex aeolicus	Ki	1.0	[5]
CHIR-090	Pseudomonas aeruginosa	IC50	3.6	[7]

Note: Ki represents the inhibition constant for the second step in a two-step, slow, tight-binding inhibition mechanism observed with CHIR-090.[5]*

Experimental Protocols

The determination of LpxC inhibition efficiency typically involves biochemical assays that measure the enzymatic activity in the presence and absence of the inhibitor. Below are detailed methodologies for conducting such assays.

Biochemical Assay for LpxC Inhibition

This protocol is a representative method for determining the IC50 values of LpxC inhibitors.

1. Reagents and Materials:

• Purified LpxC enzyme (e.g., from E. coli or P. aeruginosa)

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Brij-35

• Inhibitors: PF-04753299 and CHIR-090 dissolved in DMSO

• Detection Reagent: A reagent that reacts with the free amine product of the deacetylation reaction to produce a fluorescent or colorimetric signal. A common method involves the use of o-phthaldialdehyde (OPA) which reacts with the primary amine of the deacetylated product to yield a fluorescent adduct.[8]

• 96-well microplates (black, for fluorescence assays)

• Plate reader capable of fluorescence or absorbance measurements

2. Assay Procedure:

• Prepare serial dilutions of the inhibitors (PF-04753299 and CHIR-090) in DMSO.

• Add a small volume of the diluted inhibitors to the wells of the microplate. Include control wells with DMSO only (for 100% enzyme activity) and wells without enzyme (for background signal).

• Add the LpxC enzyme to the wells containing the inhibitors and incubate for a pre-determined period to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, to all wells.

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific time.

• Stop the reaction by adding a quenching solution (e.g., a strong acid or base).

• Add the detection reagent (e.g., OPA) and incubate to allow for signal development.

• Measure the fluorescence or absorbance using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control.

• Determine the IC50 value by fitting the dose-response data to a suitable equation using graphing software.

Visualizing Key Processes

To better understand the context of LpxC inhibition, the following diagrams illustrate the relevant biological pathway and a typical experimental workflow.

Caption: The Lipid A Biosynthesis Pathway and the Site of LpxC Inhibition.

Caption: General Workflow for an LpxC Inhibition Assay.

Summary

Both PF-04753299 and CHIR-090 are highly effective inhibitors of LpxC, a critical enzyme in the biosynthesis of lipopolysaccharides in Gram-negative bacteria. CHIR-090 is a slow, tight-binding inhibitor, a characteristic that can lead to a prolonged duration of action on its target.[5][9] The choice between these inhibitors for research purposes may depend on the specific bacterial species being investigated and the desired kinetic profile of inhibition. The provided experimental protocol offers a robust framework for the in-house evaluation and comparison of these and other LpxC inhibitors. The continued investigation of such compounds is vital for the development of new therapeutics to combat the growing threat of antibiotic resistance.

References

• 1. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. caymanchem.com [caymanchem.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. Inhibition of Lipid A Biosynthesis as the Primary Mechanism of CHIR-090 Antibiotic Activity in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 8. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]

A Comparative Analysis of LpxC Inhibitors: PF-04753299 and PF-05081090

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of two prominent methylsulfone hydroxamate inhibitors of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), PF-04753299 and PF-05081090. This analysis is supported by experimental data on their biochemical potency, antibacterial activity, and effects on bacterial cell integrity.

Both PF-04753299 and PF-05081090 are potent inhibitors of LpxC, a crucial zinc-dependent metalloenzyme in the lipid A biosynthetic pathway of Gram-negative bacteria.[1][2] Lipid A is an essential component of the lipopolysaccharide (LPS) that forms the outer leaflet of the bacterial outer membrane, playing a critical role in bacterial viability and pathogenesis.[3] By targeting LpxC, these inhibitors disrupt the integrity of the outer membrane, leading to bacterial cell death.[4] This mechanism of action is distinct from many current antibiotics, making LpxC inhibitors a promising avenue for combating multidrug-resistant Gram-negative infections.[1][2]

Quantitative Data Summary

The following tables summarize the in vitro potency and antibacterial activity of PF-04753299 and PF-05081090.

Table 1: Comparative Biochemical Potency and Antibacterial Activity

Compound	LpxC IC50 (nM)	Target Organism for IC50	Key MIC90 (µg/mL)	Reference
PF-04753299	1.37	Not Specified	E. coli: 2, P. aeruginosa: 4, K. pneumoniae: 16	[5][6]
PF-05081090	1.1	P. aeruginosa	E. coli: 0.25, P. aeruginosa: 1, K. pneumoniae: 1	[7][8]

Table 2: MIC90 Values Against a Panel of Gram-Negative Pathogens (µg/mL)

Organism	PF-04753299	PF-05081090	Reference
Escherichia coli	2	0.25	[5][7]
Pseudomonas aeruginosa	4	1	[5][7]
Klebsiella pneumoniae	16	1	[5][7]
Enterobacter aerogenes	4	-	[5]
Enterobacter spp.	-	0.5	[7]
Citrobacter freundii	8	-	[5]
Acinetobacter baumannii	32	-	[5]
Stenotrophomonas maltophilia	-	2	[7]

Table 3: Direct Comparative Experimental Data in E. coli W3110

Experiment	PF-04753299	PF-05081090	Reference
MIC (µg/mL)	1	0.2	[3]
LpxC Melting Temp. Shift (°C)	+5.5 (from 54°C to 59.5°C)	+5.5 (from 54°C to 59.5°C)	[3]
Intact Cells after 5h (%)	~50	<30	[3]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the targeted signaling pathway and the workflows of key comparative experiments.

Caption: Lipid A Biosynthesis Pathway and LpxC Inhibition.

Caption: Workflow for Key Comparative Experiments.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Minimal Inhibitory Concentration (MIC) Determination

This protocol is based on the broth microdilution method as generally described by the Clinical and Laboratory Standards Institute (CLSI) and reflected in studies evaluating LpxC inhibitors.[9][10]

• Preparation of Inhibitors: Stock solutions of PF-04753299 and PF-05081090 are prepared in dimethyl sulfoxide (B87167) (DMSO). A two-fold serial dilution series of each inhibitor is prepared in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: A suspension of the test bacterium (e.g., E. coli, P. aeruginosa) is prepared from overnight cultures and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: The microtiter plates containing the serially diluted inhibitors are inoculated with the bacterial suspension. The plates are incubated at 35-37°C for 16-20 hours in ambient air.

• MIC Reading: Following incubation, the MIC is determined as the lowest concentration of the inhibitor at which there is no visible growth (turbidity) of the bacteria.

Thermal Shift Assay (TSA)

This protocol describes a typical thermal shift assay used to confirm direct binding of an inhibitor to its target protein.[11][12]

• Reaction Mixture Preparation: Purified LpxC enzyme is mixed with a fluorescent dye (e.g., SYPRO Orange) in a suitable buffer. The dye has low fluorescence in an aqueous environment but becomes highly fluorescent upon binding to hydrophobic regions of a protein that are exposed during thermal denaturation.

• Inhibitor Addition: The test compounds (PF-04753299 or PF-05081090) are added to the protein-dye mixture at a defined concentration. A control reaction containing DMSO instead of the inhibitor is also prepared.

• Thermal Denaturation: The reaction mixtures are placed in a real-time PCR instrument. The temperature is gradually increased, typically from 25°C to 95°C, at a constant ramp rate.

• Fluorescence Monitoring: The fluorescence intensity is monitored continuously as the temperature increases.

• Data Analysis: The melting temperature (Tm) is the temperature at which 50% of the protein is denatured, corresponding to the midpoint of the fluorescence transition curve. The change in Tm (ΔTm) in the presence of an inhibitor compared to the control is calculated. A positive ΔTm indicates that the inhibitor binds to and stabilizes the protein.

Bacterial Cell Integrity Assay

This protocol utilizes propidium iodide (PI) to assess the integrity of the bacterial cell membrane following inhibitor treatment.[13][14]

• Bacterial Culture and Treatment: An exponential phase culture of the test bacterium (e.g., E. coli) is treated with a specific concentration of PF-04753299, PF-05081090, or a DMSO vehicle control for a defined period (e.g., 5 hours).

• Staining: Propidium iodide, a fluorescent intercalating agent that cannot cross the membrane of live cells, is added to the bacterial suspensions.

• Incubation: The samples are incubated for a short period (e.g., 5-15 minutes) in the dark to allow the dye to enter cells with compromised membranes and bind to DNA.

• Analysis: The fluorescence of the bacterial population is measured using a fluorescence microscope or a flow cytometer.

• Quantification: The percentage of non-intact (fluorescent) cells is calculated by comparing the number of fluorescent cells to the total number of cells (which can be determined by brightfield microscopy or a counterstain for all cells). An increase in the percentage of fluorescent cells indicates a loss of membrane integrity.

Concluding Remarks

Both PF-04753299 and PF-05081090 are highly potent inhibitors of LpxC. The available data suggests that PF-05081090 generally exhibits lower MIC values against key Gram-negative pathogens compared to PF-04753299, indicating greater antibacterial potency in vitro.[5][7] A direct comparison in E. coli confirms the higher potency of PF-05081090 and suggests it may lead to a more rapid or severe disruption of cell integrity.[3] However, both compounds demonstrate the ability to bind to and stabilize the LpxC enzyme to a similar degree.[3] Further investigation, including in vivo efficacy studies and the evaluation of pharmacokinetic and pharmacodynamic properties, is necessary to fully delineate the therapeutic potential of each compound. Notably, PF-04753299 has shown bactericidal activity against Neisseria gonorrhoeae, highlighting its potential for specific clinical applications.[2] The choice between these inhibitors for further development would depend on a comprehensive assessment of their efficacy, safety profiles, and spectrum of activity against clinically relevant pathogens.

References

• 1. Small molecule LpxC inhibitors against gram-negative bacteria: Advances and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. PF 5081090 | CAS 1312473-63-4 | PF5081090 | Tocris Bioscience [tocris.com]
• 9. apec.org [apec.org]
• 10. protocols.io [protocols.io]
• 11. Thermal shift assay - Wikipedia [en.wikipedia.org]
• 12. proteos.com [proteos.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Propidium Iodide Assay Protocol | Technical Note 183 [denovix.com]

Comparative Analysis of PF-04753299 and Alternative LpxC Inhibitors for Antibacterial Efficacy

A detailed guide for researchers and drug development professionals on the antibacterial performance of PF-04753299, a potent inhibitor of the bacterial enzyme LpxC, in comparison to other compounds targeting the same pathway. This guide provides supporting experimental data, detailed methodologies, and visual representations of the underlying biological and experimental processes.

This publication objectively compares the antibacterial activity of PF-04753299 with other notable LpxC inhibitors: PF-05081090, CHIR-090, L-161,240, and BB-78485. The primary focus is on their efficacy against Gram-negative bacteria, a class of pathogens that poses a significant threat to public health due to rising antibiotic resistance.

Performance Comparison of LpxC Inhibitors

The antibacterial efficacy of PF-04753299 and its alternatives was evaluated by determining their Minimum Inhibitory Concentrations (MIC) against various Gram-negative bacterial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The data, summarized in the table below, is compiled from multiple in vitro studies.

Compound	Escherichia coli W3110 (μg/mL)	Escherichia coli W3110 ΔtolC (μg/mL)	Pseudomonas aeruginosa (μg/mL)	Klebsiella pneumoniae (μg/mL)	Neisseria gonorrhoeae (mg/L)
PF-04753299	1[1]	Not Specified	4 (MIC90)[2]	16 (MIC90)[2]	<5 (bactericidal)[2]
PF-05081090	0.2[1]	Not Specified	Not Specified	Not Specified	Less susceptible than PF-04753299[2]
CHIR-090	0.2[1]	Not Specified	0.5[3]	Not Specified	Not Specified
L-161,240	0.2[1]	Not Specified	>50[4]	Not Specified	Not Specified
BB-78485	5[1]	Not Specified	>32[5]	Not Specified	Not Specified

Note: MIC90 represents the concentration required to inhibit the growth of 90% of the tested strains. The efflux pump-deficient E. coli strain (ΔtolC) showed eight to ten times more susceptibility to these inhibitors, suggesting that TolC contributes to resistance.[1]

Mechanism of Action: Targeting the LPS Biosynthesis Pathway

PF-04753299 and the compared alternatives exert their antibacterial effect by inhibiting LpxC (UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase), a crucial zinc-dependent metalloenzyme.[6][7][8] LpxC catalyzes the second and committed step in the biosynthesis of Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) which is an essential component of the outer membrane of most Gram-negative bacteria.[7][9] Inhibition of LpxC disrupts the integrity of the outer membrane, leading to bacterial cell death.[10] This unique mechanism of action makes LpxC inhibitors a promising class of antibiotics, particularly against multi-drug resistant strains.[10]

Diagram 1: Inhibition of the LPS biosynthesis pathway by PF-04753299.

Experimental Protocols

The following section details the methodologies used to obtain the antibacterial efficacy data presented in this guide.

Minimum Inhibitory Concentration (MIC) Assay

The MIC values are determined using the broth microdilution method, a standard procedure for assessing antimicrobial susceptibility.[11][12][13][14]

1. Preparation of Materials:

• Bacterial Strains: Overnight cultures of the test bacteria (e.g., E. coli, P. aeruginosa) are grown in a suitable broth medium, such as Luria-Bertani (LB) or Mueller-Hinton Broth (MHB), at 37°C with shaking.[13]

• Antimicrobial Agents: Stock solutions of PF-04753299 and the alternative LpxC inhibitors are prepared in a suitable solvent, typically dimethyl sulfoxide (B87167) (DMSO).

• Microtiter Plates: Sterile 96-well microtiter plates are used for the assay.

2. Assay Procedure:

• Serial Dilutions: Two-fold serial dilutions of each antimicrobial agent are prepared in the broth medium directly in the wells of the 96-well plate.[12]

• Bacterial Inoculum: The overnight bacterial cultures are diluted to a standardized concentration, typically around 5 x 10^5 colony-forming units per milliliter (CFU/mL).[11]

• Inoculation: Each well containing the antimicrobial dilution is inoculated with the standardized bacterial suspension.

• Controls:

  • Positive Control: Wells containing only the broth medium and the bacterial inoculum (no antimicrobial agent) to ensure bacterial growth.

  • Negative Control: Wells containing only the sterile broth medium to check for contamination.

• Incubation: The microtiter plates are incubated at 37°C for 16-20 hours.[12]

• Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible turbidity (bacterial growth).[11] This can be assessed visually or by measuring the optical density at 600 nm (OD600) using a microplate reader.[13]

Diagram 2: Workflow for Minimum Inhibitory Concentration (MIC) testing.

Conclusion

PF-04753299 demonstrates potent antibacterial activity against a range of Gram-negative bacteria by effectively inhibiting the essential LpxC enzyme. While other LpxC inhibitors like PF-05081090 and CHIR-090 show comparable or even lower MIC values against E. coli in some studies, PF-04753299 maintains significant efficacy against clinically relevant pathogens such as P. aeruginosa and K. pneumoniae. The comparative data presented in this guide, alongside the detailed experimental protocols, provides a valuable resource for researchers in the field of antibacterial drug discovery and development. The unique mechanism of action of LpxC inhibitors underscores their potential as a new class of therapeutics to combat the growing challenge of antibiotic resistance.

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In Vitro and In Vivo Efficacy of an LpxC Inhibitor, CHIR-090, Alone or Combined with Colistin against Pseudomonas aeruginosa Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Validation of LpxC as an Antibacterial Drug Target in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benthamdirect.com [benthamdirect.com]
• 9. Lipopolysaccharides: structure, function and bacterial identifications | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 10. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. 2.6.2. Minimum Inhibitory Concentration (MIC) Assay [bio-protocol.org]
• 14. protocols.io [protocols.io]

Lack of Cross-Resistance Observed with LpxC Inhibitor PF-04753299 Against Common Antibiotic Classes

Data from preclinical investigations of LpxC inhibitors, including PF-04753299 and structurally related compounds, indicate a promising lack of cross-resistance with major classes of existing antibiotics. This is attributed to its novel mechanism of action, which targets the essential and highly conserved enzyme LpxC in Gram-negative bacteria, an enzyme not targeted by any currently marketed antibiotics.

PF-04753299 is a methyl sulfone-based inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) enzyme. LpxC catalyzes the first committed step in the biosynthesis of lipid A, a critical component of the lipopolysaccharide (LPS) that forms the outer leaflet of the outer membrane of most Gram-negative bacteria. Inhibition of this pathway disrupts membrane integrity, leading to bacterial cell death. As this is a novel target, existing resistance mechanisms to other antibiotic classes, such as β-lactams, fluoroquinolones, and aminoglycosides, are not expected to affect the activity of PF-04753299.

One study highlighted that a new LpxC inhibitor, LPC-233, which shares the same mechanism of action, demonstrates outstanding activity against a wide range of Gram-negative clinical isolates and is unaffected by established resistance mechanisms to commercial antibiotics[1]. This provides strong evidence for the class-wide absence of cross-resistance.

Comparative In Vitro Activity

While comprehensive studies detailing the activity of PF-04753299 against a wide array of multidrug-resistant (MDR) strains are not extensively published, the available data supports its efficacy against key Gram-negative pathogens. The following table summarizes the minimum inhibitory concentration (MIC) values of PF-04753299 and other LpxC inhibitors against Escherichia coli, including an efflux pump-deficient strain, which demonstrates that efflux pumps can play a role in modulating susceptibility to these compounds.

Compound	E. coli W3110 MIC (µg/mL)	E. coli W3110 ΔtolC MIC (µg/mL)
PF-04753299	1	Not explicitly stated, but the study notes an 8 to 10-fold increased susceptibility for all tested LpxC inhibitors in the ΔtolC strain.
CHIR-090	0.2
L-161,240	0.2
BB-78485	5
PF-05081090	0.2

Data sourced from a study on the molecular responses of Escherichia coli to LpxC inhibitors. The study indicated that the efflux pump-deficient ΔtolC strain was eight to ten times more susceptible to all tested LpxC inhibitors[2].

Further studies have reported the bactericidal activity of PF-04753299 against several pathogenic Gram-negative organisms, with MIC90 values of 2 µg/mL for E. coli, 4 µg/mL for Pseudomonas aeruginosa, and 16 µg/mL for Klebsiella pneumoniae[3]. The consistent activity of LpxC inhibitors against MDR strains, as seen with compounds like ACHN-975, further supports the absence of cross-resistance with conventional antibiotics[4][5][6][7].

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination for Cross-Resistance Assessment

The following protocol, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, is designed to assess the cross-resistance profile of PF-04753299.

1. Bacterial Strains:

• A panel of well-characterized Gram-negative bacterial strains should be used. This panel should include:

  • Wild-type, antibiotic-susceptible reference strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, K. pneumoniae ATCC 13883).

  • Clinically relevant, multidrug-resistant strains with defined resistance mechanisms, such as:

    • Extended-spectrum β-lactamase (ESBL)-producing E. coli.

    • Carbapenem-resistant K. pneumoniae (e.g., KPC-producing).

    • Fluoroquinolone-resistant (e.g., ciprofloxacin-resistant) P. aeruginosa with known mutations in gyrA or parC.

    • Aminoglycoside-resistant (e.g., gentamicin-resistant) Enterobacteriaceae harboring aminoglycoside-modifying enzymes.

2. Media and Reagents:

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• PF-04753299 and comparator antibiotics (e.g., ceftazidime, imipenem, ciprofloxacin, gentamicin) of known purity.

• Sterile 96-well microtiter plates.

• Bacterial inoculum standardized to 0.5 McFarland turbidity.

3. Broth Microdilution Procedure:

• Prepare serial two-fold dilutions of PF-04753299 and comparator antibiotics in CAMHB in the 96-well plates.

• Prepare a bacterial inoculum suspension in CAMHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculate each well of the microtiter plates containing the serially diluted antibiotics with the bacterial suspension.

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for each strain.

• Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

4. Interpretation:

• A lack of cross-resistance is indicated if the MIC values of PF-04753299 against the multidrug-resistant strains are comparable (i.e., within a four-fold dilution range) to the MIC values against their susceptible, wild-type counterparts.

Visualizing the Mechanism and Experimental Workflow

Caption: The LpxC enzyme is a critical chokepoint in the Lipid A biosynthetic pathway.

Caption: Workflow for assessing the cross-resistance of PF-04753299.

References

• 1. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]

Validating LpxC Inhibition: A Comparative Analysis of PF-04753299's Potential Against Multidrug-Resistant Bacteria

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the LpxC inhibitor PF-04753299 and its therapeutic potential against multidrug-resistant (MDR) Gram-negative bacteria. While direct in vivo efficacy data for PF-04753299 is not publicly available, this document synthesizes existing in vitro data and draws comparisons with other clinically relevant LpxC inhibitors to contextualize its potential.

The rise of multidrug-resistant bacteria presents a critical global health challenge, necessitating the development of novel antibiotics with new mechanisms of action.[1] One promising target is the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), which plays an essential and conserved role in the biosynthesis of lipopolysaccharide (LPS), a key component of the outer membrane of Gram-negative bacteria.[2] Inhibition of LpxC disrupts this membrane, leading to bacterial cell death.[2] PF-04753299 is a methyl sulfone-based inhibitor of LpxC.[3]

Comparative In Vitro Activity

PF-04753299 has demonstrated in vitro activity against a range of Gram-negative pathogens. The following table summarizes its Minimum Inhibitory Concentration (MIC) values in comparison to other LpxC inhibitors.

Compound	Class	E. coli (W3110) MIC (µg/mL)	K. pneumoniae MIC90 (mg/L)	P. aeruginosa MIC90 (mg/L)	Reference
PF-04753299	Methyl Sulfone	1	16	4	[3][4]
CHIR-090	N-aroyl-L-threonine	0.2	-	-	[3]
L-161,240	Aryl-oxazoline	0.2	-	-	[3]
BB-78485	Sulfonamide	5	-	-	[3]
PF-05081090	Methyl Sulfone	0.2	-	-	[3]
LPC-233	Threonyl-hydroxamate	0.014	<1.0	<1.0	[2]
ACHN-975	Hydroxamate	-	-	-	[5]

Note: MIC90 represents the concentration required to inhibit the growth of 90% of isolates.

Insights from In Vivo Studies of Other LpxC Inhibitors

While specific in vivo studies on PF-04753299 are not available in the reviewed literature, research on other LpxC inhibitors provides a framework for the potential efficacy of this class of antibiotics.

For instance, LPC-233 , a slow, tight-binding LpxC inhibitor, has demonstrated significant efficacy in various murine infection models. It is orally bioavailable and effectively clears infections caused by susceptible and multidrug-resistant Gram-negative pathogens in soft-tissue, sepsis, and urinary tract infection (UTI) models.[6][7][8][9][10] Notably, LPC-233 shows rapid bactericidal activity, reducing bacterial viability by 100,000-fold within four hours in some studies.[7][8]

Another LpxC inhibitor, ACHN-975 , was the first to enter Phase I clinical trials, although its development was halted due to cardiovascular toxicity.[5][11] Prior to this, it demonstrated in vivo efficacy in a neutropenic mouse thigh infection model against P. aeruginosa.[12]

These examples underscore the potential of LpxC inhibitors to be effective in vivo against MDR Gram-negative infections, though compound-specific pharmacokinetics and safety profiles are critical determinants of clinical success.

Experimental Protocols

Detailed experimental protocols are crucial for the validation of novel antimicrobial agents. Below is a representative murine sepsis model protocol, adapted from methodologies used for evaluating antibiotics against MDR bacteria.

Murine Sepsis Model Protocol

• Animal Model: Female CD-1 or C3H mice, 6-8 weeks old.[6]

• Immunosuppression (optional but common for robust infection): Mice may be rendered neutropenic by intraperitoneal injection of cyclophosphamide (B585) at specified doses (e.g., 150 mg/kg on day -4 and 100 mg/kg on day -1) prior to infection.[6]

• Bacterial Strain: A well-characterized multidrug-resistant strain of E. coli, K. pneumoniae, or P. aeruginosa.

• Infection: Mice are infected via intraperitoneal injection of a bacterial suspension (e.g., 10^7 CFU/mouse) in a solution like saline or mucin to enhance infectivity.

• Treatment:

  • PF-04753299 or comparator antibiotics are administered at various doses and schedules (e.g., subcutaneously or orally) starting at a specified time post-infection (e.g., 1 or 2 hours).

  • A vehicle control group receives the same volume of the vehicle used to dissolve the test compounds.

• Efficacy Endpoint:

  • Survival: Animals are monitored for a defined period (e.g., 7 days), and survival rates are recorded.

  • Bacterial Burden: At a specified time point (e.g., 24 hours post-infection), a cohort of mice is euthanized. Spleen, liver, and/or peritoneal lavage fluid are collected, homogenized, and plated on appropriate agar (B569324) to determine the bacterial load (CFU/g of tissue or mL of fluid).

• Pharmacokinetic Analysis (Satellite Group):

  • A separate group of uninfected or infected mice receives the test compound.

  • Blood samples are collected at multiple time points post-administration.

  • Plasma concentrations of the drug are determined using methods like LC-MS/MS to establish the pharmacokinetic profile.

Visualizing the Mechanism and Workflow

To better understand the context of PF-04753299's action, the following diagrams illustrate the targeted signaling pathway and a typical experimental workflow.

Caption: LpxC signaling pathway and the inhibitory action of PF-04753299.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vivo Efficacy of a Novel Oxazolidinone Compound in Two Mouse Models of Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure- and Ligand-Dynamics-Based Design of Novel Antibiotics Targeting Lipid A Enzymes LpxC and LpxH in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Expert workshop summary: Advancing toward a standardized murine model to evaluate treatments for antimicrobial resistance lung infections [frontiersin.org]
• 7. Expert workshop summary: Advancing toward a standardized murine model to evaluate treatments for antimicrobial resistance lung infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of PF-04753299 and Other LpxC Inhibitors: Binding Kinetics and Methodologies

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the binding kinetics of the LpxC inhibitor PF-04753299 and other notable alternatives. The following sections detail available binding data, experimental protocols for key assays, and visualizations of the relevant biological pathway and experimental workflows.

The UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) is a crucial enzyme in the biosynthesis of lipid A, an essential component of the outer membrane of most Gram-negative bacteria. This makes LpxC a prime target for the development of novel antibiotics. A variety of inhibitors have been developed, each with distinct binding characteristics. This guide focuses on PF-04753299, a potent methyl sulfone LpxC inhibitor, and compares its binding properties to other well-characterized inhibitors.

Comparative Binding Kinetics of LpxC Inhibitors

A thermal shift assay has shown that PF-04753299 binds to and stabilizes the LpxC protein, inducing a shift in its melting temperature (Tm) to 59.5 °C.[1] This shift is a clear indicator of target engagement. Furthermore, PF-04753299 has a reported IC50 value of 1.37 nM against LpxC, underscoring its high potency.[2]

For a comprehensive comparison, the following table summarizes the available binding and inhibitory data for PF-04753299 and other significant LpxC inhibitors. It is important to note that the data are compiled from various studies and may have been generated using different assay conditions.

Inhibitor	Class	Organism	Assay Type	Parameter	Value	Reference(s)
PF-04753299	Methyl Sulfone	E. coli	Thermal Shift	ΔTm	5.5 °C	[1]
E. coli	Enzymatic	IC50	1.37 nM	[2]
PF-05081090	Methyl Sulfone	E. coli	Thermal Shift	ΔTm	5.5 °C	[1]
CHIR-090	N-aroyl-L-threonine	A. aeolicus, E. coli	Enzymatic	Ki	< 1 nM	[3]
E. coli	Thermal Shift	ΔTm	8.0 °C	[1]
L-161,240	Aryl-oxazoline	E. coli	Enzymatic	Ki	50 nM	[3]
E. coli	Thermal Shift	ΔTm	7.5 °C	[1]
BB-78485	Sulfonamide	E. coli	Enzymatic	IC50	160 ± 70 nM	[4]
E. coli	Thermal Shift	ΔTm	12.0 °C	[1]
LPC-233	Threonyl hydroxamate	E. coli	Enzymatic	KI	0.22 ± 0.06 nM	[5]
E. coli	Enzymatic	KI	8.9 ± 0.5 pM	[5]
E. coli	Enzymatic	Half-life (EI* complex)	~2.0 hours	[5]

Note: Ki and KI* represent inhibition constants for slow, tight-binding inhibitors, where KI is for the initial encounter complex and KI* is for the more stable, high-affinity complex. ΔTm is the change in melting temperature relative to the unbound protein.*

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of binding data. Below are protocols for two key experiments used to characterize the interaction of inhibitors with LpxC.

Thermal Shift Assay (Differential Scanning Fluorimetry)

This assay measures the change in the thermal denaturation temperature of a protein upon ligand binding. An increase in the melting temperature (Tm) indicates that the ligand stabilizes the protein, confirming binding.

Principle: The fluorescent dye BODIPY FL L-cystine is used to monitor protein unfolding.[1][6] As the temperature increases, the protein unfolds, exposing its cysteine residues. The dye then reacts with these exposed residues, leading to an increase in fluorescence. Protein aggregation at higher temperatures causes the fluorescence to decrease. The peak of the fluorescence curve corresponds to the melting temperature.

Materials:

• Purified LpxC protein

• BODIPY FL L-cystine dye[7]

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl)

• LpxC inhibitor (e.g., PF-04753299) dissolved in DMSO

• Real-time PCR instrument capable of monitoring fluorescence over a temperature gradient

Procedure:

• Prepare a stock solution of LpxC protein in the assay buffer.

• Prepare a working solution of BODIPY FL L-cystine in the assay buffer.

• In the wells of a 96-well PCR plate, mix the LpxC protein, BODIPY FL L-cystine, and the LpxC inhibitor at the desired final concentrations. Include a control with DMSO instead of the inhibitor.

• Seal the plate and centrifuge briefly to collect the contents at the bottom of the wells.

• Place the plate in a real-time PCR instrument.

• Set the instrument to increase the temperature from 20 °C to 100 °C at a rate of 1 °C/minute, while continuously monitoring the fluorescence (excitation ~504 nm, emission ~511 nm).[7]

• Analyze the data by plotting fluorescence versus temperature. The melting temperature (Tm) is the temperature at which the fluorescence is maximal. The change in Tm (ΔTm) is calculated by subtracting the Tm of the control (protein + DMSO) from the Tm of the sample (protein + inhibitor).

Fluorescence-Based LpxC Inhibition Assay

This assay measures the enzymatic activity of LpxC and the inhibitory effect of compounds by detecting the product of the deacetylation reaction.

Principle: LpxC catalyzes the deacetylation of the substrate UDP-3-O-(R-3-hydroxymyristoyl)-GlcNAc to produce UDP-3-O-(R-3-hydroxymyristoyl)-GlcN and acetate. The free amine on the glucosamine (B1671600) product can be detected using a fluorescent reagent such as o-phthaldialdehyde (OPA), which fluoresces upon reaction with primary amines.[4]

Materials:

• Purified LpxC enzyme

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-GlcNAc

• Assay buffer (e.g., 40 mM MES, pH 6.0, 0.02% Brij 35, 80 µM DTT)[4]

• LpxC inhibitor dissolved in DMSO

• OPA reagent

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• In the wells of a 96-well plate, add the assay buffer, substrate, and the LpxC inhibitor at various concentrations. Include a control with DMSO.

• Initiate the enzymatic reaction by adding the LpxC enzyme to each well.

• Incubate the plate at 37 °C for a set period (e.g., 30 minutes).[4]

• Stop the reaction by adding a solution of 0.625 M sodium hydroxide.[4]

• Incubate for 10 minutes at 37 °C to hydrolyze the 3-O-acyl ester.[4]

• Neutralize the reaction by adding 0.625 M acetic acid.[4]

• Add the OPA reagent to each well.

• Measure the fluorescence at an excitation wavelength of ~340 nm and an emission wavelength of ~460 nm.[4]

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

The following diagrams, generated using the DOT language, illustrate the biological context of LpxC and a typical experimental workflow for inhibitor screening.

Caption: The Lipid A biosynthetic pathway, highlighting the central role of LpxC.

Caption: A generalized workflow for screening and characterizing LpxC inhibitors.

References

• 1. Common and varied molecular responses of Escherichia coli to five different inhibitors of the lipopolysaccharide biosynthetic enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. A slow, tight-binding inhibitor of the zinc-dependent deacetylase LpxC of lipid A biosynthesis with antibiotic activity comparable to ciprofloxacin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An effective thiol-reactive probe for differential scanning fluorimetry with a standard RT-PCR device - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Validation of PF-04753299's specificity for bacterial LpxC over mammalian enzymes

A deep dive into the specificity of the LpxC inhibitor PF-04753299 reveals a highly targeted mechanism of action, showcasing its potential as a potent therapeutic against challenging Gram-negative infections while minimizing off-target effects on mammalian systems.

Researchers in the fields of microbiology, infectious disease, and drug development are in a constant battle against the rising tide of antibiotic resistance. A key strategy in this fight is the development of novel therapeutics that target bacterial-specific pathways. One such target is the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a crucial component in the biosynthesis of lipopolysaccharide (LPS) in Gram-negative bacteria.[1] PF-04753299 is a potent inhibitor of this enzyme, demonstrating significant promise in preclinical studies.[2][3] This guide provides a comprehensive comparison of PF-04753299's specificity for bacterial LpxC over analogous mammalian enzymes, supported by experimental data and detailed protocols.

The attractiveness of LpxC as an antibiotic target lies in its essential role in bacterial viability and its high degree of conservation across a wide range of Gram-negative pathogens.[4][5] Crucially, there are no known mammalian homologues to LpxC, providing a strong foundation for the development of highly selective inhibitors with a favorable safety profile.[4][6]

Comparative Efficacy: Bacterial LpxC vs. Mammalian Metalloenzymes

While direct comparative inhibitory data for PF-04753299 against a broad panel of mammalian metalloenzymes is not publicly available, the preclinical development of LpxC inhibitors necessitates rigorous selectivity screening. To illustrate the high degree of selectivity achievable with this class of compounds, we can look at the data for LPC-233, another potent LpxC inhibitor. A study on LPC-233 demonstrated that at a concentration of 30 μM, the compound showed no significant inhibition of a panel of human matrix metallopeptidases (MMPs) and tumor necrosis factor-α-converting enzyme (TACE).[7] This translates to a remarkable selectivity of over 3 x 10^6 fold for bacterial LpxC over these human metalloenzymes.[7] This level of specificity is a critical feature for minimizing off-target toxicity, a challenge that has hindered the clinical progression of some earlier-generation LpxC inhibitors.

Target Enzyme	Organism/Source	PF-04753299 IC50/Ki	Representative Mammalian Enzyme Inhibition (LPC-233 data)
LpxC	Escherichia coli	1.37 nM (IC50)[8]	>30% inhibition at 30 µM not observed[7]
LpxC	Pseudomonas aeruginosa	Not specified, but potent activity demonstrated	>30% inhibition at 30 µM not observed[7]
Matrix Metallopeptidases (MMP-1, -2, -3, -7, -8, -9, -12, -13, -14)	Human	Not available	No substantial inhibition at 30 µM[7]
Tumor Necrosis Factor-α Converting Enzyme (TACE)	Human	Not available	No substantial inhibition at 30 µM[7]

Signaling Pathway and Experimental Workflow

The development and validation of a specific LpxC inhibitor like PF-04753299 follows a logical and rigorous pathway, from understanding the target's role in bacterial physiology to confirming the inhibitor's selectivity.

Bacterial Lipopolysaccharide (LPS) Biosynthesis Pathway and Inhibition by PF-04753299.

The validation of PF-04753299's specificity involves a multi-step experimental workflow designed to assess its activity against the intended bacterial target and potential off-targets in mammalian systems.

Experimental Workflow for Validating the Specificity of PF-04753299.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of inhibitor specificity. Below are representative protocols for key experiments.

In Vitro LpxC Inhibition Assay (Fluorescence-based)

This assay measures the enzymatic activity of LpxC by detecting the deacetylated product, which is fluorescently labeled.

Materials:

• Purified bacterial LpxC enzyme

• LpxC substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• Assay buffer (e.g., 50 mM HEPES, pH 7.5)

• PF-04753299 (or other test inhibitors) dissolved in DMSO

• Fluorescent labeling reagent (e.g., fluorescamine)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of PF-04753299 in assay buffer.

• In a 96-well plate, add the assay buffer, LpxC substrate, and the PF-04753299 dilutions.

• Initiate the enzymatic reaction by adding the purified LpxC enzyme to each well.

• Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes).

• Stop the reaction by adding a quenching solution (e.g., 0.5 M HCl).

• Add the fluorescent labeling reagent to each well and incubate in the dark to allow for the labeling of the primary amine of the deacetylated product.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Calculate the percent inhibition for each concentration of PF-04753299 and determine the IC50 value by fitting the data to a dose-response curve.

In Vitro Mammalian Metalloproteinase (MMP) Inhibition Assay (FRET-based)

This assay utilizes a Förster Resonance Energy Transfer (FRET) peptide substrate that is cleaved by MMPs, resulting in a detectable fluorescent signal.

Materials:

• Recombinant human MMP enzymes (e.g., MMP-1, MMP-2, MMP-9)

• MMP-specific FRET peptide substrate

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)

• PF-04753299 (or other test inhibitors) dissolved in DMSO

• A known broad-spectrum MMP inhibitor as a positive control (e.g., GM6001)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Activate the pro-MMP enzymes according to the manufacturer's instructions (if necessary).

• Prepare serial dilutions of PF-04753299 in assay buffer.

• In a 96-well plate, add the assay buffer and the PF-04753299 dilutions.

• Add the activated MMP enzyme to each well and incubate for a short period to allow for inhibitor binding.

• Initiate the reaction by adding the FRET peptide substrate to each well.

• Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths.

• Determine the initial reaction velocity for each inhibitor concentration.

• Calculate the percent inhibition and determine the IC50 value.

Conclusion

The available evidence strongly supports the high specificity of LpxC inhibitors like PF-04753299 for their bacterial target. The absence of a mammalian homolog to LpxC, coupled with the demonstrated high selectivity of similar compounds against a panel of human metalloenzymes, underscores the potential of this class of antibiotics to provide a safe and effective treatment for Gram-negative infections. The detailed experimental protocols provided herein offer a framework for the continued evaluation and development of these promising therapeutic agents. As the challenge of antibiotic resistance continues to grow, the targeted approach exemplified by PF-04753299 represents a critical path forward in the discovery of new and effective medicines.

References

• 1. Synthesis and biological evaluation of orally active matrix metalloproteinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bioassaysys.com [bioassaysys.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quest for selectivity in inhibition of matrix metalloproteinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Bacterial Responses to LpxC Inhibitors: A Focus on PF-04753299

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cellular responses of Escherichia coli to treatment with the novel LpxC inhibitor, PF-04753299, and other well-characterized inhibitors of the same target. Direct comparative transcriptomic data for PF-04753299 is not yet publicly available. Therefore, this guide leverages a recent comprehensive proteomic study as a proxy to understand the changes in protein expression, which are downstream indicators of transcriptomic alterations. This analysis is benchmarked against four other LpxC inhibitors: CHIR-090, L-161,240, BB-78485, and PF-05081090, to contextualize the unique and shared cellular impacts of these potential antibacterial agents.

Introduction to LpxC and its Inhibitors

The enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) is a critical component in the biosynthesis of lipopolysaccharide (LPS), a major constituent of the outer membrane of Gram-negative bacteria. LpxC catalyzes the first committed step in the lipid A biosynthetic pathway, making it an attractive target for the development of new antibiotics against multidrug-resistant Gram-negative pathogens.[1] Inhibition of LpxC disrupts the integrity of the outer membrane, leading to bacterial cell death.

The inhibitors compared in this guide belong to different chemical classes but share the same molecular target, LpxC. Understanding their differential effects on bacterial physiology and gene expression is crucial for developing more effective and targeted therapies.

Comparative Proteomic Analysis

Escherichia coli (strain W3110) was treated with sublethal concentrations of each LpxC inhibitor, and the resulting changes in the proteome were quantified. The following tables summarize the key findings, highlighting both common and inhibitor-specific responses.

Table 1: Inhibitor Potency against E. coli

This table presents the Minimal Inhibitory Concentration (MIC) for each of the five LpxC inhibitors against E. coli strain W3110, providing a measure of their relative potency.[2]

Inhibitor	Chemical Class	MIC (µg/mL)[2]
PF-04753299	Methyl sulfone	1.0
CHIR-090	N-aroyl-L-threonine	0.2
L-161,240	Aryl-oxazoline	0.2
BB-78485	Sulfonamide	5.0
PF-05081090	Methyl sulfone	0.2

Table 2: Common and Specific Upregulated Proteins in E. coli in Response to LpxC Inhibitors

This table details the proteins that were consistently upregulated across all or most LpxC inhibitors, as well as those that showed a specific increase in response to PF-04753299 or the other inhibitors. This provides insights into the core stress response to LpxC inhibition and the unique effects of each compound. The data is based on proteomic analysis and serves as an indicator of potential transcriptomic changes.[2][3]

Protein	Function	Upregulated by PF-04753299[2]	Upregulated by Other LpxC Inhibitors[2]	Notes
Commonly Upregulated Proteins
LpxC	LPS biosynthesis	Yes	Yes (all four)	Inhibition leads to stabilization and accumulation of the LpxC protein.[2]
FabA	Unsaturated fatty acid biosynthesis	Yes	Yes (all four)	Suggests a compensatory response to membrane stress.[3]
FabB	Unsaturated fatty acid biosynthesis	Yes	Yes (all four)	Part of the core response to LpxC inhibition.[3]
Proteins Specifically Upregulated by PF-04753299
GlnA	Glutamine synthesis	Yes	No (or less significantly)	May indicate a specific impact on nitrogen metabolism.
RpoS	General stress response regulator	Yes	No (or less significantly)	Suggests induction of a broader stress response.
Proteins Specifically Upregulated by Other Inhibitors
DksA	Stringent response regulator	No	Yes (CHIR-090)	Indicates induction of the stringent response, particularly by CHIR-090.[2]
HisJ	Amino acid transport	No	Yes (CHIR-090)	Suggests an attempt to overcome growth limitation by increasing amino acid uptake.[2]
TcyJ	Amino acid transport	No	Yes (CHIR-090)	Similar to HisJ, points to a response to nutrient starvation signals.[2]
SspA	Stringent response/nutrient deficiency	No	Yes (BB-78485)	Indicates a response to nutrient limitation, specific to BB-78485.[2]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental process, the following diagrams are provided.

Caption: Simplified LPS biosynthesis pathway in E. coli showing the action of LpxC and its inhibition.

Caption: A general workflow for a bacterial transcriptomics (RNA-Seq) experiment.

Experimental Protocols

While this guide focuses on proteomic data, the following sections detail the methodologies for both the cited proteomic experiments and a standard bacterial transcriptomics (RNA-Seq) experiment, for which the proteomic data serves as a proxy.

Proteomic Analysis of E. coli Treated with LpxC Inhibitors (Adapted from Narberhaus et al., 2024)

• Bacterial Growth and Treatment: E. coli W3110 was grown in M9 minimal medium to the mid-log phase. Cultures were then treated with the respective LpxC inhibitors at their predetermined potencies for equivalent comparison.

• Protein Labeling and Extraction: After a 10-minute incubation with the inhibitors, L-[³⁵S]-methionine was added to the cultures for 5 minutes to radioactively label newly synthesized proteins. The cells were then harvested, and total protein was extracted.

• Two-Dimensional Gel Electrophoresis: The extracted proteins were first separated by isoelectric point (isoelectric focusing) and then by molecular weight (SDS-PAGE).

• Data Acquisition and Analysis: The 2D gels were dried, and the labeled proteins were detected using autoradiography. Protein spot intensities were quantified using specialized software (e.g., Delta2D). Proteins with a fold change of at least 1.6 compared to the control in biological triplicates were considered upregulated.[2]

General Protocol for Bacterial Transcriptomics (RNA-Seq)

• Bacterial Culture and Treatment: Grow bacterial cultures (e.g., E. coli) to the desired optical density (e.g., mid-log phase) in appropriate media. Treat the cultures with the inhibitor of interest at a predetermined concentration (e.g., IC50) for a specified duration. Include an untreated control (e.g., DMSO vehicle).

• RNA Extraction: Harvest bacterial cells by centrifugation. Immediately lyse the cells using a suitable method (e.g., enzymatic lysis with lysozyme (B549824) followed by a lysis buffer containing guanidinium (B1211019) thiocyanate). Extract total RNA using a commercial kit (e.g., RiboPure-Bacteria Kit) or a phenol-chloroform extraction protocol.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA, which is crucial for accurate transcript quantification.

• RNA Quality Control: Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer to check for RNA integrity (RIN score).

• rRNA Depletion: Since ribosomal RNA (rRNA) can constitute over 90% of total RNA in bacteria, it is essential to deplete rRNA to enrich for messenger RNA (mRNA). Use a commercial rRNA depletion kit (e.g., Illumina Ribo-Zero Plus) for this purpose.

• cDNA Library Preparation: Convert the rRNA-depleted RNA into a cDNA library. This involves RNA fragmentation, first- and second-strand cDNA synthesis, end-repair, A-tailing, and ligation of sequencing adapters.

• Sequencing: Sequence the prepared cDNA libraries on a high-throughput sequencing platform, such as an Illumina NovaSeq.

• Data Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Read Alignment: Align the high-quality reads to the reference genome of the bacterium using an aligner such as HISAT2 or Bowtie2.

  • Quantification: Count the number of reads mapping to each annotated gene using tools like featureCounts or HTSeq.

  • Differential Expression Analysis: Use statistical packages like DESeq2 or edgeR to identify genes that are significantly upregulated or downregulated in the inhibitor-treated samples compared to the control.

Conclusion

The comparative analysis of the proteomic response of E. coli to PF-04753299 and other LpxC inhibitors reveals both a core set of responses to the inhibition of LPS biosynthesis and compound-specific effects. The consistent upregulation of fatty acid biosynthesis proteins (FabA and FabB) across all tested inhibitors suggests a conserved mechanism to counteract membrane stress.[3] However, the unique upregulation of proteins involved in glutamine synthesis and the general stress response by PF-04753299 points to a distinct cellular impact that warrants further investigation.

This guide, while leveraging proteomic data in the absence of direct transcriptomic comparisons, provides a valuable framework for understanding the molecular consequences of LpxC inhibition. Future transcriptomic studies are needed to fully elucidate the regulatory networks affected by PF-04753299 and to validate the findings from proteomic analyses. Such studies will be instrumental in the rational design and development of the next generation of antibiotics targeting Gram-negative bacteria.

References

• 1. kaggle.com [kaggle.com]
• 2. Transcription Profiling of the Stringent Response in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gene expression analysis of E. coli strains provides insights into the role of gene regulation in diversification - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of PF-04753299: A Guide for Laboratory Professionals

For immediate reference, treat PF-04753299 and any materials it has contacted as hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols. The absence of a publicly available Safety Data Sheet (SDS) for PF-04753299 necessitates a cautious approach, adhering to general best practices for the disposal of potent, research-grade antibacterial compounds.

This guide provides essential safety and logistical information to aid researchers, scientists, and drug development professionals in establishing safe operational and disposal plans for PF-04753299. The following procedures are based on the compound's known characteristics as an LpxC inhibitor and general laboratory safety principles.

Key Characteristics of PF-04753299

Property	Description
Chemical Class	LpxC Inhibitor
Function	Potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristol)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in Gram-negative bacteria.
Physical Form	Typically a solid.
Storage	Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.[1]

General Disposal Principles for Antibacterial Agents

The primary objective in disposing of antibacterial agents like PF-04753299 is to prevent the release of active compounds into the environment, which could contribute to antimicrobial resistance. All materials contaminated with PF-04753299 should be segregated from general laboratory waste and treated as hazardous.

Experimental Protocol: General Decontamination of Labware

This protocol outlines a general procedure for decontaminating labware that has come into contact with PF-04753299. Note: The efficacy of this procedure for complete inactivation of PF-04753299 has not been confirmed and should be validated within your institution.

Materials:

• Contaminated labware (e.g., glassware, pipette tips)

• Appropriate disinfectant (e.g., 10% bleach solution, 70% ethanol). The selection of the disinfectant should be based on its compatibility with the labware material and its effectiveness against the compound, as determined in consultation with your EHS department.

• Labeled hazardous waste containers

• Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves.

Procedure:

• Initial Rinse: Immediately after use, rinse the contaminated labware with a suitable solvent (e.g., water or an organic solvent in which PF-04753299 is soluble) to remove the bulk of the compound. Collect this rinsate as hazardous chemical waste.

• Decontamination: Immerse the rinsed labware in the chosen disinfectant solution for a contact time specified by your institution's protocols (typically 20-30 minutes).

• Final Rinse: Thoroughly rinse the labware with purified water.

• Drying: Allow the labware to air dry completely before reuse or storage.

• Waste Disposal: Dispose of all collected rinsate and used disinfectant solutions as hazardous chemical waste according to your institution's guidelines.

Disposal Workflow for PF-04753299 Waste

The following diagram illustrates a logical workflow for the proper disposal of various waste streams generated during research involving PF-04753299.

Caption: Decision workflow for the disposal of PF-04753299 waste.

Disclaimer: This information is intended as a general guide and does not replace the specific requirements of your institution. Always prioritize the guidance of your local Environmental Health and Safety department for all waste disposal procedures.

References

• 1. medchemexpress.com [medchemexpress.com]

Safeguarding Researchers: A Comprehensive Guide to Handling PF-04753299

Essential protocols for the safe management, use, and disposal of the potent LpxC inhibitor, PF-04753299, are critical for ensuring the safety of laboratory personnel and the integrity of research. Given the absence of a publicly available specific Safety Data Sheet (SDS) for PF-04753299, this guide synthesizes best practices for handling potent pharmaceutical research compounds to provide a robust framework for operational safety and responsible disposal.

As a potent UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) inhibitor, PF-04753299 requires stringent handling procedures to minimize exposure risks.[1][2][3] Adherence to these guidelines is paramount for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent accidental exposure through inhalation, dermal contact, or ingestion. The following table outlines the recommended PPE for various laboratory activities involving PF-04753299.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as a powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 respirator with a face shield- Disposable solid-front lab coat with tight-fitting cuffs- Double-gloving with chemical-resistant gloves (e.g., nitrile)- Disposable sleeves- Safety glasses or goggles (if not using a full-face respirator)	High risk of aerosolization and inhalation of potent powders necessitates maximum respiratory and dermal protection.[4][5][6]
Solution Preparation	- Chemical fume hood or other certified ventilated enclosure- Lab coat- Safety glasses with side shields or chemical splash goggles- Single pair of chemical-resistant gloves (e.g., nitrile)	Reduced risk of aerosolization compared to handling powders, but the potential for splashes and spills remains.
General Handling and Experiments	- Lab coat- Safety glasses with side shields- Chemical-resistant gloves (e.g., nitrile)	Standard laboratory practice to protect against incidental contact.

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential for the safe handling of PF-04753299 from receipt to disposal.

• Receipt and Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Inventory and Storage: Log the compound into the laboratory's chemical inventory. Store in a cool, dry, and dark place, away from incompatible materials.

• Preparation of Work Area: Before handling, ensure that a chemical fume hood or other containment device is functioning correctly. Decontaminate the work surface and have a spill kit readily accessible.

• Donning PPE: Put on the appropriate PPE as outlined in the table above before handling the compound.

• Weighing and Aliquoting: Conduct all weighing and aliquoting of the powdered compound within a certified chemical fume hood or a glove box to minimize the risk of inhalation.

• Solution Preparation: When preparing solutions, slowly add the compound to the solvent to avoid splashing.

• Post-Handling Decontamination: After handling, thoroughly decontaminate all surfaces and equipment.

• Doffing PPE: Carefully remove PPE to avoid self-contamination, removing gloves last.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan

Proper disposal of PF-04753299 and associated waste is crucial to prevent environmental contamination and the potential development of antibiotic resistance.[7][8]

• Unused/Expired Compound: Do not dispose of down the drain or in regular trash.[9] Collect in a clearly labeled, sealed container and dispose of through a certified hazardous waste vendor.[4]

• Contaminated Labware: Collect items such as pipette tips, vials, and other disposables that have come into contact with the compound in a designated, puncture-resistant, and sealed container.[4] This should be labeled as "Hazardous Waste" with the name of the compound.

• Aqueous Waste: Collect all aqueous waste containing PF-04753299 in a sealed and clearly labeled container. Do not mix with other waste streams unless compatibility has been confirmed.[4]

• Contaminated PPE: All disposable PPE, such as gloves, lab coats, and sleeves, should be considered contaminated and placed in a sealed bag or container labeled as hazardous waste.[4]

Stock solutions of antibiotics are considered hazardous chemical waste and must be collected for disposal by a certified vendor.[7][10] Autoclaving may not be sufficient for deactivating all antibiotic compounds.[7][10]

Experimental Workflow

The following diagram illustrates the key stages of the safe handling and disposal workflow for PF-04753299.

Caption: A logical workflow for the safe handling and disposal of PF-04753299.

References

• 1. Preclinical Safety and Efficacy Characterization of an LpxC Inhibitor against Gram-negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LpxC Inhibitors as New Antibacterial Agents and Tools for Studying Regulation of Lipid A Biosynthesis in Gram-Negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients [dupont.co.uk]
• 6. DuPont e-guide explains how to protect workers from the risk of highly potent pharmaceutical ingredients [cleanroomtechnology.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. news.un.org [news.un.org]
• 9. maxedoutcompounds.com [maxedoutcompounds.com]
• 10. Advances in Environmental and Engineering Research | Environmental and Human Health Impact of Antibiotics Waste Mismanagement: A Review [lidsen.com]